Napyradiomycin B1

Core Science & Biosynthesis

The Origin of Napyradiomycin B1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Napyradiomycin B1 is a member of the napyradiomycin family, a class of halogenated meroterpenoid antibiotics. First isolated in 1986, these natural products have garnered significant interest due to their potent biological activities, including antibacterial effects against Gram-positive bacteria and promising anticancer and antiangiogenic properties.[1][2] This technical guide provides an in-depth exploration of the origin of Napyradiomycin B1, detailing its microbial source, biosynthetic pathway, and the enzymatic machinery responsible for its creation. The document includes a compilation of key quantitative data, detailed experimental protocols for its chemoenzymatic synthesis, and visualizations of the biosynthetic pathway to serve as a comprehensive resource for researchers in natural product synthesis and drug development.

Microbial Origin and Isolation

Napyradiomycin B1 was first isolated from the actinomycete Streptomyces ruber (formerly known as Chainia rubra) in 1986.[1] Since their initial discovery, over 50 different napyradiomycin analogues have been identified from various terrestrial and marine-derived Streptomyces species.[1][3][4] Notable producing strains include Streptomyces sp. CNQ-525, from which the napyradiomycin biosynthetic gene cluster was first identified, and Streptomyces sp. SCSIO 10428.[1][3][5] The diverse range of producing organisms highlights the widespread distribution of this biosynthetic capability within the Streptomyces genus.

Biosynthesis of Napyradiomycin B1

The biosynthesis of Napyradiomycin B1 is a remarkably efficient process, transforming simple precursors into a complex, stereochemically rich molecule. The biosynthetic route was fully elucidated 32 years after the initial isolation of the compounds and 11 years after the discovery of the corresponding gene cluster.[1][6][7]

Precursors

The construction of the Napyradiomycin B1 scaffold utilizes three fundamental building blocks:[1][6][7]

• 1,3,6,8-tetrahydroxynaphthalene (THN): A polyketide-derived aromatic core.

• Dimethylallyl pyrophosphate (DMAPP): An isoprenoid unit derived from the mevalonate (B85504) pathway.[8]

• Geranyl pyrophosphate (GPP): A C10 isoprenoid also originating from the mevalonate pathway.

Early biosynthetic studies employing 13C-labeled acetate (B1210297) confirmed the polyketide origin of the naphthalene (B1677914) ring system and the isoprenoid origin of the remainder of the carbon skeleton.[8]

Enzymatic Cascade

The assembly of Napyradiomycin B1 is catalyzed by a concise set of five key enzymes encoded within the nap biosynthetic gene cluster:[1][6][7]

• Two aromatic prenyltransferases: NapT8 and NapT9

• Three vanadium-dependent haloperoxidases (VHPOs): NapH1, NapH3, and NapH4

The biosynthetic pathway is a prime example of enzymatic economy, where a few enzymes perform multiple or complex transformations. For instance, NapH1 exhibits dual functionality, catalyzing both chlorination and etherification reactions at different stages of the pathway.[1][6][7] A pivotal step in the synthesis is the chloronium-induced terpenoid cyclization catalyzed by NapH4, which efficiently establishes two stereocenters and a new carbon-carbon bond.[1][6][7]

Biosynthetic Pathway Diagram

The following diagram illustrates the streamlined enzymatic synthesis of Napyradiomycin B1 from its primary precursors.

Caption: Biosynthetic pathway of Napyradiomycin B1.

Experimental Protocols

A significant breakthrough in the study and production of napyradiomycins has been the development of a total chemoenzymatic synthesis. This "one-pot" method allows for the production of milligram quantities of Napyradiomycin B1 in a single day, providing a viable alternative to chemical synthesis, which has been challenged by the stereospecific installation of halogenated centers.[1][6][7]

General Procedure for Chemoenzymatic Synthesis of Napyradiomycin B1

The following protocol is a summary of the published method for the one-pot enzymatic synthesis of Napyradiomycin B1.

Workflow Diagram:

Caption: Workflow for the chemoenzymatic synthesis of Napyradiomycin B1.

Materials:

• 1,3,6,8-tetrahydroxynaphthalene (THN)

• Dimethylallyl pyrophosphate (DMAPP)

• Geranyl pyrophosphate (GPP)

• Recombinant enzymes: NapT9, NapH1, NapT8, NapH3, NapH4

• Buffer solution (e.g., Tris-HCl)

• Cofactors: Mg2+, Na3VO4

• H2O2

Protocol:

• Reaction Setup: In a suitable reaction vessel, combine the three organic substrates (THN, DMAPP, and GPP) in a buffered solution containing the necessary cofactors.

• Enzyme Addition (Initial Steps): Introduce the first four enzymes of the biosynthetic pathway (NapT9, NapH1, NapT8, and NapH3) to the reaction mixture.

• Incubation to Form Napyradiomycin A1: Allow the reaction to proceed for a specified period (e.g., 24 hours) to facilitate the formation of the intermediate, Napyradiomycin A1.

• Final Cyclization Step: Add the final enzyme, NapH4, to the mixture to catalyze the cyclization of Napyradiomycin A1 into Napyradiomycin B1.

• Product Extraction: Following the completion of the reaction, extract the napyradiomycins from the aqueous mixture using an organic solvent such as ethyl acetate.

• Purification: Purify Napyradiomycin B1 from the crude extract using standard chromatographic techniques, such as high-performance liquid chromatography (HPLC).

Quantitative Data

The chemoenzymatic synthesis has been shown to be an effective method for producing Napyradiomycin B1. The following table summarizes the reported yield from a representative one-pot synthesis.

Product	Yield (mg)	Molar Yield (%)	Reaction Time (hours)
Napyradiomycin B1	4.6	18	24
Napyradiomycin A1	5.4	22	24

Data sourced from a study on the total enzyme synthesis of napyradiomycins.[2]

Conclusion

The origin of Napyradiomycin B1 is rooted in the secondary metabolism of Streptomyces bacteria. Its intricate molecular architecture is assembled through a highly efficient biosynthetic pathway, which has been fully elucidated and reconstituted in vitro. This chemoenzymatic approach not only provides a powerful tool for producing Napyradiomycin B1 and its analogues for further biological evaluation but also offers a blueprint for the enzymatic synthesis of other complex natural products. For researchers and professionals in drug development, understanding the origin and biosynthesis of Napyradiomycin B1 is crucial for harnessing its therapeutic potential and for the future development of novel antibiotics and anticancer agents.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meroterpenoid natural products from Streptomyces bacteria – the evolution of chemoenzymatic syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Insights for napyradiomycin family: structures, bioactivities and biosynthetic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Total Enzyme Syntheses of Napyradiomycins A1 and B1 [escholarship.org]
• 8. Biosynthesis of napyradiomycins - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthetic Pathway of Napyradiomycin B1: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Napyradiomycin B1, a member of the napyradiomycin family of meroterpenoids, exhibits significant antimicrobial and cytotoxic activities, making it a compound of interest for drug development.[1][2] Isolated from actinomycetes, these natural products are characterized by their complex, halogenated structures.[1] This technical guide provides a comprehensive overview of the biosynthetic pathway of Napyradiomycin B1, detailing the enzymatic catalysis, precursor molecules, and the genetic framework that governs its production. The chemoenzymatic synthesis of napyradiomycins, achieved through the concerted action of five key enzymes, offers a viable route for producing these complex metabolites for further study and development.[1][2]

Overview of the Biosynthetic Pathway

The biosynthesis of Napyradiomycin B1 is a streamlined enzymatic cascade that utilizes three primary substrates: 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN), dimethylallyl pyrophosphate (DMAPP), and geranyl pyrophosphate (GPP).[1][2] The entire pathway is orchestrated by five enzymes encoded within the napyradiomycin biosynthetic gene cluster (nap).[1] These enzymes are two aromatic prenyltransferases, NapT8 and NapT9, and three vanadium-dependent haloperoxidases (VHPOs), NapH1, NapH3, and NapH4.[1][2]

The biosynthesis initiates with the geranylation of THN, followed by a series of oxidative and halogenating transformations, including prenylation, an α-hydroxyketone rearrangement, and two crucial chloronium-induced cyclization reactions that establish the complex stereochemistry of the final product.[1]

Key Enzymes and Precursor Molecules

The enzymatic machinery and the precursor molecules are central to the synthesis of Napyradiomycin B1.

Precursor Molecules:

• 1,3,6,8-tetrahydroxynaphthalene (THN): A polyketide-derived aromatic core. Isotopic labeling studies have suggested that the B and C rings of napyradiomycins originate from a pentaketide, while ring A and the side chain are likely derived from mevalonate (B85504).[3]

• Dimethylallyl pyrophosphate (DMAPP): An isoprenoid building block derived from the mevalonate pathway.

• Geranyl pyrophosphate (GPP): Another isoprenoid unit, also a product of the mevalonate pathway.

Key Enzymes:

• NapT9: An aromatic prenyltransferase that catalyzes the initial geranylation of THN.[1]

• NapH1: A versatile vanadium-dependent chloroperoxidase that performs two distinct reactions: an oxidative dearomatization and monochlorination, and a subsequent enantioselective chlorination-induced cyclization.[1]

• NapT8: A second aromatic prenyltransferase responsible for the prenylation of the chlorinated intermediate with DMAPP.[1]

• NapH3: A VHPO homolog that catalyzes an α-hydroxyketone rearrangement.[1]

• NapH4: A vanadium-dependent haloperoxidase that carries out the final, novel asymmetric chlorination-induced terpenoid cyclization to form Napyradiomycin B1.[1]

Data Presentation: Quantitative Analysis of a Key Biosynthetic Enzyme

Currently, detailed kinetic data is most readily available for the multifunctional enzyme NapH1. Further research is needed to fully characterize the kinetics of NapT8, NapT9, NapH3, and NapH4.

Enzyme	Substrate(s)	Vmax (μmol/min/mg)	Km	Optimal pH	Reference(s)
NapH1	Hydrogen Peroxide	3.9 ± 0.2	1.2 ± 0.4 μM	6.0	[4]
Chloride	4.3 ± 0.1	4.0 ± 0.1 mM	6.0	[4]

Detailed Biosynthetic Steps and Visualization

The biosynthesis of Napyradiomycin B1 proceeds through a series of well-defined enzymatic steps, as illustrated in the following pathway diagram.

Caption: The biosynthetic pathway of Napyradiomycin B1.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the napyradiomycin biosynthetic pathway.

Chemoenzymatic Synthesis of Napyradiomycin B1

This protocol outlines a one-pot chemoenzymatic synthesis of Napyradiomycin B1 from its precursors.[1]

Materials:

• 1,3,6,8-tetrahydroxynaphthalene (THN)

• Geranyl pyrophosphate (GPP)

• Dimethylallyl pyrophosphate (DMAPP)

• Purified enzymes: NapT9, NapH1, NapT8, NapH3, NapH4

• HEPES-KOH buffer (pH 8.0)

• MgCl₂

• Na₃VO₄

• H₂O₂

• KCl

• Methanol (for quenching)

• Ethyl acetate (B1210297) (for extraction)

• HPLC system for analysis and purification

Procedure:

• To a reaction vessel, add HEPES-KOH buffer (pH 8.0).

• Add the precursor molecules: THN, GPP, and DMAPP.

• Add the required cofactors: MgCl₂ and Na₃VO₄.

• Sequentially add the purified enzymes: NapT9, NapH1, NapT8, NapH3, and NapH4.

• Initiate the reaction by adding H₂O₂ and KCl.

• Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for 24 hours.

• Quench the reaction by adding an equal volume of cold methanol.

• Extract the product with ethyl acetate.

• Analyze and purify the resulting Napyradiomycin B1 using HPLC.

Caption: Workflow for the chemoenzymatic synthesis of Napyradiomycin B1.

Gene Knockout in Streptomyces using CRISPR-Cas9

This protocol provides a general framework for creating gene knockouts in Streptomyces species to study the function of the nap gene cluster. This method is adapted from established CRISPR-Cas9 protocols for Streptomyces.

Materials:

• Streptomyces strain producing napyradiomycins

• pCRISPomyces-2 plasmid (or similar CRISPR-Cas9 vector for Streptomyces)

• Oligonucleotides for guide RNA (gRNA) synthesis

• Homology arm fragments flanking the target gene

• E. coli strain for plasmid construction and conjugation (e.g., ET12567/pUZ8002)

• Appropriate antibiotics for selection

• Media for Streptomyces and E. coli growth and conjugation (e.g., ISP2, MS agar)

Procedure:

• Design and Synthesize gRNA: Design a specific gRNA targeting the gene of interest within the nap cluster. Synthesize and anneal the corresponding oligonucleotides.

• Construct the CRISPR-Cas9 Plasmid: Clone the annealed gRNA into the pCRISPomyces-2 vector. Subsequently, clone the homology arms (typically ~1-2 kb each) flanking the target gene into the same vector.

• Transform E. coli: Transform the final construct into the appropriate E. coli strain for conjugation.

• Conjugation: Perform intergeneric conjugation between the engineered E. coli and the target Streptomyces strain.

• Selection of Exconjugants: Plate the conjugation mixture on a selective medium containing antibiotics to select for Streptomyces exconjugants that have integrated the plasmid.

• Screen for Double Crossover Events: Screen the exconjugants for the desired double crossover event, which results in the deletion of the target gene. This can be done by PCR analysis.

• Verify Gene Knockout: Confirm the gene deletion by PCR and sequencing. Analyze the mutant strain for the loss of napyradiomycin production using techniques like HPLC-MS.

Caption: Workflow for gene knockout in Streptomyces.

Isotopic Labeling Studies

This protocol describes a general approach for conducting isotopic labeling experiments to trace the incorporation of precursors into the napyradiomycin backbone.

Materials:

• Streptomyces strain producing napyradiomycins

• Isotopically labeled precursors (e.g., [¹³C]-acetate, [¹³C]-mevalonate)

• Growth medium for Streptomyces

• Solvents for extraction

• NMR spectrometer and/or Mass Spectrometer for analysis

Procedure:

• Cultivation: Grow the Streptomyces strain in a suitable production medium.

• Precursor Feeding: At a specific time point during cultivation (e.g., late exponential phase), add the isotopically labeled precursor to the culture.

• Continued Incubation: Continue the fermentation for a period sufficient to allow for the incorporation of the labeled precursor into napyradiomycin.

• Extraction: Harvest the culture and extract the secondary metabolites.

• Purification: Purify Napyradiomycin B1 from the extract.

• Analysis: Analyze the purified compound using NMR spectroscopy (to determine the position of ¹³C incorporation) and/or mass spectrometry (to determine the extent of labeling).

Caption: Workflow for isotopic labeling studies.

Conclusion

The elucidation of the Napyradiomycin B1 biosynthetic pathway represents a significant advancement in our understanding of how complex, halogenated natural products are assembled in nature. The chemoenzymatic synthesis approach not only confirms the roles of the key enzymes but also provides a powerful tool for producing these valuable compounds and their analogs for further pharmacological evaluation. The detailed protocols and data presented in this guide are intended to facilitate further research into this fascinating class of molecules and to aid in the development of novel therapeutic agents.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Biosynthesis of napyradiomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Stereoselective Vanadium-Dependent Chloroperoxidase in Bacterial Antibiotic Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Antibacterial Action of Napyradiomycin B1: A Technical Guide

For Immediate Release

La Jolla, CA – December 3, 2025 – An in-depth analysis of the antibiotic Napyradiomycin B1 reveals its mechanism of action, centering on the inhibition of bacterial DNA gyrase, a critical enzyme for bacterial survival. This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals, detailing the compound's activity, the pathway it disrupts, and the experimental methodologies used to elucidate its function.

Core Mechanism: Targeting DNA Gyrase

Napyradiomycin B1 exhibits its bactericidal effects by specifically targeting and inhibiting bacterial type II topoisomerases, with a pronounced activity against DNA gyrase. This enzyme is essential for relieving torsional stress in DNA during replication and transcription. By inhibiting DNA gyrase, Napyradiomycin B1 effectively halts these vital cellular processes, leading to bacterial cell death. The primary activity of Napyradiomycin B1 is observed against Gram-positive bacteria, including clinically significant strains like Methicillin-resistant Staphylococcus aureus (MRSA).

Quantitative Efficacy of Napyradiomycin B1 and Related Compounds

The antibacterial potency of Napyradiomycin B1 and its analogs has been quantified through Minimum Inhibitory Concentration (MIC) assays. These values, summarized in the table below, demonstrate the concentration-dependent efficacy against various bacterial strains.

Compound	Test Organism	MIC (µg/mL)
Napyradiomycin B1	Staphylococcus aureus ATCC 29213	4[1]
Bacillus subtilis SCSIO BS01	8[1]
Bacillus thuringiensis SCSIO BT01	4[1]
Napyradiomycin A1	Staphylococcus aureus ATCC 29213	2[1]
Bacillus subtilis SCSIO BS01	1[1]
Bacillus thuringiensis SCSIO BT01	1[1]
Napyradiomycin B3	Staphylococcus aureus ATCC 29213	0.5[1]
Bacillus subtilis SCSIO BS01	0.25[1]
Bacillus thuringiensis SCSIO BT01	0.25[1]

Elucidating the Mechanism: Experimental Protocols

The following section details the key experimental protocols employed to determine the mechanism of action of Napyradiomycin B1.

Minimum Inhibitory Concentration (MIC) Assay

The MIC of Napyradiomycin B1 was determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Inoculum Preparation: Bacterial strains were cultured overnight in Mueller-Hinton Broth (MHB). The culture was then diluted to achieve a final concentration of 5 x 10^5 colony-forming units (CFU)/mL in each well of a 96-well microtiter plate.

• Compound Dilution: Napyradiomycin B1 was serially diluted in MHB to create a range of concentrations.

• Incubation: The microtiter plates containing the bacterial inoculum and various concentrations of the antibiotic were incubated at 37°C for 16-20 hours.

• MIC Determination: The MIC was recorded as the lowest concentration of the compound that completely inhibited visible bacterial growth.

Visualizing the Molecular Interaction and Experimental Workflow

To illustrate the mechanism of action and the experimental processes, the following diagrams have been generated using the DOT language.

Caption: Inhibition of DNA gyrase by Napyradiomycin B1.

Caption: Workflow for MIC determination.

Concluding Remarks

The targeted inhibition of DNA gyrase by Napyradiomycin B1 underscores its potential as a valuable antibiotic, particularly against resistant Gram-positive pathogens. The data and protocols presented in this guide offer a foundational resource for further research and development of this promising class of natural products. Future investigations should focus on detailed kinetic studies of enzyme inhibition and in vivo efficacy to fully characterize the therapeutic potential of Napyradiomycin B1.

References

• 1. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]

Napyradiomycin B1: A Technical Guide to its Antibacterial Spectrum

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antibacterial properties of Napyradiomycin B1, a member of the napyradiomycin class of meroterpenoids. These compounds, first isolated from the actinomycete Chainia rubra, have demonstrated a range of biological activities, including antibacterial, cytotoxic, and enzyme-inhibiting properties.[1] This document focuses specifically on the antibacterial spectrum of Napyradiomycin B1, presenting quantitative data, detailed experimental methodologies, and conceptual diagrams to facilitate further research and drug development efforts.

Antibacterial Spectrum of Napyradiomycin B1

Napyradiomycin B1 has shown activity primarily against Gram-positive bacteria. The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Napyradiomycin B1 against various bacterial strains as reported in the literature.

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus ATCC 29213	0.5 - 32	[2][3]
Bacillus subtilis SCSIO BS01	0.5 - 32	[2]
Bacillus thuringiensis SCSIO BT01	0.5 - 32	[2]
Streptococcus suis	6.25	[4][5]

Note: The range of MIC values for some strains may be attributed to variations in experimental conditions or the specific isolate tested.

Experimental Protocols

The determination of the antibacterial spectrum of Napyradiomycin B1 is predominantly carried out using the broth microdilution method. This standard procedure allows for the quantitative assessment of the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Minimum Inhibitory Concentration (MIC) Assay by Broth Microdilution

1. Preparation of Bacterial Inoculum:

• Bacterial strains are cultured on an appropriate agar (B569324) medium (e.g., Mueller-Hinton agar) at 37°C for 18-24 hours.
• Colonies are then suspended in a sterile saline solution or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.
• The standardized bacterial suspension is further diluted in the test broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

2. Preparation of Napyradiomycin B1 Dilutions:

• A stock solution of Napyradiomycin B1 is prepared in a suitable solvent (e.g., DMSO).
• Serial two-fold dilutions of the compound are then prepared in Mueller-Hinton broth (MHB) in a 96-well microtiter plate. The concentration range is selected based on expected activity.

3. Inoculation and Incubation:

• An equal volume of the diluted bacterial suspension is added to each well of the microtiter plate containing the serially diluted Napyradiomycin B1.
• The final volume in each well is typically 100 or 200 µL.
• Control wells are included: a positive control (bacteria with no compound) and a negative control (broth only).
• The plate is incubated at 37°C for 16-20 hours under ambient atmospheric conditions.

4. Determination of MIC:

• Following incubation, the MIC is determined as the lowest concentration of Napyradiomycin B1 at which no visible growth of the microorganism is observed. Visual inspection is the primary method, though spectrophotometric readings can also be used.

Visualizing Experimental and Conceptual Frameworks

To further elucidate the methodologies and potential mechanisms, the following diagrams have been generated using Graphviz.

MIC Determination Workflow.

Potential Antibacterial Mechanisms.

Putative Mechanism of Action

The precise antibacterial mechanism of Napyradiomycin B1 is not yet fully elucidated. However, several potential modes of action have been proposed for the napyradiomycin class of compounds. These include the inhibition of gastric (H+/K+)-ATPases and antagonism of estrogen receptors.[1] The highly conjugated system present in the molecule also suggests the possibility of acting as a Michael acceptor, leading to non-specific cellular damage through nucleophilic addition.[1] Further investigation is required to determine the specific molecular targets and signaling pathways responsible for the observed antibacterial activity against various bacterial species. The biosynthesis of napyradiomycins involves a unique chloronium-induced terpenoid cyclization, highlighting the complex enzymatic machinery responsible for their formation.[6][7]

References

• 1. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

The Cytotoxic Potential of Napyradiomycin B1: A Technical Overview for Cancer Research Professionals

An in-depth examination of the cytotoxic effects and apoptotic mechanisms of Napyradiomycin B1, a promising marine-derived meroterpenoid, on various cancer cell lines.

Napyradiomycin B1, a member of the napyradiomycin class of meroterpenoids isolated from marine-derived actinomycetes, has demonstrated significant cytotoxic activity against a range of human cancer cell lines.[1][2] This technical guide provides a comprehensive summary of the available quantitative data, detailed experimental methodologies for key assays, and a visualization of the proposed mechanisms of action, tailored for researchers, scientists, and drug development professionals in the field of oncology.

Quantitative Analysis of Cytotoxicity

The cytotoxic efficacy of Napyradiomycin B1 and its related compounds has been evaluated against several cancer cell lines, with the half-maximal inhibitory concentration (IC50) being a key metric for comparison. The data reveals a broad spectrum of activity, with particular potency observed against colon carcinoma.

Compound	Cancer Cell Line	IC50 (µM)
Napyradiomycin B1	HCT-116 (Colon Carcinoma)	2[2]
Napyradiomycin B1	SF-268 (CNS Cancer)	<20[1]
Napyradiomycin B1	MCF-7 (Breast Cancer)	<20[1]
Napyradiomycin B1	NCI-H460 (Lung Cancer)	<20[1]
Napyradiomycin B1	HepG-2 (Liver Cancer)	<20[1]
Napyradiomycin B3	HCT-116 (Colon Carcinoma)	3[2]
Napyradiomycin B4	HCT-116 (Colon Carcinoma)	10[2]

Mechanism of Action: Induction of Apoptosis

Research indicates that the primary mechanism underlying the cytotoxicity of napyradiomycins is the induction of apoptosis, or programmed cell death.[2] This is a crucial characteristic for a potential anticancer agent, as it suggests a targeted cellular process rather than non-specific toxicity. The apoptotic pathway is a complex signaling cascade involving the activation of specific enzymes and regulatory proteins.

Experimental Protocols

The following are detailed methodologies for the key experiments commonly cited in the study of Napyradiomycin B1's cytotoxicity.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Cancer cell lines (e.g., HCT-116)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Napyradiomycin B1 (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Treat the cells with various concentrations of Napyradiomycin B1. Include a vehicle control (solvent only) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, add MTT solution to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Detection: Annexin V-FITC/PI Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the binding of Annexin V to phosphatidylserine (B164497) on the outer leaflet of the cell membrane and the uptake of propidium (B1200493) iodide (PI) by cells with compromised membrane integrity.

Materials:

• Treated and untreated cancer cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the cells after treatment with Napyradiomycin B1. For adherent cells, use trypsinization.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizing the Molecular Interactions

To better understand the processes involved in Napyradiomycin B1's cytotoxic effects, the following diagrams illustrate the experimental workflow and the proposed signaling pathway.

Experimental workflow for assessing Napyradiomycin B1 cytotoxicity.

Logical relationship of Napyradiomycin B1's effect on cancer cells.

Proposed apoptotic signaling pathway induced by Napyradiomycin B1.

Disclaimer: The proposed signaling pathway is a putative model based on the general mechanisms of apoptosis and the observed effects of napyradiomycins. Further research is required to fully elucidate the specific molecular targets and signaling cascades activated by Napyradiomycin B1.

Conclusion

Napyradiomycin B1 exhibits promising cytotoxic activity against a variety of cancer cell lines, primarily through the induction of apoptosis. Its efficacy, particularly against colon cancer cells, warrants further investigation. The detailed protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers aiming to explore the therapeutic potential of this marine-derived natural product. Future studies should focus on delineating the precise molecular targets of Napyradiomycin B1 to facilitate its development as a novel anticancer agent.

References

• 1. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Napyradiomycin B1: A Meroterpenoid Natural Product with Potent Biological Activity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Napyradiomycin B1 is a meroterpenoid natural product belonging to the larger family of napyradiomycins, which are characterized by a unique semi-naphthoquinone core fused with a terpenoid moiety. First isolated from Streptomyces species, these compounds have garnered significant attention within the scientific community due to their broad spectrum of biological activities, including potent antibacterial and cytotoxic effects. This technical guide provides a comprehensive overview of napyradiomycin B1, focusing on its biosynthesis, biological activity with quantitative data, and detailed experimental methodologies.

Biosynthesis of Napyradiomycin B1

The biosynthesis of napyradiomycin B1 is a complex enzymatic process involving a hybrid polyketide-terpenoid pathway. The construction of the core structure relies on three primary substrates: 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN), dimethylallyl pyrophosphate (DMAPP), and geranyl pyrophosphate (GPP).[1][2] A series of five key enzymes orchestrate the intricate steps of prenylation, halogenation, and cyclization to yield the final product.[1][2] The enzymatic cascade is as follows:

• Geranylation of THN: The prenyltransferase NapT9 initiates the pathway by catalyzing the attachment of a geranyl group from GPP to the THN core.

• Oxidative Dearomatization and Chlorination: The vanadium-dependent haloperoxidase (VHPO) homologue NapH1 then catalyzes the oxidative dearomatization and monochlorination of the geranylated THN intermediate.[1][2]

• Prenylation: The second prenyltransferase, NapT8, facilitates the addition of a dimethylallyl group from DMAPP.

• α-Hydroxyketone Rearrangement: The VHPO homologue NapH3 catalyzes an α-hydroxyketone rearrangement.

• Chlorination-Induced Cyclizations: Finally, NapH1 and another VHPO homologue, NapH4, perform two distinct chlorination-induced cyclization reactions to complete the formation of the napyradiomycin core structure.[1][2]

Biosynthetic Pathway of Napyradiomycin B1

Biological Activity

Napyradiomycin B1 exhibits significant biological activity, primarily as an antibacterial and cytotoxic agent.

Antibacterial Activity

Napyradiomycin B1 demonstrates potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Its efficacy against various bacterial strains is summarized in the table below.

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus ATCC 29213	4 - 8	[3]
Staphylococcus aureus ATCC 25923	<0.78
Bacillus subtilis SCSIO BS01	4	[3]
Bacillus thuringiensis SCSIO BT01	8	[3]
Streptococcus suis	6.25

Table 1: Antibacterial Activity of Napyradiomycin B1 (MIC values)

Cytotoxic Activity

Napyradiomycin B1 also displays notable cytotoxicity against various human cancer cell lines. The mechanism of its cytotoxic action is believed to involve the induction of apoptosis.

Cell Line	Cancer Type	IC₅₀ (µM)	Reference
SF-268	Glioblastoma	10.5	[3]
MCF-7	Breast Cancer	12.3	[3]
NCI-H460	Non-small Cell Lung Cancer	8.9	[3]
HepG-2	Hepatocellular Carcinoma	15.6	[3]

Table 2: Cytotoxic Activity of Napyradiomycin B1 (IC₅₀ values)

Mechanism of Action: Induction of Apoptosis

The cytotoxic effects of napyradiomycin B1 are attributed to its ability to induce programmed cell death, or apoptosis. While the precise molecular targets of napyradiomycin B1 are still under investigation, it is known to trigger the apoptotic cascade. Apoptosis can be initiated through two primary pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of effector caspases, which are proteases responsible for the execution of cell death.

General Apoptotic Signaling Pathways

Experimental Protocols

Isolation and Purification of Napyradiomycin B1

The following is a general protocol for the isolation and purification of napyradiomycin B1 from a Streptomyces culture.

Isolation and Purification Workflow

• Fermentation: Cultivate the Streptomyces strain in a suitable liquid medium for 7-10 days to allow for the production of secondary metabolites.

• Extraction: Separate the mycelia from the culture broth by centrifugation. Extract both the mycelia and the supernatant with an organic solvent, typically ethyl acetate.

• Concentration: Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Chromatography:

  • Silica Gel Chromatography: Subject the crude extract to silica gel column chromatography using a gradient of solvents (e.g., hexane-ethyl acetate) to separate the components based on polarity.

  • High-Performance Liquid Chromatography (HPLC): Further purify the fractions containing napyradiomycin B1 using reverse-phase HPLC with a suitable solvent system (e.g., methanol-water or acetonitrile-water gradient).

• Structure Elucidation: Confirm the identity and purity of the isolated napyradiomycin B1 using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Antibacterial Susceptibility Testing (Broth Microdilution Method)

• Inoculum Preparation: Prepare a standardized inoculum of the test bacterium equivalent to a 0.5 McFarland standard.

• Serial Dilutions: Prepare two-fold serial dilutions of napyradiomycin B1 in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of napyradiomycin B1 and incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692).

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• IC₅₀ Calculation: The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, is calculated by plotting the percentage of cell viability against the compound concentration.

Chemoenzymatic Synthesis of Napyradiomycin B1

A one-pot chemoenzymatic synthesis of napyradiomycin B1 has been developed, offering an efficient alternative to total chemical synthesis.[1][2] This method utilizes the five key biosynthetic enzymes.

General Protocol Overview:

• Reaction Mixture Preparation: In a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.5), combine the three substrates: 1,3,6,8-tetrahydroxynaphthalene, geranyl pyrophosphate, and dimethylallyl pyrophosphate.

• Enzyme Addition: Add the five purified enzymes (NapT9, NapH1, NapT8, NapH3, and NapH4) to the reaction mixture. The presence of Mg²⁺ is required for the prenyltransferase activities. Vanadate and hydrogen peroxide are necessary for the haloperoxidase reactions.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for approximately 24 hours with gentle agitation.

• Extraction and Purification: After the reaction is complete, extract the product with an organic solvent (e.g., ethyl acetate). Purify the synthesized napyradiomycin B1 using chromatographic techniques as described in the isolation protocol.

Conclusion

Napyradiomycin B1 stands out as a promising meroterpenoid natural product with significant potential for development as an antibacterial and anticancer agent. Its unique chemical structure, potent biological activities, and the elucidation of its biosynthetic pathway open up avenues for further research, including the development of novel analogs through biosynthetic engineering and chemoenzymatic synthesis. The detailed methodologies provided in this guide serve as a valuable resource for researchers aiming to explore the therapeutic potential of this fascinating molecule. Further investigation into its specific molecular targets and mechanism of action will be crucial for its advancement in the drug discovery pipeline.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]

The Crucial Role of Vanadium-Dependent Haloperoxidases in the Synthesis of Napyradiomycin B1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Napyradiomycins, a family of meroterpenoid natural products isolated from Streptomyces species, have garnered significant interest due to their potent antimicrobial and cytotoxic activities.[1][2] A key feature of these complex molecules is the presence of halogen atoms, the incorporation of which is often crucial for their biological function. The biosynthesis of napyradiomycins involves a fascinating series of enzymatic reactions, with a central role played by a unique class of enzymes: the vanadium-dependent haloperoxidases (V-HPOs). Unlike their promiscuous counterparts found in fungi and algae, V-HPOs from Streptomyces exhibit remarkable regiochemical and stereochemical control, making them powerful biocatalysts for complex organic transformations.[3][4]

This technical guide provides an in-depth exploration of the pivotal role of V-HPOs in the biosynthesis of Napyradiomycin B1. We will delve into the intricate biosynthetic pathway, the specific functions of the involved V-HPOs, detailed experimental protocols for their characterization, and a summary of the available quantitative data.

The Biosynthetic Pathway of Napyradiomycin B1: A Symphony of Enzymatic Transformations

The journey from simple precursors to the complex architecture of Napyradiomycin B1 is a testament to the efficiency and specificity of enzymatic catalysis. The biosynthesis involves six key enzymatic steps, four of which are orchestrated by three distinct V-HPO homologues: NapH1, NapH3, and NapH4.[1][3] The pathway commences with the prenylation of 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN) and culminates in a stereospecific cyclization to yield the final product.

The overall biosynthetic pathway can be visualized as follows:

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structural Basis of Stereospecific Vanadium-Dependent Haloperoxidase Family Enzymes in Napyradiomycin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the molecular basis of substrate specificity and halogen activation in vanadium-dependent haloperoxidases - PMC [pmc.ncbi.nlm.nih.gov]

The Napyradiomycin Gene Cluster in Streptomyces: A Technical Guide for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Napyradiomycins are a family of halogenated meroterpenoid antibiotics produced by various Streptomyces species, particularly those of marine origin.[1] These natural products exhibit a broad spectrum of biological activities, including potent antibacterial effects against drug-resistant pathogens like Methicillin-resistant Staphylococcus aureus (MRSA), as well as antifungal and cytotoxic properties.[1][2] The unique chemical structures of napyradiomycins, characterized by a semi-naphthoquinone core, a prenyl unit, and a monoterpenoid side chain, arise from a fascinating biosynthetic pathway.[2][3] Understanding the genetic basis and enzymatic machinery behind napyradiomycin biosynthesis is crucial for the rational design of novel derivatives with improved therapeutic potential. This technical guide provides an in-depth overview of the napyradiomycin gene cluster, its biosynthetic pathway, and the experimental methodologies used to study this promising class of natural products.

The Napyradiomycin Biosynthetic Gene Cluster

The biosynthetic gene cluster (BGC) responsible for napyradiomycin production was first identified in the marine isolate Streptomyces sp. CNQ-525.[4] The ~43 kb nap gene cluster orchestrates the assembly of the napyradiomycin scaffold from simple precursors.[4] A comprehensive understanding of the genes within this cluster is fundamental for genetic engineering and synthetic biology approaches aimed at producing novel napyradiomycin analogs.

Data Presentation: Genes of the Napyradiomycin Cluster in Streptomyces sp. CNQ-525

The following table summarizes the core biosynthetic and associated genes within the napyradiomycin gene cluster from Streptomyces sp. CNQ-525 (GenBank Accession: EF397639.1).[5]

Gene Name	Locus Tag	Protein Product	Size (amino acids)
napT5	ABS50474.1	Putative prenyltransferase	338
napT6	ABS50475.1	Putative prenyltransferase	338
napU1	ABS50476.1	Unknown function	179
napU2	ABS50477.1	Unknown function	204
napB2	---	Putative biosynthetic enzyme	---
napB3	ABS50480.1	Putative biosynthetic enzyme	415
napB4	---	Putative biosynthetic enzyme	---
napR1	---	Putative regulatory protein	---
napR2	---	Putative regulatory protein	---
napR3	---	Putative regulatory protein	---
napH1	ABS50486.1	Vanadium-dependent haloperoxidase	511
napU3	---	Unknown function	---
napH2	ABS50488.1	Vanadium-dependent haloperoxidase homolog	511
napH3	---	Vanadium-dependent haloperoxidase homolog	511
napH4	ABS50492.1	Vanadium-dependent haloperoxidase	511
napB5	---	Putative biosynthetic enzyme	---
napR4	---	Putative regulatory protein	---
napR5	---	Putative regulatory protein	---
napR6	---	Putative regulatory protein	---
napR7	---	Putative regulatory protein	---
napR8	---	Putative regulatory protein	---
napU4	---	Unknown function	---
napB1	---	Putative biosynthetic enzyme	---
napT7	---	Putative prenyltransferase	---
napT8	---	Aromatic prenyltransferase	---

Note: Information for some genes (indicated by "---") within the cluster is not fully annotated in the public database.

The Biosynthetic Pathway of Napyradiomycins

The biosynthesis of napyradiomycins A1 and B1 is a remarkably streamlined process involving five key enzymes that catalyze a series of prenylation and halogenation reactions.[6][7] The pathway commences with three primary substrates: 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN), dimethylallyl pyrophosphate (DMAPP), and geranyl pyrophosphate (GPP).[6][7]

Mandatory Visualization: Napyradiomycin Biosynthetic Pathway

Caption: The enzymatic cascade leading to the synthesis of Napyradiomycins A1 and B1.

Regulation of the Napyradiomycin Gene Cluster

The regulation of secondary metabolite biosynthesis in Streptomyces is a complex process involving a hierarchical network of regulatory proteins.[8][9] While the specific regulatory cascade for the napyradiomycin gene cluster has not been fully elucidated, a putative regulatory model can be proposed based on well-characterized systems in Streptomyces. This model involves global regulators that respond to nutritional and environmental signals, which in turn control the expression of cluster-situated regulators (CSRs). These CSRs, encoded within the nap cluster (e.g., napR1-R8), are thought to directly control the transcription of the biosynthetic genes.

Mandatory Visualization: Putative Regulatory Pathway

Caption: A proposed model for the transcriptional regulation of the napyradiomycin gene cluster.

Experimental Protocols

Heterologous Expression of the Napyradiomycin Gene Cluster in Streptomyces

This protocol describes a general method for the heterologous expression of large natural product biosynthetic gene clusters in a suitable Streptomyces host.[10][11]

Materials:

• Donor Streptomyces strain containing the napyradiomycin BGC.

• Streptomyces heterologous host strain (e.g., S. coelicolor, S. lividans, S. albus).[10]

• Cosmid vector (e.g., pOJ446, SuperCos1) or Bacterial Artificial Chromosome (BAC).

• E. coli strain for conjugation (e.g., ET12567/pUZ8002).[2]

• Appropriate antibiotics for selection.

• Culture media (e.g., SFM for sporulation, TSB for liquid culture, R5 for production).[2]

• Lysozyme (B549824), Phenol:Chloroform:Isoamyl alcohol.

Procedure:

• Genomic DNA Isolation: Isolate high-molecular-weight genomic DNA from the donor Streptomyces strain using lysozyme treatment followed by phenol:chloroform extraction.[2]

• Cosmid/BAC Library Construction: Construct a cosmid or BAC library of the donor strain's genomic DNA according to the manufacturer's protocol.

• Screening for the BGC: Screen the library for clones containing the napyradiomycin BGC using PCR with primers specific to key biosynthetic genes (e.g., napH1, napT8).

• Vector Introduction into E. coli : Introduce the identified cosmid/BAC containing the full BGC into the E. coli conjugation strain.

• Intergeneric Conjugation: Perform intergeneric conjugation between the E. coli strain carrying the BGC and the selected Streptomyces heterologous host.[2]

• Selection of Exconjugants: Select for Streptomyces exconjugants on appropriate antibiotic-containing media.

• Confirmation of BGC Integration/Replication: Confirm the presence of the complete BGC in the Streptomyces exconjugants by PCR.

• Fermentation and Production Analysis: Culture the engineered Streptomyces strain in a suitable production medium (e.g., R5 medium) for 7-10 days.[2]

• Extraction and Analysis: Extract the secondary metabolites from the culture broth and mycelium and analyze for the production of napyradiomycins using LC-MS/MS.

Purification of Recombinant Napyradiomycin Biosynthetic Enzymes

This protocol provides a general method for the expression and purification of His-tagged recombinant enzymes from E. coli.

Materials:

• E. coli expression strain (e.g., BL21(DE3)).

• Expression vector (e.g., pET vector with an N- or C-terminal 6xHis-tag).

• Luria-Bertani (LB) medium with appropriate antibiotic.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT).

• Wash buffer (Lysis buffer with 20 mM imidazole).

• Elution buffer (Lysis buffer with 250 mM imidazole).

• Ni-NTA affinity chromatography column.

Procedure:

• Gene Cloning: Clone the gene of interest (e.g., napH1, napT8) into the expression vector.

• Transformation: Transform the expression plasmid into the E. coli expression strain.

• Expression: Grow the transformed E. coli in LB medium at 37°C to an OD600 of 0.6-0.8. Induce protein expression with IPTG (e.g., 0.1-1 mM) and continue to culture at a lower temperature (e.g., 16-25°C) overnight.

• Cell Lysis: Harvest the cells by centrifugation and resuspend in lysis buffer. Lyse the cells by sonication or using a microfluidizer.

• Clarification: Centrifuge the lysate at high speed to pellet cell debris.

• Affinity Chromatography: Load the supernatant onto a pre-equilibrated Ni-NTA column.

• Washing: Wash the column extensively with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the His-tagged protein with elution buffer.

• Analysis: Analyze the purified protein by SDS-PAGE to assess purity and concentration.

Enzymatic Assay for Vanadium-Dependent Haloperoxidases (e.g., NapH1)

The activity of vanadium-dependent haloperoxidases is commonly measured using the monochlorodimedone (MCD) assay.[1]

Materials:

• Purified haloperoxidase enzyme.

• Assay buffer (e.g., 50 mM MES, pH 6.0).[12]

• Monochlorodimedone (MCD) stock solution.

• Potassium chloride (KCl) or potassium bromide (KBr) solution.[12]

• Sodium orthovanadate (Na3VO4) solution.[12]

• Hydrogen peroxide (H2O2) solution.

• Spectrophotometer.

Procedure:

• Reaction Mixture Preparation: In a quartz cuvette, prepare a reaction mixture containing the assay buffer, MCD (final concentration ~50 µM), KCl or KBr (final concentration ~200 mM), and sodium orthovanadate (final concentration ~10 µM).[12]

• Enzyme Addition: Add the purified enzyme to the reaction mixture (final concentration ~1 µM).[12]

• Initiation of Reaction: Start the reaction by adding H2O2 (final concentration ~1 mM).[12]

• Spectrophotometric Measurement: Immediately monitor the decrease in absorbance at 290 nm at 30°C.[12] The rate of decrease corresponds to the rate of MCD chlorination.

Enzymatic Assay for Aromatic Prenyltransferases (e.g., NapT8, NapT9)

The activity of aromatic prenyltransferases can be determined by monitoring the formation of the prenylated product using LC-MS.[6]

Materials:

• Purified prenyltransferase enzyme.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).[6]

• Aromatic substrate (e.g., THN or its derivative).

• Prenyl pyrophosphate donor (DMAPP or GPP).

• Magnesium chloride (MgCl2).[6]

• LC-MS system.

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, combine the assay buffer, aromatic substrate, prenyl pyrophosphate donor, and MgCl2 (final concentration ~5 mM).[6]

• Enzyme Addition: Add the purified prenyltransferase to the reaction mixture.

• Incubation: Incubate the reaction at an optimal temperature (e.g., 37°C) for a specific time (e.g., 1-2 hours).[6]

• Quenching: Stop the reaction by adding a quenching solvent (e.g., methanol (B129727) or ethyl acetate).

• Analysis: Analyze the reaction mixture by LC-MS to detect and quantify the formation of the prenylated product.

Quantitative Analysis of Napyradiomycins by LC-MS/MS

This protocol provides a general framework for the quantitative analysis of napyradiomycins in crude extracts.[12]

Instrumentation:

• LC-MS/MS system with an electrospray ionization (ESI) source.[12]

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).[13]

Procedure:

• Sample Preparation:

  • Extract the fermentation broth with an equal volume of ethyl acetate (B1210297) three times.

  • Extract the mycelium with ethanol.

  • Combine the organic extracts and evaporate to dryness.

  • Reconstitute the crude extract in a suitable solvent (e.g., methanol) and filter before injection.

• Standard Curve Preparation: Prepare a series of standard solutions of a purified napyradiomycin derivative of known concentration.

• LC Conditions:

  • Mobile Phase A: Water with 0.1% formic acid.[13]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[13]

  • Flow Rate: 0.3-0.5 mL/min.[13]

  • Gradient: A suitable gradient from low to high organic phase to separate the compounds of interest.

• MS/MS Conditions:

  • Ionization Mode: Positive or negative electrospray ionization (ESI), depending on the analyte.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for quantification, using specific precursor-product ion transitions for each napyradiomycin analog.

• Quantification: Generate a standard curve by plotting the peak area against the concentration of the standards. Determine the concentration of napyradiomycins in the samples by interpolating their peak areas from the standard curve.

Mandatory Visualization: Experimental Workflow for Napyradiomycin Analysis

Caption: A streamlined workflow from fermentation to quantitative analysis of napyradiomycins.

Conclusion

The napyradiomycin gene cluster in Streptomyces represents a rich source of bioactive compounds with significant therapeutic potential. This technical guide has provided a comprehensive overview of the genetic and biochemical basis of napyradiomycin biosynthesis, along with detailed experimental protocols for their study. By leveraging this knowledge, researchers and drug development professionals can further explore the chemical diversity of this fascinating family of natural products, paving the way for the development of new and effective therapeutics. The application of synthetic biology and metabolic engineering approaches, guided by the information presented herein, will undoubtedly accelerate the discovery and optimization of novel napyradiomycin derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Discovery, characterization, and engineering of an advantageous Streptomyces host for heterologous expression of natural product biosynthetic gene clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Streptomyces as Microbial Chassis for Heterologous Protein Expression [frontiersin.org]
• 4. A Simple In Vitro Assay to Measure the Activity of Geranylgeranyl Diphosphate Synthase and Other Short-Chain Prenyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BGC0000652 [mibig.secondarymetabolites.org]
• 6. Substrate‐Multiplexed Assessment of Aromatic Prenyltransferase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Application of Regulatory Cascades in Streptomyces: Yield Enhancement and Metabolite Mining - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Regulation of Antibiotic Biosynthesis in Streptomyces - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Cloning and Heterologous Expression of a Large-sized Natural Product Biosynthetic Gene Cluster in Streptomyces Species [frontiersin.org]
• 11. Cloning and Heterologous Expression of a Large-sized Natural Product Biosynthetic Gene Cluster in Streptomyces Species - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. agilent.com [agilent.com]

Natural Analogs of Napyradiomycin B1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural analogs of Napyradiomycin B1, a member of the larger family of napyradiomycins. These meroterpenoid compounds, primarily isolated from Streptomyces species, have garnered significant scientific interest due to their diverse chemical structures and potent biological activities, including antibacterial and cytotoxic properties.[1] This document summarizes the key characteristics of these analogs, presenting quantitative biological data, detailed experimental protocols, and visual representations of relevant pathways to facilitate further research and drug development efforts.

Core Structures and Producing Organisms

Napyradiomycins are characterized by a semi-naphthoquinone core, a prenyl unit that often cyclizes, and a monoterpenoid substituent.[2] Structural diversity within this family arises mainly from variations in the monoterpenoid subunit, leading to different series such as napyradiomycin A (linear) and napyradiomycin B (cyclized).[2] These compounds are predominantly produced by actinomycetes, particularly those of the genus Streptomyces.[1] Several marine-derived Streptomyces strains have been identified as prolific sources of novel napyradiomycin analogs.[3][4]

Biological Activities of Napyradiomycin Analogs

The napyradiomycin family exhibits a broad range of biological activities, making them promising candidates for therapeutic development.[1] Their efficacy against drug-resistant bacteria and various cancer cell lines has been a primary focus of investigation.[1] The following tables summarize the quantitative data on the antibacterial and cytotoxic activities of several Napyradiomycin B1 analogs.

Table 1: Antibacterial Activity of Napyradiomycin Analogs (MIC in µg/mL)

Compound	Staphylococcus aureus (MRSA)	Mycobacterium tuberculosis H37Ra	Bacillus subtilis	Streptococcus suis	Reference
Napyradiomycin D1	12-24	24-48	-	-	[5]
Napyradiomycin B2	3-6	24-48	-	-	[5]
Napyradiomycin B4	12-24	12-24	-	-	[5]
Napyradiomycin SC	-	24-48	-	-	[5]
3-dechloro-3-bromonapyradiomycin A1	-	-	0.5-1	-	[6]
Napyradiomycin A1	-	-	-	>Penicillin G	[7]
Napyradiomycin B1	-	-	-	>Penicillin G	[7]

Note: "-" indicates data not available in the cited sources.

Table 2: Cytotoxic Activity of Napyradiomycin Analogs (IC50 in µM)

Compound	HepG2 (Liver Cancer)	HCT-116 (Colon Cancer)	SF-268 (CNS Cancer)	MCF-7 (Breast Cancer)	NCI-H460 (Lung Cancer)	Reference
Napyradiomycin D1	Significant Inhibition	-	-	-	-	[3][8]
Napyradiomycin B2	27.1	-	-	-	-	[5]
Napyradiomycin B4	41.7	-	-	-	-	[5]
Napyradiomycin H070-6	-	9.42	-	-	-	[5]
CNQ525.600	-	49	-	-	-	[5]
Q329-4	-	16.1 µg/mL	-	-	-	[5]
3-dechloro-3-bromonapyradiomycin A1	<20	<20	<20	<20	<20	[2]
Napyradiomycin A1	<20	<20	<20	<20	<20	[2]
Napyradiomycin B1	<20	<20	<20	<20	<20	[2]
Napyradiomycin B3	<20	<20	<20	<20	<20	[2]

Note: "-" indicates data not available in the cited sources. Some values were reported as significant inhibition without a specific IC50 value.

Experimental Protocols

This section details the methodologies for the isolation, structural elucidation, and biological evaluation of napyradiomycin analogs, as compiled from various research articles.

Isolation and Purification of Napyradiomycin Analogs

The general workflow for isolating napyradiomycin analogs from Streptomyces fermentations involves the following steps:

• Fermentation: The producing Streptomyces strain is cultured in a suitable liquid medium. For example, strain CA-271078 was cultured in R358 medium (soluble starch 10 g/L, glucose 10 g/L, NZ-Amine type E 5 g/L, dry yeast 5 g/L, MOPS 21 g/L, and non-defoaming agent 1 mL/L, prepared in 25% seawater) at 28°C with shaking at 220 rpm for 7 days.

• Extraction: The culture broth is typically extracted with an organic solvent such as ethyl acetate. The organic phase is then evaporated to yield a crude extract.

• Chromatographic Separation: The crude extract is subjected to a series of chromatographic techniques for purification. This often starts with vacuum liquid chromatography (VLC) on silica (B1680970) gel, followed by preparative and semi-preparative high-performance liquid chromatography (HPLC) with different columns (e.g., C18) and solvent systems to isolate the individual compounds.

Structural Elucidation

The chemical structures of the isolated napyradiomycin analogs are determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the molecular formula of the compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to establish the planar structure and assign all proton and carbon signals.

• Chiroptical Data: Optical rotation and circular dichroism (CD) spectra are used to investigate the stereochemistry of the molecules.

• X-ray Crystallography: In some cases, single-crystal X-ray diffraction analysis is performed to unambiguously determine the absolute configuration.

Biological Assays

The antibacterial activity of the compounds is typically evaluated using the microdilution method to determine the Minimum Inhibitory Concentration (MIC).

• Inoculum Preparation: Bacterial strains are grown in appropriate broth (e.g., Mueller-Hinton) to a specific optical density.

• Assay Plate Preparation: The compounds are serially diluted in the broth in 96-well microtiter plates.

• Inoculation and Incubation: The bacterial suspension is added to each well, and the plates are incubated at the optimal temperature for the specific bacterium (e.g., 37°C for 24 hours).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

The cytotoxic effects of the napyradiomycin analogs on cancer cell lines are commonly assessed using the MTT or SRB assay.

• Cell Culture: Human cancer cell lines (e.g., HepG2, HCT-116) are maintained in appropriate culture media and conditions.

• Cell Seeding: Cells are seeded into 96-well plates and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for a specified period (e.g., 72 hours).

• Viability Assay:

  • MTT Assay: MTT solution is added to each well, and after incubation, the formazan (B1609692) crystals are dissolved in a suitable solvent. The absorbance is measured at a specific wavelength (e.g., 570 nm).

  • SRB Assay: Cells are fixed, washed, and stained with Sulforhodamine B. The bound dye is then solubilized, and the absorbance is read.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curves.

Biosynthetic Pathway of Napyradiomycins A1 and B1

The biosynthesis of napyradiomycins A1 and B1 has been elucidated and involves a series of enzymatic reactions starting from three main substrates: 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN), dimethylallyl pyrophosphate (DMAPP), and geranyl pyrophosphate (GPP).[9][10] The pathway is catalyzed by two aromatic prenyltransferases (NapT8 and NapT9) and three vanadium-dependent haloperoxidases (NapH1, H3, and H4).[9][10]

Caption: Biosynthetic pathway of Napyradiomycins A1 and B1.

This guide provides a foundational understanding of the natural analogs of Napyradiomycin B1. The presented data and protocols are intended to serve as a valuable resource for researchers in the fields of natural product chemistry, microbiology, and drug discovery, facilitating the exploration and development of these promising bioactive compounds.

References

• 1. Insights for napyradiomycin family: structures, bioactivities and biosynthetic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Napyradiomycin Analogues from Streptomyces sp. Strain CA-271078 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Meroterpenoid natural products from Streptomyces bacteria – the evolution of chemoenzymatic syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. New Napyradiomycin Analogues from Streptomyces sp. Strain CA-271078 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Chemoenzymatic Synthesis of Napyradiomycin B1: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the chemoenzymatic synthesis of Napyradiomycin B1, a complex halogenated meroterpenoid with notable antimicrobial and cytotoxic activities. The described methodology leverages a one-pot enzymatic cascade, offering a highly efficient and stereoselective route to this natural product.

Introduction

Napyradiomycins are a family of bioactive compounds isolated from actinomycetes. Their intricate structures, featuring multiple stereocenters and halogen atoms, pose significant challenges for traditional chemical synthesis. The chemoenzymatic approach outlined here utilizes a series of recombinant enzymes from the napyradiomycin biosynthetic gene cluster to construct the Napyradiomycin B1 core structure from simple precursors. This method provides an enantioselective and scalable route for the production of this promising therapeutic lead.[1][2][3][4]

Overall Synthesis Strategy

The chemoenzymatic synthesis of Napyradiomycin B1 is accomplished in a one-pot reaction involving three organic substrates and five enzymes. The process begins with the sequential prenylation of 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN), followed by a series of vanadium-dependent haloperoxidase (VHPO)-catalyzed chlorination and cyclization reactions.

Key Components:

• Substrates:

  • 1,3,6,8-Tetrahydroxynaphthalene (THN)

  • Dimethylallyl pyrophosphate (DMAPP)

  • Geranyl pyrophosphate (GPP)

• Enzymes:

  • NapT9: An aromatic prenyltransferase that catalyzes the initial geranylation of THN.

  • NapH1: A versatile vanadium-dependent haloperoxidase that performs two distinct chlorination and etherification steps.[1][2][3][4]

  • NapT8: An aromatic prenyltransferase responsible for the second prenylation event with DMAPP.

  • NapH3: A vanadium-dependent haloperoxidase homolog that catalyzes an α-hydroxyketone rearrangement.[1][2][3][4]

  • NapH4: A vanadium-dependent haloperoxidase that catalyzes the final chloronium-induced terpenoid cyclization to form the characteristic cyclohexane (B81311) ring of Napyradiomycin B1.[1][2][3][4]

Experimental Workflow

The following diagram illustrates the chemoenzymatic cascade for the synthesis of Napyradiomycin B1.

Caption: Chemoenzymatic synthesis pathway of Napyradiomycin B1.

Quantitative Data

The following table summarizes the key quantitative data for the one-pot chemoenzymatic synthesis of Napyradiomycin intermediates and final products.

Product	Starting Material (Amount)	Enzymes Used	Reaction Time (h)	Isolated Yield (%)
Napyradiomycin A1	THN (9.6 mg)	NapT9, NapH1, NapT8, NapH3	24	22%
Napyradiomycin B1	THN (9.6 mg)	NapT9, NapH1, NapT8, NapH3, NapH4	24	18%

Data extracted from Miles et al., J. Am. Chem. Soc. 2018, 140, 49, 17840–17845.

Experimental Protocols

Preparation of Substrates and Reagents

• 1,3,6,8-Tetrahydroxynaphthalene (THN): THN can be synthesized chemically or produced enzymatically using a type III polyketide synthase. For chemical synthesis, refer to established literature procedures.

• Dimethylallyl Pyrophosphate (DMAPP) and Geranyl Pyrophosphate (GPP): These isoprenoid precursors are commercially available. Prepare stock solutions in an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Enzyme Expression and Purification: The enzymes (NapT8, NapT9, NapH1, NapH3, NapH4) are expressed recombinantly in E. coli and purified using affinity chromatography (e.g., Ni-NTA). Detailed protocols for the expression and purification of vanadium-dependent haloperoxidases have been described.

One-Pot Chemoenzymatic Synthesis of Napyradiomycin B1

This protocol is adapted from the work of Miles et al. and is designed for a 1 mL reaction volume. For larger scale synthesis, multiple 1 mL reactions are recommended to maintain optimal yields.

Materials:

• 1,3,6,8-Tetrahydroxynaphthalene (THN) stock solution

• Geranyl pyrophosphate (GPP) stock solution

• Dimethylallyl pyrophosphate (DMAPP) stock solution

• Purified enzymes: NapT9, NapH1, NapT8, NapH3, NapH4

• Reaction Buffer: 50 mM Tris-HCl, pH 7.5

• MgCl₂

• Na₃VO₄ (Sodium orthovanadate)

• H₂O₂ (Hydrogen peroxide)

• Ethyl acetate

• Deionized water

Procedure:

• Reaction Setup:

  • In a 1.5 mL microcentrifuge tube, combine the following in the specified order:

    • Deionized water to a final volume of 1 mL.

    • Reaction Buffer to a final concentration of 50 mM.

    • MgCl₂ to a final concentration of 5 mM.

    • Na₃VO₄ to a final concentration of 1 mM.

    • THN to a final concentration of 0.5 mM.

    • NapT9 (final concentration ~10 µM).

    • GPP to a final concentration of 0.6 mM.

• First Enzymatic Step (Geranylation):

  • Incubate the reaction mixture at room temperature for 1 hour to allow for the complete conversion of THN to its geranylated derivative.

• Second and Third Enzymatic Steps (Chlorination and Prenylation):

  • Add the following to the reaction mixture:

    • NapH1 (final concentration ~5 µM).

    • NapT8 (final concentration ~10 µM).

    • DMAPP to a final concentration of 0.6 mM.

    • H₂O₂ to a final concentration of 1 mM.

• Fourth and Fifth Enzymatic Steps (Rearrangement and Second Chlorination):

  • After 2 hours of incubation at room temperature, add:

    • NapH3 (final concentration ~5 µM).

    • An additional aliquot of NapH1 (final concentration ~5 µM).

    • An additional aliquot of H₂O₂ to a final concentration of 1 mM.

• Final Cyclization Step (for Napyradiomycin B1):

  • After another 2 hours of incubation, add:

    • NapH4 (final concentration ~5 µM).

    • A final aliquot of H₂O₂ to a final concentration of 1 mM.

• Incubation and Product Formation:

  • Incubate the complete reaction mixture at room temperature for a total of 24 hours.

• Extraction and Purification:

  • Quench the reaction by adding an equal volume of ethyl acetate.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the organic layer and dry it over anhydrous Na₂SO₄.

  • Concentrate the extract under reduced pressure.

  • Purify the crude product using high-performance liquid chromatography (HPLC) to isolate Napyradiomycin B1.

Logical Relationship of Synthesis Steps

The following diagram illustrates the sequential addition of enzymes and substrates in the one-pot synthesis.

Caption: Sequential workflow for the one-pot synthesis.

Conclusion

The chemoenzymatic synthesis of Napyradiomycin B1 offers a powerful and efficient alternative to traditional synthetic methods. By harnessing the catalytic prowess of biosynthetic enzymes, this approach enables the stereoselective construction of a complex natural product in a single reaction vessel. These protocols provide a foundation for researchers to produce Napyradiomycin B1 for further biological evaluation and drug development efforts.

References

• 1. Bacterial Enzymes Catalyzing the Synthesis of 1,8-Dihydroxynaphthalene, a Key Precursor of Dihydroxynaphthalene Melanin, from Sorangium cellulosum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Isolation and Purification of Napyradiomycin B1 from Streptomyces Culture Broth

Audience: Researchers, scientists, and drug development professionals.

Introduction

Napyradiomycins are a family of meroterpenoid antibiotics primarily produced by actinomycetes, particularly Streptomyces species.[1][2] These compounds exhibit a broad range of biological activities, including antibacterial, antifungal, and cytotoxic properties.[3] Napyradiomycin B1, a notable member of this family, has garnered significant interest for its potential therapeutic applications. Structurally, napyradiomycins consist of a semi-naphthoquinone core, a prenyl unit that often cyclizes to form a tetrahydropyran (B127337) ring, and a monoterpenoid substituent.[4] This application note provides a detailed protocol for the isolation and purification of Napyradiomycin B1 from the culture broth of a producing Streptomyces strain.

Experimental Protocols

I. Fermentation of the Producing Microorganism

This protocol is based on the cultivation of marine-derived Streptomyces strains, which are known producers of napyradiomycins.[3]

Materials:

• Streptomyces sp. strain (e.g., SCSIO 10428 or Streptomyces kebangsaanensis WS-68302)[4][5]

• Seed Medium (e.g., ISP-2)[5]

• Production Medium[3]

• Erlenmeyer flasks

• Shaking incubator

Protocol:

• Inoculate a single colony or a stock culture of the Streptomyces strain into a 250 mL Erlenmeyer flask containing 50 mL of seed medium.[3]

• Incubate the seed culture on a rotary shaker at 150-200 rpm and 28 °C for 3-4 days.[3][5]

• Transfer a 6-10% inoculum from the seed culture into larger Erlenmeyer flasks (e.g., 500 mL) containing 150 mL of production medium.[3][5]

• Incubate the production cultures on a rotary shaker at 150-200 rpm and 28 °C for 7-10 days.[3][5]

II. Extraction of Crude Metabolites

Materials:

• Ethyl acetate (B1210297) (EtOAc)

• Ethanol (B145695) (EtOH)

• Separatory funnel

• Rotary evaporator

• Filtration apparatus (e.g., Buchner funnel)

Protocol:

• Pool the fermentation broth from the production cultures.

• Separate the mycelial cake from the broth by filtration.[4]

• Extract the filtered broth three times with an equal volume of ethyl acetate in a separatory funnel.[4][6]

• Combine the organic (ethyl acetate) phases.

• Extract the mycelial cake three times with ethanol.[4]

• Combine the ethanol extracts with the ethyl acetate extracts.

• Concentrate the combined organic extracts to dryness under reduced pressure using a rotary evaporator to obtain the crude extract.[4][6]

III. Chromatographic Purification of Napyradiomycin B1

A. Silica (B1680970) Gel Column Chromatography (Initial Fractionation)

Materials:

• Silica gel (100-200 or 230-400 mesh)[4][6]

• Glass column

• Solvents: Isooctane, Ethyl acetate (EtOAc), Chloroform (CHCl₃), Methanol (MeOH)

Protocol:

• Prepare a silica gel column.

• Dissolve the crude extract in a minimal amount of a suitable solvent and load it onto the column.

• Elute the column with a stepwise gradient of solvents. A typical gradient could be isooctane/EtOAc (from 30:1 to 0:1, v/v) followed by a CHCl₃/MeOH gradient (from 1:1 to 0:1, v/v).[4]

• Collect fractions and monitor by thin-layer chromatography (TLC) or HPLC to identify fractions containing Napyradiomycin B1.

B. Size Exclusion Chromatography (Further Purification)

Materials:

• Sephadex LH-20

• Glass column

• Solvent: Chloroform/Methanol (1:1, v/v)

Protocol:

• Pool the fractions from the silica gel column that contain Napyradiomycin B1 and concentrate them.

• Load the concentrated sample onto a Sephadex LH-20 column.

• Elute with a mixture of CHCl₃/MeOH (1:1, v/v).[4]

• Collect fractions and analyze for the presence of Napyradiomycin B1.

C. High-Performance Liquid Chromatography (HPLC) (Final Purification)

Materials:

• Preparative or semi-preparative HPLC system

• Reversed-phase column (e.g., ODS-A or C18)[4]

• Solvents: Acetonitrile (B52724) (CH₃CN), Water (H₂O)

Protocol:

• Pool and concentrate the fractions containing Napyradiomycin B1 from the previous step.

• Dissolve the sample in a suitable solvent (e.g., methanol) and filter through a 0.22 µm syringe filter.[3]

• Inject the sample onto the HPLC column.

• Elute with a gradient of acetonitrile in water. A typical gradient could be 20% CH₃CN for 2 minutes, then a linear gradient from 20% to 100% CH₃CN over 20 minutes, hold at 100% for 4 minutes, and then return to 20%.[7]

• Collect the peak corresponding to Napyradiomycin B1.

• Verify the purity and identity of the isolated compound using analytical techniques such as LC-MS and NMR.

Data Presentation

The yield of Napyradiomycin B1 can vary depending on the producing strain and fermentation conditions. The following table summarizes representative quantitative data from the literature.

Producing Strain	Fermentation Volume (L)	Crude Extract (g)	Purified Napyradiomycin B1 (mg)	Reference
Streptomyces sp. SCSIO 10428	20	16	Not specified for B1 alone	[4]
Streptomyces kebangsaanensis WS-68302	30	Not specified	10.87	[5][7]

Note: In the study with Streptomyces sp. SCSIO 10428, Napyradiomycin B1 was one of nine napyradiomycin analogues isolated from the crude extract.

Alternatively, chemoenzymatic synthesis offers a different approach. In one study, a one-pot reaction yielded 4.6 mg (18% yield) of Napyradiomycin B1.[8][9]

Visualizations

Experimental Workflow for Isolation and Purification

Caption: Workflow for Napyradiomycin B1 isolation and purification.

Logical Relationships in the Purification Process

Caption: Purification steps and their separation principles.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isolation and purification of antibacterial compound from Streptomyces levis collected from soil sample of north India - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Meroterpenoid natural products from Streptomyces bacteria – the evolution of chemoenzymatic syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. escholarship.org [escholarship.org]

Application Notes and Protocols: Structure Elucidation of Napyradiomycin B1 by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Napyradiomycins are a family of halogenated meroterpenoids produced by actinomycetes, exhibiting a range of biological activities, including antibacterial and cytotoxic properties. The structural complexity of these natural products necessitates advanced spectroscopic techniques for their complete characterization. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structure elucidation of napyradiomycins. This document provides a detailed overview of the application of NMR spectroscopy for the structural determination of Napyradiomycin B1, a representative member of this class.

Structure and Key Features of Napyradiomycin B1

Napyradiomycin B1 possesses a semi-naphthoquinone core, a prenyl unit that is cyclized to form a tetrahydropyran (B127337) ring, and a chlorinated monoterpenoid substituent. The accurate assignment of all proton and carbon signals and the determination of their connectivity are crucial for confirming its structure.

NMR Data of Napyradiomycin B1

The following tables summarize the ¹H and ¹³C NMR chemical shift data for Napyradiomycin B1, as referenced from foundational studies in the field.

Table 1: ¹H NMR Spectroscopic Data for Napyradiomycin B1 (in CDCl₃)

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
3	4.42	dd	12.0, 4.0
4	2.48, 2.43	m
7	6.72	s
9	7.17	s
11	2.68	brd	8.1
12	4.70	d	8.5
14α	2.15	m
14β	2.10	m
15α	1.93	m
15β	1.88	m
16	4.89	brs
2'-Me (ax)	1.18	s
2'-Me (eq)	1.50	s
6'-Me	1.06	t	6.4
10'-Me	1.32	s
17-Me	1.75	s
8-OH	11.85	s

Note: Data is compiled from related napyradiomycin structures and the original literature.[1][2][3][4][5][6] Variations in reported shifts may occur due to different solvents and instrument frequencies.

Table 2: ¹³C NMR Spectroscopic Data for Napyradiomycin B1 (in CDCl₃)

Position	Chemical Shift (δ) ppm
2	79.2
3	58.9
4	42.8
4a	83.7
5	195.5
5a	109.9
6	164.4
7	108.2
8	164.8
9	115.7
9a	109.5
10	194.0
10a	41.1
11	38.0
12	123.9
13	131.9
14	41.2
15	33.3
16	141.3
17	22.4
2'-Me (ax)	29.0
2'-Me (eq)	18.4
6'-Me	18.3
10'-Me	16.7
17-Me	21.5

Note: Data is compiled from related napyradiomycin structures and the original literature.[1][2][3][4][5][6] Assignments are based on 2D NMR data.

Experimental Protocols

Sample Preparation

• Dissolution: Dissolve approximately 5-10 mg of purified Napyradiomycin B1 in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C NMR).

• Filtration: Filter the sample solution into a 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition

All NMR spectra should be acquired on a high-field spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR:

  • Pulse Program: Standard single-pulse sequence (e.g., zg30).

  • Spectral Width: ~16 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Spectral Width: ~240 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans.

• 2D NMR (COSY, HSQC, HMBC):

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond ¹H-¹³C correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) ¹H-¹³C correlations.

  • Standard pulse programs available on the spectrometer software should be used. Optimization of parameters like spectral widths, acquisition times, and number of increments should be performed based on the specific instrument and sample.

Structure Elucidation Workflow and Key 2D NMR Correlations

The structural elucidation of Napyradiomycin B1 is a systematic process involving the analysis of various NMR spectra. The following diagram illustrates the logical workflow.

Caption: Workflow for the structure elucidation of Napyradiomycin B1 using NMR.

Key 2D NMR Correlations:

The following diagram illustrates the key COSY and HMBC correlations that are instrumental in assembling the molecular fragments of Napyradiomycin B1.

References

• 1. Structures of new antibiotics napyradiomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 [mdpi.com]
• 3. New antibiotic napyradiomycins A2 and B4 and stereochemistry of napyradiomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for X-ray Crystallography of Napyradiomycins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the single-crystal X-ray diffraction analysis of napyradiomycins, a class of halogenated meroterpenoids with significant antibacterial and cytotoxic activities. Elucidating the three-dimensional atomic structure of these natural products is crucial for understanding their structure-activity relationships (SAR) and for the rational design of novel therapeutic agents.

Introduction to Napyradiomycin Crystallography

Napyradiomycins are complex natural products isolated from actinomycetes, particularly from the genus Streptomyces. Their intricate stereochemistry and diverse halogenation patterns make X-ray crystallography an indispensable tool for unambiguous structure determination. The absolute configuration of several napyradiomycins, including napyradiomycin B2, napyradiomycin B4, and napyradiomycin CNQ525.510A, has been successfully determined using this technique.[1][2][3] These structural studies provide a foundation for understanding their biological mechanisms and for guiding synthetic and medicinal chemistry efforts.

Quantitative Crystallographic Data

The following table summarizes the key crystallographic data for selected napyradiomycin derivatives. This information is essential for comparing crystal quality and understanding the crystallographic parameters of these compounds.

Parameter	Napyradiomycin CNQ525.510B	Napyradiomycin B2	Napyradiomycin B4
CCDC Deposition No.	944922[3]	Not available	Not available
Chemical Formula	C₂₆H₃₂Cl₂O₆	C₂₅H₃₀Cl₂O₅	C₂₅H₃₁Cl₃O₆
Formula Weight	511.42	481.4	533.9
Crystal System	Monoclinic[4]	Orthorhombic	Orthorhombic
Space Group	P2(1)[4]	P2₁2₁2₁	P2₁2₁2₁
Unit Cell Dimensions
a (Å)	10.97	10.54	10.60
b (Å)	17.58	26.96	27.11
c (Å)	11.98	8.21	8.22
α (°)	90	90	90
β (°)	105.7	90	90
γ (°)	90	90	90
Volume (ų)	2220.5	2332.6	2359.7
Z	4	4	4
Temperature (K)	100(2)[4]	Not available	Not available
Wavelength (Å)	0.71073 (Mo Kα)	1.5418 (Cu Kα)	1.5418 (Cu Kα)
Resolution (Å)	0.77	Not available	Not available
Reflections Collected	7887[4]	Not available	Not available
Independent Reflections	4187[4]	Not available	Not available
R(int)	0.0191[4]	Not available	Not available
Final R indices [I>2σ(I)]	R1 = 0.065, wR2 = 0.165	Not available	Not available
Goodness-of-fit on F²	1.05	Not available	Not available

Experimental Workflow

The general workflow for the X-ray crystallography of napyradiomycins is depicted below. This process begins with the isolation and purification of the compound, followed by crystallization, data collection, structure solution, and refinement.

A flowchart of the napyradiomycin X-ray crystallography process.

Detailed Experimental Protocols

The following protocols are based on the successful structure determination of napyradiomycin derivatives and provide a general framework for crystallographic studies of this class of compounds.

Protocol 1: Crystallization of Napyradiomycins

This protocol describes the slow evaporation method, which has been successfully used for growing single crystals of napyradiomycins.

Materials:

• Purified napyradiomycin (e.g., CNQ525.510B)

• Volatile solvent system (e.g., 50:50 hexane/ethyl acetate)[3]

• Small, clean glass vials (e.g., 1-2 mL)

• Parafilm or vial caps (B75204) with small perforations

Procedure:

• Dissolve a small amount (1-5 mg) of the purified napyradiomycin in a minimal volume of the chosen solvent system in a clean vial.

• Gently warm the solution if necessary to ensure complete dissolution.

• Cover the vial with a cap containing a few small perforations or with Parafilm punctured with a needle. This allows for slow evaporation of the solvent.

• Place the vial in a vibration-free environment at a constant temperature (e.g., room temperature).

• Monitor the vial for crystal growth over several days to weeks. Suitable single crystals should be clear and have well-defined faces.

Protocol 2: X-ray Data Collection

This protocol outlines the general steps for collecting X-ray diffraction data from a single crystal of a napyradiomycin.

Equipment:

• Single-crystal X-ray diffractometer with a suitable X-ray source (Mo Kα or Cu Kα) and detector

• Cryo-cooling system (e.g., nitrogen gas stream)

• Goniometer head and cryo-loops

Procedure:

• Crystal Mounting: Carefully select a single crystal of suitable size (e.g., 0.15 x 0.15 x 0.15 mm for napyradiomycin CNQ525.510B) and mount it on a cryo-loop with a cryoprotectant (e.g., Paratone oil).[4]

• Cryo-cooling: Flash-cool the crystal in a stream of cold nitrogen gas to the desired data collection temperature (typically 100 K) to minimize radiation damage.[4]

• Unit Cell Determination: Collect a few initial diffraction images to determine the unit cell parameters, crystal system, and space group.

• Data Collection Strategy: Devise a data collection strategy to ensure a complete and redundant dataset. This typically involves rotating the crystal through a series of omega and phi scans. For napyradiomycin CNQ525.510B, data was collected using phi and omega scans with a 0.5° scan width and a 5-second exposure time per frame.[4]

• Data Integration: Integrate the raw diffraction images to obtain a list of reflection indices and their corresponding intensities. Software such as Bruker SAINT can be used for this purpose.[4]

• Data Scaling and Absorption Correction: Scale the integrated data and apply an absorption correction to account for the absorption of X-rays by the crystal. The SADABS software program is suitable for this step.[4]

Protocol 3: Structure Solution and Refinement

This protocol describes the process of solving the crystal structure and refining the atomic model.

Software:

• Structure solution software (e.g., SIR-2004 for direct methods)[4]

• Structure refinement software (e.g., SHELXL-97)[4]

• Molecular graphics software for model building and visualization

Procedure:

• Structure Solution: Solve the phase problem to obtain an initial electron density map. For small molecules like napyradiomycins, direct methods are typically successful.[4]

• Model Building: Build an initial atomic model into the electron density map.

• Structure Refinement: Refine the atomic coordinates, displacement parameters, and other model parameters against the experimental diffraction data using full-matrix least-squares methods. For napyradiomycin CNQ525.510B, all non-hydrogen atoms were refined anisotropically.[4]

• Hydrogen Atom Treatment: Place hydrogen atoms in calculated positions and refine them using a riding model.[4]

• Validation: Validate the final structural model using software tools to check for geometric and stereochemical correctness.

• Deposition: Deposit the final atomic coordinates and structure factor data in a public database such as the Cambridge Crystallographic Data Centre (CCDC).

Signaling Pathways

Currently, there is limited information in the public domain detailing specific signaling pathways directly modulated by napyradiomycins that have been elucidated at a level of detail suitable for a signaling pathway diagram. Research has shown that some napyradiomycin derivatives induce apoptosis in cancer cell lines, but the precise molecular targets and downstream signaling cascades are still under investigation.[3]

Conclusion

X-ray crystallography is a powerful and essential technique for the structural elucidation of napyradiomycins. The protocols and data presented here provide a valuable resource for researchers working on this important class of natural products. Detailed structural information will continue to play a critical role in advancing our understanding of their biological activities and in the development of new therapeutic agents.

References

• 1. Structures of new antibiotics napyradiomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New antibiotic napyradiomycins A2 and B4 and stereochemistry of napyradiomycins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]

Application Notes and Protocols for Napyradiomycin B1 in Antibacterial Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing Napyradiomycin B1, a meroterpenoid natural product, in antibacterial susceptibility testing. Napyradiomycin B1, produced by actinomycetes, has demonstrated significant activity, particularly against Gram-positive bacteria, including clinically relevant strains like Methicillin-resistant Staphylococcus aureus (MRSA).

Introduction

Napyradiomycins are a class of hybrid polyketide-terpenoid compounds that exhibit a range of biological activities, including antibacterial and cytotoxic properties. Their complex chemical structures, often featuring halogenations, contribute to their bioactivity. The antibacterial mechanism of napyradiomycins is believed to be multi-targeted, involving the inhibition of critical macromolecular biosynthesis pathways such as protein, RNA, DNA, and cell wall synthesis[1]. This multi-faceted attack may reduce the likelihood of rapid development of bacterial resistance through single-point mutations.

Data Presentation: Antibacterial Activity of Napyradiomycin B1 and Analogs

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Napyradiomycin B1 and related compounds against various bacterial strains. This data is compiled from multiple studies to provide a comparative overview of their antibacterial potency.

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Napyradiomycin B1	Staphylococcus aureus ATCC 29213	4	[2]
Bacillus subtilis SCSIO BS01	4	[2]
Bacillus thuringiensis SCSIO BT01	8	[2]
Napyradiomycin A1	Staphylococcus aureus ATCC 29213	1-2	[2]
Bacillus subtilis SCSIO BS01	1	[2]
Bacillus thuringiensis SCSIO BT01	2	[2]
Napyradiomycin B3	Staphylococcus aureus ATCC 29213	0.25	[2]
Bacillus subtilis SCSIO BS01	0.5	[2]
Bacillus thuringiensis SCSIO BT01	0.5	[2]

Experimental Protocols

Preparation of Napyradiomycin B1 Stock Solution

Materials:

• Napyradiomycin B1 (powder)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes

Procedure:

• Aseptically weigh the desired amount of Napyradiomycin B1 powder.

• Dissolve the powder in sterile DMSO to create a high-concentration stock solution (e.g., 10 mg/mL). Ensure complete dissolution by vortexing.

• Prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.

Broth Microdilution Assay for MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and is suitable for determining the MIC of Napyradiomycin B1 against susceptible bacterial strains.

Materials:

• Napyradiomycin B1 stock solution (in DMSO)

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial culture in the logarithmic growth phase

• Sterile saline or phosphate-buffered saline (PBS)

• McFarland turbidity standards (0.5 standard)

• Positive control antibiotic (e.g., ampicillin)

• Negative control (medium only)

• Solvent control (medium with DMSO)

Procedure:

• Inoculum Preparation:

  • From a fresh agar (B569324) plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted bacterial suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

• Preparation of Napyradiomycin B1 Dilutions:

  • Perform serial two-fold dilutions of the Napyradiomycin B1 stock solution in the appropriate growth medium directly in the 96-well plate.

  • The final volume in each well should be 100 µL. The concentration range should be selected based on expected MIC values (e.g., from 64 µg/mL down to 0.125 µg/mL).

  • Include a positive control (a known antibiotic), a negative control (broth only), and a solvent control (broth with the same concentration of DMSO as in the highest concentration of Napyradiomycin B1) on each plate.

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted Napyradiomycin B1, the positive control, and the solvent control.

  • The final volume in each well will be 200 µL.

  • Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading the Results:

  • The MIC is defined as the lowest concentration of Napyradiomycin B1 that completely inhibits visible bacterial growth.

  • Growth can be assessed visually or by using a microplate reader to measure the optical density at 600 nm (OD₆₀₀).

Mandatory Visualizations

Proposed Multi-Target Mechanism of Napyradiomycin B1

The following diagram illustrates the proposed multi-targeted antibacterial action of Napyradiomycin B1, which is thought to disrupt several key cellular processes simultaneously.

Caption: Proposed multi-target inhibition by Napyradiomycin B1.

Experimental Workflow for MIC Determination

This diagram outlines the key steps involved in determining the Minimum Inhibitory Concentration (MIC) of Napyradiomycin B1 using the broth microdilution method.

Caption: Workflow for Broth Microdilution MIC Assay.

Troubleshooting and Considerations

• Solubility: Napyradiomycin B1 is sparingly soluble in aqueous solutions. DMSO is the recommended solvent for stock solutions. Ensure the final concentration of DMSO in the assay does not exceed a level that affects bacterial growth (typically ≤1%).

• Colorimetric Interference: As napyradiomycins can be colored compounds, it is important to include a compound-only control (without bacteria) to account for any background absorbance when using a microplate reader for MIC determination.

• Gram-Negative Bacteria: Napyradiomycins generally exhibit weaker activity against Gram-negative bacteria. This is likely due to the outer membrane acting as a permeability barrier.

• Quality Control: Always include a reference bacterial strain (e.g., Staphylococcus aureus ATCC 29213) and a standard antibiotic as controls to ensure the validity of the assay.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Napyradiomycin B1 as a Positive Control in Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Napyradiomycin B1 as a reliable positive control in cell-based cytotoxicity assays. Detailed protocols and data interpretation guidelines are included to ensure accurate and reproducible results in your research and drug discovery workflows.

Introduction

Napyradiomycin B1 is a member of the napyradiomycin class of meroterpenoids, which are naturally occurring compounds isolated from actinomycete bacteria.[1] These compounds, including Napyradiomycin B1, have demonstrated significant biological activities, including antibacterial and cytotoxic effects.[1][2] The cytotoxic nature of Napyradiomycin B1, primarily through the induction of apoptosis, makes it an excellent candidate for use as a positive control in cytotoxicity assays.[3] A positive control is an essential component of any robust experimental design, providing a benchmark for assay performance and validating the cellular response to cytotoxic agents.

Mechanism of Action: Induction of Apoptosis

Napyradiomycin B1 exerts its cytotoxic effects by inducing programmed cell death, or apoptosis.[3] While the precise molecular targets are still under investigation, studies have shown that napyradiomycins can trigger apoptotic pathways in cancer cells.[3] Apoptosis is a tightly regulated process involving a cascade of specific signaling events that lead to characteristic morphological changes and, ultimately, cell death. This process is crucial in eliminating damaged or cancerous cells. The consistent induction of this pathway by Napyradiomycin B1 allows for its use as a dependable positive control to ensure that the assay system can detect cytotoxic events.

Data Presentation: Cytotoxicity of Napyradiomycin B1

The cytotoxic potential of Napyradiomycin B1 has been evaluated against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a quantitative measure of the effectiveness of a compound in inhibiting a biological or biochemical function. The following table summarizes the reported IC50 values for Napyradiomycin B1.

Cell Line	Cancer Type	IC50 (µM)	Reference
HCT-116	Colon Carcinoma	2	[3]
SF-268	Glioblastoma	< 20	[4]
MCF-7	Breast Cancer	< 20	[4]
NCI-H460	Lung Cancer	< 20	[4]
HepG-2	Liver Cancer	< 20	[4]

Experimental Protocols

A detailed protocol for a common colorimetric method, the MTT assay, is provided below. This assay measures cell metabolic activity as an indicator of cell viability.

Protocol: MTT Cytotoxicity Assay Using Napyradiomycin B1 as a Positive Control

1. Materials and Reagents:

• Target cancer cell line (e.g., HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Napyradiomycin B1 (stock solution in DMSO)

• Experimental cytotoxic compounds

• Vehicle control (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., acidified isopropanol (B130326) or DMSO)

• 96-well flat-bottom sterile microplates

• Phosphate-buffered saline (PBS)

• Microplate reader

2. Cell Seeding:

• Harvest and count cells, ensuring high viability (>95%).

• Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment and recovery.

3. Compound Treatment:

• Prepare serial dilutions of your experimental compounds in complete culture medium.

• Prepare a working solution of Napyradiomycin B1 in complete culture medium to be used as the positive control. A final concentration of 20 µM is recommended to ensure a robust cytotoxic response.

• Prepare a vehicle control using the same concentration of DMSO as in the highest concentration of the experimental compounds and Napyradiomycin B1.

• Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions, Napyradiomycin B1 positive control, or vehicle control to the respective wells. Include wells with medium only as a blank control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

4. MTT Assay:

• Following the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will metabolize the yellow MTT into purple formazan (B1609692) crystals.

• After the MTT incubation, carefully remove the medium from the wells.

• Add 100 µL of MTT solvent to each well to dissolve the formazan crystals.

• Gently mix the plate on an orbital shaker for 15-20 minutes to ensure complete solubilization of the formazan.

5. Data Acquisition and Analysis:

• Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Subtract the average absorbance of the blank wells from all other readings.

• Calculate the percentage of cell viability for each treatment relative to the vehicle control (which is set to 100% viability).

  • % Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

• The positive control (Napyradiomycin B1) should show a significant reduction in cell viability.

• Plot the percentage of cell viability against the log of the compound concentration to determine the IC50 value for your experimental compounds.

Visualizations

Experimental Workflow

Caption: Workflow for a standard cytotoxicity assay.

Signaling Pathway: Induction of Apoptosis

Caption: Simplified overview of apoptosis induction.

References

• 1. broadpharm.com [broadpharm.com]
• 2. Regulation of Apoptosis | Cell Signaling Technology [cellsignal.com]
• 3. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]

Application of Napyradiomycin B1 in apoptosis induction studies.

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Napyradiomycin B1, a member of the napyradiomycin class of meroterpenoids, has demonstrated significant potential as an inducer of apoptosis in cancer cell lines.[1] This property makes it a valuable tool for cancer research and a potential lead compound for the development of novel anticancer therapeutics. Studies have shown that Napyradiomycin B1 and its derivatives are cytotoxic to various cancer cells, with a mechanism of action that involves the activation of programmed cell death, or apoptosis, rather than non-specific cell damage.[1]

The primary application of Napyradiomycin B1 in a research setting is the study of apoptosis signaling pathways. Its ability to induce apoptosis in a dose-dependent manner allows for the investigation of the molecular mechanisms that govern cancer cell death. Research on HCT-116 human colon carcinoma cells has shown that napyradiomycins, including B1, induce apoptosis, suggesting the existence of a specific biochemical target for this class of compounds.[1] While the precise signaling cascade initiated by Napyradiomycin B1 is a subject of ongoing research, it is hypothesized to involve key regulators of apoptosis such as the Bcl-2 family of proteins and caspases.

The quantitative data available for Napyradiomycin B1 and related compounds in HCT-116 cells highlight their potency. The half-maximal inhibitory concentration (IC50) and the concentration range for apoptosis induction provide a basis for designing experiments to explore its anticancer effects.

Quantitative Data Summary

The following table summarizes the reported cytotoxic and apoptosis-inducing concentrations of Napyradiomycin B1 and related compounds in the HCT-116 human colon carcinoma cell line.

Compound	IC50 (µM)	Apoptosis Induction Concentration Range (µM)
Napyradiomycin B1	~1-5	Not explicitly defined, but cytotoxic effects are observed in this range[1]
Napyradiomycin A1	Not specified	Not specified
Napyradiomycin B3	3	1.0 - 5.0
Napyradiomycin B4	10	2.8 - 32.6
A80915A	3	1.0 - 9.5
A80915C	15	7.4 - 28.8

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is designed to determine the cytotoxic effect of Napyradiomycin B1 on cancer cells.

Materials:

• HCT-116 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Napyradiomycin B1 stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed HCT-116 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium.

• Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Prepare serial dilutions of Napyradiomycin B1 in complete medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the diluted Napyradiomycin B1 solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After the incubation, carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining using Flow Cytometry

This protocol allows for the quantification of apoptotic cells following treatment with Napyradiomycin B1.

Materials:

• HCT-116 cells

• Complete cell culture medium

• Napyradiomycin B1 stock solution (in DMSO)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed HCT-116 cells in 6-well plates at an appropriate density.

• Incubate for 24 hours, then treat the cells with various concentrations of Napyradiomycin B1 for the desired time. Include a vehicle control.

• Harvest the cells by trypsinization and collect the cell suspension.

• Wash the cells twice with cold PBS and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Visualizations

Experimental Workflow for Apoptosis Assessment

Caption: Workflow for assessing Napyradiomycin B1-induced apoptosis.

Generalized Apoptotic Signaling Pathway

While the specific molecular targets of Napyradiomycin B1 are yet to be fully elucidated, it is likely to engage one of the major apoptotic pathways. The following diagram illustrates a generalized model of the intrinsic and extrinsic apoptosis pathways, which are common mechanisms of cell death induced by anticancer agents.

Caption: Generalized intrinsic and extrinsic apoptosis pathways.

References

• 1. researchgate.net [researchgate.net]

Investigating Napyradiomycin B1 as an Estrogen Receptor Antagonist: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Napyradiomycin B1, a member of the napyradiomycin class of meroterpenoids, has been identified as a non-steroidal estrogen receptor antagonist.[1][2] Originally recognized for their antimicrobial properties, napyradiomycins have since been shown to exhibit a range of biological activities, including the inhibition of gastric (H+-K+) ATPases and antagonism of the estrogen receptor.[2] This document provides a summary of the available data and detailed protocols for key experiments to facilitate further investigation into the anti-estrogenic properties of Napyradiomycin B1.

Data Presentation

Compound	IC50 (M) for Estrogen Receptor Binding
R1128 A	1.1 x 10⁻⁷
R1128 B	1.2 x 10⁻⁷
R1128 C	2.6 x 10⁻⁷
R1128 D	2.7 x 10⁻⁷

Data from Hori et al., 1993 for R1128 substances, which are also non-steroidal estrogen-receptor antagonists produced by Streptomyces.[3] It was noted that R1128 B acts as a competitive inhibitor of estrogen-receptor binding.[4]

Mandatory Visualizations

Estrogen Receptor Signaling and Antagonism by Napyradiomycin B1.

Workflow for Investigating Estrogen Receptor Antagonists.

Experimental Protocols

Estrogen Receptor Competitive Binding Assay

Principle: This assay determines the ability of a test compound, such as Napyradiomycin B1, to compete with radiolabeled estradiol ([³H]E₂) for binding to the estrogen receptor. A decrease in the binding of [³H]E₂ in the presence of the test compound indicates affinity for the estrogen receptor.

Materials:

• Rat uterine cytosol preparation (source of estrogen receptors)

• [2,4,6,7-¹H]-Estradiol ([³H]E₂)

• 17β-estradiol (unlabeled)

• Napyradiomycin B1

• Assay Buffer (TEDG: 10 mM Tris, 1.5 mM EDTA, 1 mM dithiothreitol, 10% glycerol, pH 7.4)

• Hydroxylapatite (HAP) slurry

• Scintillation fluid and vials

• Microcentrifuge tubes

• Liquid scintillation counter

Protocol:

• Preparation of Rat Uterine Cytosol: Uteri from ovariectomized Sprague-Dawley rats are homogenized in TEDG buffer and centrifuged to obtain the cytosolic fraction containing the estrogen receptors.[5][6]

• Assay Setup: In microcentrifuge tubes, combine the assay buffer, a fixed concentration of [³H]E₂ (e.g., 0.5-1.0 nM), and varying concentrations of either unlabeled 17β-estradiol (for the standard curve) or Napyradiomycin B1.[5]

• Incubation: Add the rat uterine cytosol preparation (50-100 µg of protein per tube) to each tube, vortex gently, and incubate at 4°C for 18-24 hours to reach equilibrium.[5]

• Separation of Bound and Free Ligand: Add cold HAP slurry to each tube to adsorb the receptor-ligand complexes. Incubate on ice for 15-20 minutes with intermittent vortexing.

• Washing: Centrifuge the tubes, discard the supernatant containing the unbound ligand, and wash the HAP pellet with assay buffer. Repeat the wash step two more times.

• Quantification: Add scintillation fluid to the HAP pellet, vortex, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of [³H]E₂ bound against the log concentration of the competitor (unlabeled estradiol or Napyradiomycin B1). Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of [³H]E₂.

ERE-Luciferase Reporter Gene Assay

Principle: This cell-based assay measures the ability of a compound to inhibit estradiol-induced transcription of a reporter gene (luciferase) that is under the control of an estrogen response element (ERE). A decrease in luciferase activity in the presence of estradiol and the test compound indicates antagonist activity.

Materials:

• T47D or MCF-7 cells stably transfected with an ERE-luciferase reporter plasmid.[7][8]

• Cell culture medium (e.g., DMEM/F12) supplemented with charcoal-stripped fetal bovine serum.

• 17β-estradiol

• Napyradiomycin B1

• Luciferase assay reagent

• Luminometer

Protocol:

• Cell Seeding: Plate the stably transfected cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing a fixed, sub-maximal concentration of 17β-estradiol (e.g., 1 nM) and varying concentrations of Napyradiomycin B1. Include controls for basal activity (vehicle only) and maximal estradiol-induced activity.

• Incubation: Incubate the cells for 24 hours at 37°C in a CO₂ incubator.[8]

• Cell Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability if necessary. Plot the percentage of estradiol-induced luciferase activity against the log concentration of Napyradiomycin B1. Determine the IC50 value for the inhibition of estradiol-induced transcription.

MCF-7 Cell Proliferation Assay (E-SCREEN)

Principle: This assay assesses the ability of a compound to inhibit the proliferative effect of estradiol on the estrogen-dependent human breast cancer cell line, MCF-7. Inhibition of estradiol-induced cell growth is indicative of estrogen receptor antagonism. The growth of estrogen-responsive human mammary adenocarcinoma MCF-7 cells has been shown to be inhibited by related compounds, with this inhibition being reversed by the addition of estradiol.[4]

Materials:

• MCF-7 human breast cancer cells

• Cell culture medium (e.g., DMEM) supplemented with charcoal-stripped fetal bovine serum

• 17β-estradiol

• Napyradiomycin B1

• Cell proliferation detection reagent (e.g., MTS, resazurin)

• Microplate reader

Protocol:

• Hormone Deprivation: Culture MCF-7 cells in medium containing charcoal-stripped serum for several days to deplete endogenous estrogens and synchronize the cells.

• Cell Seeding: Seed the hormone-deprived cells into a 96-well plate.

• Treatment: After cell attachment, replace the medium with fresh medium containing a fixed concentration of 17β-estradiol that induces proliferation, along with varying concentrations of Napyradiomycin B1.

• Incubation: Incubate the cells for 6-7 days, allowing for cell proliferation to occur.

• Quantification of Cell Proliferation: Add a cell proliferation reagent (e.g., MTS) to each well and incubate according to the manufacturer's instructions. Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis: Plot the percentage of estradiol-induced cell proliferation against the log concentration of Napyradiomycin B1. Determine the IC50 value for the inhibition of cell growth.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. R1128 substances, novel non-steroidal estrogen-receptor antagonists produced by a Streptomyces. I. Taxonomy, fermentation, isolation and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. R1128 substances, novel non-steroidal estrogen-receptor antagonists produced by a Streptomyces. III. Pharmacological properties and antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. The estrogen receptor relative binding affinities of 188 natural and xenochemicals: structural diversity of ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Napyradiomycin B1 as an Inhibitor of Gastric (H⁺-K⁺)-ATPase

For Researchers, Scientists, and Drug Development Professionals

Introduction

The gastric hydrogen-potassium ATPase (H⁺-K⁺-ATPase), commonly known as the proton pump, is the primary enzyme responsible for the acidification of the stomach lumen. This P-type ATPase, located in the parietal cells of the gastric mucosa, actively transports H⁺ ions into the stomach in exchange for K⁺ ions, a process powered by the hydrolysis of ATP. Its crucial role in gastric acid secretion makes it a prime target for therapeutic intervention in acid-related disorders such as peptic ulcers and gastroesophageal reflux disease (GERD).

Napyradiomycins are a family of naturally occurring antibiotics with a range of biological activities. Notably, Napyradiomycin B1 has been identified as an inhibitor of the gastric (H⁺-K⁺)-ATPase. These application notes provide a summary of its inhibitory characteristics and detailed protocols for its investigation.

Mechanism of Action of Gastric (H⁺-K⁺)-ATPase and Inhibition

The gastric (H⁺-K⁺)-ATPase operates through a cycle of conformational changes, often referred to as the E1-E2 cycle, to transport ions across the cell membrane. In its E1 conformation, the pump binds to intracellular H⁺. Upon phosphorylation by ATP, it transitions to the E2 conformation, releasing H⁺ into the gastric lumen. The binding of extracellular K⁺ to the E2 form triggers dephosphorylation and a return to the E1 conformation, releasing K⁺ into the cytoplasm. Inhibitors of this pump can act through various mechanisms, including covalent binding or competitive inhibition at the K⁺ binding site.

Caption: Mechanism of Gastric (H⁺-K⁺)-ATPase and its inhibition.

Quantitative Data on Napyradiomycin B1 Inhibition

Based on available literature, the inhibitory activity of Napyradiomycin B1 (also referred to as SF2575) on the gastric (H⁺-K⁺)-ATPase has been characterized. The following table summarizes the reported quantitative data.

Compound	Parameter	Value	Conditions	Reference
Napyradiomycin B1 (SF2575)	IC₅₀	0.4 µg/mL	Hog gastric vesicles	[Biochem Pharmacol. 1991;42(10):2019-26]
Napyradiomycin B1 (SF2575)	Kinetic Analysis	Reversible, non-competitive with respect to K⁺	Hog gastric vesicles	[Biochem Pharmacol. 1991;42(10):2019-26]

Experimental Protocols

The following are detailed protocols for the isolation of gastric (H⁺-K⁺)-ATPase-rich vesicles and the subsequent assay for inhibitor activity, based on standard methodologies.

Protocol 1: Isolation of Gastric (H⁺-K⁺)-ATPase-Rich Vesicles

This protocol describes the preparation of vesicles enriched in (H⁺-K⁺)-ATPase from hog or rabbit gastric mucosa.

Materials:

• Fresh or frozen hog/rabbit stomachs

• Homogenization Buffer: 250 mM sucrose (B13894), 5 mM Tris-HCl (pH 7.4), 1 mM EDTA

• Sucrose Gradient Solutions: 32% and 40% (w/v) sucrose in 5 mM Tris-HCl (pH 7.4)

• Resuspension Buffer: 250 mM sucrose, 5 mM Tris-HCl (pH 7.4)

• Dounce homogenizer

• Refrigerated centrifuge and ultracentrifuge

Procedure:

• Excise the gastric mucosa from the muscle layer of the stomach and wash with ice-cold homogenization buffer.

• Mince the tissue and homogenize using a Dounce homogenizer in 5 volumes of ice-cold homogenization buffer.

• Centrifuge the homogenate at 20,000 x g for 30 minutes at 4°C to remove nuclei and mitochondria.

• Collect the supernatant and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the microsomes.

• Resuspend the microsomal pellet in a minimal volume of homogenization buffer.

• Layer the resuspended microsomes onto a discontinuous sucrose gradient (40% and 32%).

• Centrifuge at 150,000 x g for 2 hours at 4°C.

• The (H⁺-K⁺)-ATPase-rich vesicles will be located at the interface of the 32% and 40% sucrose layers.

• Carefully collect this fraction, dilute with resuspension buffer, and pellet by centrifugation at 100,000 x g for 60 minutes at 4°C.

• Resuspend the final pellet in resuspension buffer, determine the protein concentration (e.g., using a Bradford assay), and store in aliquots at -80°C.

Protocol 2: In Vitro (H⁺-K⁺)-ATPase Inhibition Assay

This assay measures the enzymatic activity of the (H⁺-K⁺)-ATPase by quantifying the amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis.

Materials:

• (H⁺-K⁺)-ATPase-rich vesicles (from Protocol 1)

• Napyradiomycin B1 stock solution (in a suitable solvent like DMSO)

• Assay Buffer: 40 mM Tris-HCl (pH 7.4), 2 mM MgCl₂, 10 mM KCl

• ATP solution: 2 mM ATP in assay buffer

• Malachite Green Reagent:

  • Solution A: 0.045% (w/v) Malachite Green hydrochloride in water.

  • Solution B: 4.2% (w/v) ammonium (B1175870) molybdate (B1676688) in 4 M HCl.

  • Mix Solution A and Solution B in a 3:1 ratio just before use.

• Phosphate Standard Solution (e.g., KH₂PO₄)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of Napyradiomycin B1 in the assay buffer. Include a vehicle control (e.g., DMSO).

• In a 96-well plate, add 50 µL of assay buffer to each well.

• Add 10 µL of the Napyradiomycin B1 dilutions or vehicle control to the respective wells.

• Add 20 µL of the (H⁺-K⁺)-ATPase-rich vesicle suspension (typically 5-10 µg of protein) to each well.

• Pre-incubate the plate at 37°C for 15-30 minutes.

• Initiate the reaction by adding 20 µL of the 2 mM ATP solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of the Malachite Green Reagent to each well.

• Incubate at room temperature for 15 minutes to allow for color development.

• Measure the absorbance at a wavelength between 620-660 nm using a microplate reader.

• Prepare a standard curve using the Phosphate Standard Solution to determine the concentration of Pi released in each well.

• Calculate the percentage of inhibition for each concentration of Napyradiomycin B1 relative to the vehicle control and determine the IC₅₀ value.

Caption: Workflow for assessing (H⁺-K⁺)-ATPase inhibition.

Conclusion

Napyradiomycin B1 presents as a noteworthy inhibitor of the gastric (H⁺-K⁺)-ATPase. The provided protocols offer a robust framework for researchers to independently verify and further explore its inhibitory characteristics. These investigations are vital for the potential development of new therapeutic agents for acid-related gastric conditions. The non-competitive inhibition mechanism with respect to K⁺ suggests a distinct mode of action that warrants further structural and kinetic studies to fully elucidate its interaction with the proton pump.

Application Notes and Protocols for Fluorescence-Activated Cell Sorting (FACS) with Napyradiomycin B1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Napyradiomycins are a family of meroterpenoids produced by actinomycetes that have garnered significant interest due to their broad range of biological activities, including antibacterial and cytotoxic effects.[1][2] Napyradiomycin B1 (Nap-B1) has been shown to be a potent inhibitor of bacterial growth and to induce apoptosis in cancer cells.[1][3] Fluorescence-activated cell sorting (FACS) is a powerful technique for the analysis and sorting of cells based on their fluorescent properties. This document provides detailed protocols for utilizing FACS to study the effects of Napyradiomycin B1 on both bacterial and eukaryotic cells. The provided methodologies focus on assessing cell viability, cell cycle progression, and apoptosis induction.

Data Presentation

Antibacterial Activity of Napyradiomycin B1 and Related Compounds

The antibacterial efficacy of Napyradiomycin B1 and its analogs is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a bacterium.

Compound	Test Organism	MIC (µg/mL)	Reference
Napyradiomycin B1	Staphylococcus aureus ATCC 29213	1-2	[4]
Napyradiomycin B1	Bacillus subtilis SCSIO BS01	0.5-1	[4]
Napyradiomycin B1	Bacillus thuringiensis SCSIO BT01	1-2	[4]
Napyradiomycin B3	Staphylococcus aureus ATCC 29213	0.25-0.5	[4]
Napyradiomycin A1	Staphylococcus aureus ATCC 29213	1-2	[4]

Cytotoxic Activity of Napyradiomycin B1 and Related Compounds

The cytotoxic effects of Napyradiomycin B1 on cancer cell lines are commonly evaluated by determining the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.

Compound	Cell Line	IC50 (µM)	Reference
Napyradiomycin B1	HCT-116 (Colon Carcinoma)	2	[3]
Napyradiomycin B3	HCT-116 (Colon Carcinoma)	3	[3]
Napyradiomycin B4	HCT-116 (Colon Carcinoma)	10	[3]
Napyradiomycin A80915A	HCT-116 (Colon Carcinoma)	3	[3]
Napyradiomycin A80915C	HCT-116 (Colon Carcinoma)	15	[3]

Experimental Protocols

Protocol 1: Assessment of Bacterial Viability using FACS

This protocol details a method to assess the viability of bacterial cells treated with Napyradiomycin B1 using Propidium Iodide (PI) staining, which selectively enters cells with compromised membranes.

Materials:

• Napyradiomycin B1

• Bacterial culture (e.g., Staphylococcus aureus)

• Phosphate Buffered Saline (PBS)

• Propidium Iodide (PI) staining solution (1 mg/mL stock)

• FACS tubes

• Flow cytometer

Procedure:

• Bacterial Culture Preparation: Grow the bacterial strain of interest to the mid-logarithmic phase in an appropriate broth medium.

• Treatment with Napyradiomycin B1:

  • Harvest the bacterial cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the pellet twice with sterile PBS.

  • Resuspend the cells in fresh broth medium to a concentration of approximately 1 x 10^6 cells/mL.

  • Expose the bacterial suspension to varying concentrations of Napyradiomycin B1 (based on its MIC values) and an untreated control.

  • Incubate under optimal growth conditions for a predetermined time (e.g., 2-4 hours).

• Staining:

  • Harvest the treated and control cells by centrifugation.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 1 mL of PBS.

  • Add PI to a final concentration of 1-5 µg/mL.

  • Incubate in the dark at room temperature for 15-30 minutes.

• FACS Analysis:

  • Analyze the samples on a flow cytometer.

  • Excite PI with a 488 nm laser and detect emission in the appropriate channel (typically around 617 nm).

  • Gate on the bacterial population based on forward scatter (FSC) and side scatter (SSC).

  • Quantify the percentage of PI-positive (dead) cells in the treated and control samples.

Protocol 2: Analysis of Apoptosis in Eukaryotic Cells by Annexin V/PI Staining

This protocol describes the use of Annexin V and PI staining to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells following treatment with Napyradiomycin B1.[5][6]

Materials:

• Napyradiomycin B1

• Eukaryotic cell line (e.g., HCT-116)

• Complete cell culture medium

• PBS

• Annexin V-FITC (or other fluorochrome conjugate)

• Propidium Iodide (PI)

• 1X Annexin V Binding Buffer

• FACS tubes

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Seed the cells in appropriate culture vessels and allow them to adhere overnight.

  • Treat the cells with various concentrations of Napyradiomycin B1 (based on its IC50 values) and a vehicle control.

  • Incubate for a time period sufficient to induce apoptosis (e.g., 24-48 hours).

• Cell Harvesting and Staining:

  • Harvest the cells, including both adherent and floating populations.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• FACS Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use a 488 nm laser for excitation. Detect FITC emission (Annexin V) at ~530 nm and PI emission at ~617 nm.

  • Set up compensation controls for FITC and PI.

  • Analyze the data to distinguish between:

    • Viable cells (Annexin V- / PI-)

    • Early apoptotic cells (Annexin V+ / PI-)

    • Late apoptotic/necrotic cells (Annexin V+ / PI+)

    • Necrotic cells (Annexin V- / PI+)

Protocol 3: Cell Cycle Analysis using Propidium Iodide Staining

This protocol allows for the analysis of cell cycle distribution in eukaryotic cells treated with Napyradiomycin B1 by staining the cellular DNA with PI.[7][8]

Materials:

• Napyradiomycin B1

• Eukaryotic cell line

• Complete cell culture medium

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• FACS tubes

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Culture and treat the cells with Napyradiomycin B1 as described in Protocol 2.

• Cell Fixation:

  • Harvest the cells and wash once with PBS.

  • Resuspend the cell pellet in 1 mL of cold PBS.

  • While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells (e.g., 500 x g for 5 minutes).

  • Discard the ethanol and wash the cell pellet with PBS.

  • Resuspend the pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• FACS Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a 488 nm laser for excitation and detect PI fluorescence on a linear scale.

  • Analyze the DNA content histogram to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualization of Signaling Pathways and Workflows

Experimental Workflow for Apoptosis Analysis

The following diagram illustrates the general workflow for assessing Napyradiomycin B1-induced apoptosis using FACS.

Caption: Workflow for analyzing apoptosis via FACS.

General Apoptotic Signaling Pathways

Napyradiomycin B1 has been shown to induce apoptosis, a form of programmed cell death.[3] While the precise molecular targets of Nap-B1 are still under investigation, it is known to trigger apoptotic cascades. Apoptosis can be initiated through two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways. Both pathways converge on the activation of caspases, which are proteases that execute the apoptotic program.

The diagram below provides a generalized overview of the key events in the intrinsic and extrinsic apoptotic pathways. Napyradiomycin B1 is depicted as an initiator of the intrinsic pathway, a common mechanism for many cytotoxic compounds.

Caption: Intrinsic and extrinsic apoptosis pathways.

References

• 1. Insights for napyradiomycin family: structures, bioactivities and biosynthetic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Release of Cytochrome c from Mitochondria during Apoptosis of NGF-deprived Sympathetic Neurons Is a Reversible Event - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 4. Leptomycin B-induced apoptosis is mediated through caspase activation and down-regulation of Mcl-1 and XIAP expression, but not through the generation of ROS in U937 leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. content-assets.jci.org [content-assets.jci.org]
• 7. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. article.imrpress.com [article.imrpress.com]

Technical Notes & Optimization

Technical Support Center: Chemoenzymatic Synthesis of Napyradiomycin B1

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists encountering challenges in the chemoenzymatic synthesis of Napyradiomycin B1. As the total chemical synthesis of Napyradiomycin B1 has not yet been reported, this guide focuses on the established chemoenzymatic pathway.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chemical synthesis of Napyradiomycin B1?

A1: The main obstacle in the total chemical synthesis of Napyradiomycin B1 is the stereospecific installation of its multiple halogenated stereocenters.[1][2] To date, a purely chemical synthesis has not been achieved. The developed chemoenzymatic approach circumvents this challenge by utilizing a series of enzymes that precisely control stereochemistry.[1]

Q2: What is the overall strategy of the chemoenzymatic synthesis of Napyradiomycin B1?

A2: The chemoenzymatic synthesis utilizes five recombinant enzymes to construct Napyradiomycin B1 from three primary substrates: 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN), dimethylallyl pyrophosphate (DMAPP), and geranyl pyrophosphate (GPP).[1][3][4][5][6] The synthesis involves a streamlined, one-pot, three-step process that establishes all five stereocenters, including three chlorinated ones.[1]

Q3: What are the key enzymes involved in the chemoenzymatic pathway?

A3: The five key enzymes are:

• NapT9: A prenyltransferase that catalyzes the initial geranylation of THN.[1]

• NapH1: A versatile vanadium-dependent haloperoxidase (VHPO) that performs two distinct chlorination and cyclization reactions at different stages of the pathway.[1]

• NapT8: A prenyltransferase responsible for the prenylation of an intermediate with DMAPP.[1]

• NapH3: A VHPO homolog that catalyzes an α-hydroxyketone rearrangement.[1]

• NapH4: A VHPO that carries out a unique chloronium-induced terpenoid cyclization to form a key carbon-carbon bond and establish two stereocenters.[1]

Q4: Can this chemoenzymatic synthesis be performed in a single pot?

A4: Yes, the synthesis has been successfully performed as a one-pot, three-step process, yielding milligram quantities of Napyradiomycin B1 within 24 hours.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low to no yield of the final product (Napyradiomycin B1)	1. Inactive or improperly folded enzymes. 2. Degradation of pyrophosphate substrates (GPP, DMAPP). 3. Inhibition of prenyltransferase enzymes. 4. Incorrect reaction conditions (pH, temperature).	1. Ensure enzymes are properly expressed, purified, and stored. Confirm activity with a standard assay if possible. 2. Use freshly prepared or high-quality pyrophosphate substrates. 3. Add commercial E. coli inorganic pyrophosphatase to the reaction to minimize inhibition of the prenyltransferases by pyrophosphate byproduct.[1] 4. Verify the pH and temperature of the reaction buffer are optimal for all enzymes in the cascade.
Formation of multiple byproducts	1. Oxidation of the oxygen-sensitive intermediate, 4-geranyl THN. 2. Non-specific reactions due to incorrect stoichiometry of reactants. 3. Larger reaction volumes can lead to increased byproduct formation.	1. To maximize the amount of the oxygen-sensitive intermediate for downstream reactions, it is crucial to manage its formation and consumption. An initial division of the NapT9 reaction from the subsequent H2O2-dependent VHPO steps can be beneficial.[1] 2. Reduce the amount of geranyl pyrophosphate (GPP) to 1.1 molar equivalents. Sequentially add hydrogen peroxide (H2O2) to the reaction mixture to control the enzymatic halogenation steps.[1] 3. For preparative scale, it is recommended to run multiple smaller volume reactions (e.g., 1 mL replicates) rather than a single large volume reaction.[1]
Incomplete conversion of intermediates	1. Insufficient enzyme concentration. 2. Sub-optimal concentration of cofactors (Mg2+, Na3VO4). 3. Insufficient reaction time.	1. Increase the concentration of the enzyme responsible for the bottleneck step. The biological catalysts are used in 0.2-1 mol %.[1] 2. Ensure optimal concentrations of Mg2+ for the prenyltransferases and sodium vanadate (B1173111) for the VHPOs. 3. The total reaction time reported for the one-pot synthesis is 24 hours.[1] Monitor the reaction progress by LC-MS to determine the optimal endpoint.
Difficulty in purifying the final product	The increasing hydrophobicity of the halogenated meroterpenoid products can pose purification challenges.	Standard chromatographic techniques such as reversed-phase HPLC are typically used for purification. The unique elution profile of some intermediates, likely due to keto-enol tautomers under weakly acidic conditions, should be considered when analyzing chromatograms.[1]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the chemoenzymatic synthesis of Napyradiomycin B1 and its intermediates.

Reaction Step	Enzyme(s)	Key Substrates & Reagents	Reaction Time	Yield	Reference
THN → Intermediate 5	NapT9, NapH1	THN, GPP (1.1 equiv), Mg2+, Na3VO4, H2O2	Optimized two-step	45% (isolated)	[1]
THN → Napyradiomycin A1	NapT9, NapH1, NapT8, NapH3	THN, GPP, DMAPP, Mg2+, Na3VO4, H2O2	24 hours (one-pot)	22% (isolated)	[1]
THN → Napyradiomycin B1	NapT9, NapH1, NapT8, NapH3, NapH4	THN, GPP, DMAPP, Mg2+, Na3VO4, H2O2	24 hours (one-pot)	18% (isolated)	[1]

Experimental Protocols

A detailed, step-by-step protocol for the one-pot chemoenzymatic synthesis of Napyradiomycin B1 is provided below, based on the published literature.

Materials:

• 1,3,6,8-tetrahydroxynaphthalene (THN)

• Geranyl pyrophosphate (GPP)

• Dimethylallyl pyrophosphate (DMAPP)

• Purified enzymes: NapT9, NapH1, NapT8, NapH3, NapH4

• E. coli inorganic pyrophosphatase

• Reaction Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5)

• MgCl2

• Na3VO4

• KCl

• H2O2

• Ethyl acetate (B1210297) for extraction

• Solvents for chromatography (e.g., acetonitrile, water)

Procedure (based on a 5 mM reaction scale in 1 mL):

• Step 1: Initial Prenylation and Chlorination

  • In a 1 mL reaction volume, combine THN (to a final concentration of 5 mM), GPP (1.1 equivalents), MgCl2, and NapT9 in the reaction buffer.

  • Incubate to allow for the formation of 4-geranyl THN.

  • To this mixture, add Na3VO4, KCl, and NapH1.

  • Initiate the chlorination by the sequential addition of H2O2. This optimized two-step process in one pot should yield intermediate 5 . For yield optimization of this specific intermediate, E. coli inorganic pyrophosphatase can be added to minimize prenyltransferase inhibition.

• Step 2: Second Prenylation and Rearrangement

  • To the reaction mixture containing intermediate 5 , add DMAPP (1.1 equivalents), MgCl2, NapT8, and NapH3.

  • Continue the incubation to allow for the formation of the rearranged intermediate.

• Step 3: Final Cyclizations to Napyradiomycin B1

  • To the mixture, add NapH1 and NapH4 to catalyze the final chloronium-induced cyclizations.

  • The total reaction time for the one-pot synthesis is 24 hours.

• Work-up and Purification:

  • Quench the reaction, for example, by adding a water-miscible organic solvent like acetone.

  • Extract the products with ethyl acetate.

  • Dry the organic layer and concentrate it under reduced pressure.

  • Purify the residue using reversed-phase HPLC to isolate Napyradiomycin B1.

Visualizations

Chemoenzymatic Synthesis Pathway of Napyradiomycin B1

Caption: Chemoenzymatic pathway for Napyradiomycin B1 synthesis.

Troubleshooting Logic Flow

Caption: Troubleshooting logic for Napyradiomycin B1 synthesis.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meroterpenoid natural products from Streptomyces bacteria – the evolution of chemoenzymatic syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Collection - Total Enzyme Syntheses of Napyradiomycins A1 and B1 - Journal of the American Chemical Society - Figshare [acs.figshare.com]

Technical Support Center: Enhancing Napyradiomycin B1 Fermentation Yield

Welcome to the technical support center for the optimization of Napyradiomycin B1 fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the production of this potent meroterpenoid. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and experimental protocols to address common challenges in your fermentation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general profile of a Napyradiomycin B1 fermentation process?

A1: Napyradiomycin B1 is a secondary metabolite produced by actinomycetes, most notably Streptomyces ruber and other marine-derived Streptomyces species. The fermentation typically enters a productive phase after an initial period of cell growth (biomass accumulation). Optimal production is often observed in the late exponential or stationary phase of growth.

Q2: My Streptomyces culture is growing well, but the yield of Napyradiomycin B1 is low. What are the primary areas to investigate?

A2: High biomass with low product yield often points to suboptimal conditions for secondary metabolism. Key factors to investigate include the composition of the fermentation medium (carbon, nitrogen, and mineral sources), pH, temperature, and aeration. It is also possible that the biosynthetic pathway for Napyradiomycin B1 is not being efficiently induced.

Q3: Are there any known precursors that can be fed to the culture to boost Napyradiomycin B1 yield?

A3: The biosynthesis of Napyradiomycin B1 involves precursors from both the polyketide and mevalonate (B85504) pathways. While feeding complex precursors can be challenging, ensuring the availability of primary building blocks like acetate (B1210297) and mevalonic acid through the selection of appropriate carbon sources is crucial. The direct precursors are 1,3,6,8-tetrahydroxynaphthalene, dimethylallyl pyrophosphate (DMAPP), and geranyl pyrophosphate (GPP).[1]

Q4: What is the typical duration for a Napyradiomycin B1 fermentation?

A4: The optimal fermentation time can vary between different Streptomyces strains and under different culture conditions. Generally, production of secondary metabolites like Napyradiomycin B1 begins after 48 hours and can continue for up to 10 days.[2] It is recommended to perform a time-course study to determine the peak production period for your specific strain and conditions.

Troubleshooting Guides

Issue 1: Low or No Production of Napyradiomycin B1

This guide addresses scenarios where the Streptomyces culture fails to produce detectable or sufficient quantities of Napyradiomycin B1.

Potential Cause	Troubleshooting Steps	Expected Outcome
Suboptimal Medium Composition	1. Carbon Source: Test different carbon sources such as glucose, soluble starch, or glycerol. Glucose is a readily available source, but high concentrations can sometimes repress secondary metabolism.[3] 2. Nitrogen Source: Evaluate various nitrogen sources like soybean meal, yeast extract, peptone, or glycine.[2][4] The carbon-to-nitrogen ratio is a critical factor. 3. Mineral Salts: Ensure the medium contains essential minerals, including K₂HPO₄, MgSO₄, NaCl, and FeSO₄.[2]	Identification of a medium composition that supports both robust growth and high-yield production of Napyradiomycin B1.
Incorrect pH	1. Initial pH: Adjust the initial pH of the medium. For many Streptomyces species, a neutral to slightly alkaline pH (7.0-8.0) is optimal for antibiotic production.[2][3] 2. pH Monitoring: Monitor the pH throughout the fermentation and adjust if necessary. Metabolic activity can cause significant pH shifts.	Maintenance of a stable pH within the optimal range for Napyradiomycin B1 biosynthesis.
Inappropriate Temperature	1. Temperature Optimization: Conduct fermentation at different temperatures. The optimal range for many Streptomyces species is between 28°C and 39°C.[2]	Determination of the ideal temperature for maximizing Napyradiomycin B1 yield.
Poor Aeration	1. Shaking Speed: Optimize the agitation speed in shake flask cultures to ensure sufficient oxygen supply. A typical range is 150-250 rpm.[3] 2. Flask Volume: Use an appropriate volume of medium in the flask (e.g., 50 mL in a 250 mL flask) to maximize the surface area for oxygen exchange.	Improved dissolved oxygen levels, which are crucial for the growth of aerobic Streptomyces and the biosynthesis of secondary metabolites.

Issue 2: Inconsistent Napyradiomycin B1 Yields Between Batches

This guide provides steps to improve the reproducibility of your fermentation experiments.

Potential Cause	Troubleshooting Steps	Expected Outcome
Inoculum Variability	1. Standardized Inoculum: Prepare a standardized spore suspension or mycelial stock for inoculation to ensure a consistent starting cell density. 2. Inoculum Age: Use an inoculum from the same growth phase for each fermentation.	Consistent growth kinetics and more reproducible yields of Napyradiomycin B1.
Medium Preparation Inconsistencies	1. Component Quality: Use high-quality, consistent sources for all medium components. 2. Sterilization: Ensure that the sterilization process (e.g., autoclaving time and temperature) is consistent to avoid degradation of heat-sensitive components.	A standardized and reproducible fermentation medium for every batch.
Genetic Instability of the Strain	1. Strain Maintenance: Maintain a cryopreserved stock of a high-producing strain and periodically re-isolate single colonies to ensure genetic homogeneity.	A stable, high-yielding production strain for consistent results.

Quantitative Data on Antibiotic Production

Direct quantitative data on the optimization of Napyradiomycin B1 fermentation is limited in the public domain. However, data from related Streptomyces fermentations can provide a valuable starting point.

Parameter	Organism	Product	Optimal Condition/Yield	Reference
pH	Streptomyces sp. RUPA-08PR	Antimicrobial Metabolites	8.0	[2]
Temperature	Streptomyces sp. RUPA-08PR	Antimicrobial Metabolites	39°C	[2]
Carbon Source	Streptomyces rimosus	Antimicrobial Compound	3% Glucose, 3.5% Corn Starch	[5]
Nitrogen Source	Streptomyces kanamyceticus	Kanamycin	10 g/L Glycine max meal	[4]
Chemoenzymatic Synthesis Yield	Recombinant Enzymes	Napyradiomycin B1 precursor	18%	[6]

Experimental Protocols

Protocol 1: Fermentation of Streptomyces for Napyradiomycin B1 Production

This protocol describes a general procedure for the fermentation of a Streptomyces strain for the production of Napyradiomycin B1.

Materials:

• Streptomyces strain capable of producing Napyradiomycin B1 (e.g., Streptomyces ruber)

• Seed medium (e.g., modified A1BFe+C: soluble starch 10 g/L, yeast extract 4 g/L, peptone 2 g/L, KBr 0.1 g/L, Fe₂(SO₄)₃·4H₂O 0.04 g/L, CaCO₃ 1 g/L, sea salt 30 g/L, pH 7.0)

• Production medium (same as seed medium or an optimized version)

• Erlenmeyer flasks (250 mL)

• Shaking incubator

Methodology:

• Inoculate 50 mL of seed medium in a 250 mL Erlenmeyer flask with a loopful of Streptomyces spores or a piece of agar (B569324) containing mycelia.

• Incubate the seed culture at 28-30°C with shaking at 200 rpm for 2-3 days.

• Transfer a 6% (v/v) inoculum from the seed culture to 150 mL of production medium in a 500 mL Erlenmeyer flask.

• Incubate the production culture at 28-30°C with shaking at 200 rpm for 7-10 days.

• Collect samples periodically to monitor growth (e.g., by measuring dry cell weight) and Napyradiomycin B1 production (see Protocol 2).

Protocol 2: Extraction and Quantification of Napyradiomycin B1

This protocol outlines the extraction of Napyradiomycin B1 from the fermentation broth and its quantification using High-Performance Liquid Chromatography (HPLC).

Materials:

• Fermentation broth

• Ethyl acetate

• Ethanol

• Rotary evaporator

• HPLC system with a C18 column and UV detector

• Napyradiomycin B1 standard

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

Methodology:

• Extraction:

  • Separate the mycelium from the fermentation broth by centrifugation or filtration.

  • Extract the supernatant three times with an equal volume of ethyl acetate.

  • Extract the mycelial pellet three times with ethanol.

  • Combine all organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

• Quantification:

  • Dissolve a known amount of the crude extract in methanol.

  • Prepare a series of standard solutions of Napyradiomycin B1 in methanol.

  • Analyze the samples and standards by HPLC. A typical mobile phase could be a gradient of methanol and water.

  • Monitor the absorbance at a wavelength where Napyradiomycin B1 has a maximum absorbance.

  • Construct a standard curve by plotting the peak area against the concentration of the Napyradiomycin B1 standards.

  • Calculate the concentration of Napyradiomycin B1 in the crude extract by comparing its peak area to the standard curve.

Visualizations

Caption: Biosynthetic pathway of Napyradiomycin B1.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimal Conditions for Antimicrobial Metabolites Production from a New Streptomyces sp. RUPA-08PR Isolated from Bangladeshi Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimizing the production and efficacy of antimicrobial bioactive compounds from Streptomyces kanamyceticus in combating multi-drug-resistant pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Statistical optimization of culture medium for improved production of antimicrobial compound by Streptomyces rimosus AG-P1441 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. escholarship.org [escholarship.org]

Stability of Napyradiomycin B1 in different solvents

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability of Napyradiomycin B1 in various solvents, offering troubleshooting advice and frequently asked questions to assist with experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing Napyradiomycin B1?

A: For long-term storage, it is recommended to store Napyradiomycin B1 as a solid at -20°C or -80°C, protected from light and moisture. For short-term storage, refrigeration at 4°C is acceptable for solid forms. Stock solutions should be used as fresh as possible and stored at -20°C or -80°C. General guidance for antibiotics and complex natural products suggests that lower temperatures enhance stability.[1]

Q2: I don't have specific stability data for my solvent. How should I proceed?

A: It is highly recommended to perform a preliminary stability test in your solvent of choice under your experimental conditions. A general protocol for this is provided in the "Experimental Protocols" section of this guide. This will help you determine if the solvent is suitable for your experiment's duration.

Q3: What are the general signs of Napyradiomycin B1 degradation in solution?

A: Visual indicators of degradation can include a change in the color of the solution. Chemical degradation can be monitored by techniques such as HPLC, looking for the appearance of new peaks or a decrease in the peak area of Napyradiomycin B1.

Q4: Is Napyradiomycin B1 sensitive to light?

A: Many complex organic molecules, especially those with chromophores like the naphthoquinone core in Napyradiomycin B1, are light-sensitive. It is best practice to protect solutions of Napyradiomycin B1 from light by using amber vials or covering the containers with aluminum foil.

Q5: What is the general solubility of Napyradiomycin B1?

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results over time.	Degradation of Napyradiomycin B1 in the stock solution.	Prepare fresh stock solutions more frequently. Aliquot stock solutions to avoid repeated freeze-thaw cycles. Confirm the stability of the compound in your chosen solvent under your experimental conditions (see protocol below).
Appearance of unexpected peaks in HPLC analysis.	The new peaks could be degradation products of Napyradiomycin B1.	Analyze a freshly prepared sample as a control. If the new peaks are absent in the fresh sample, it is likely that degradation has occurred. Consider changing the solvent or storage conditions.
Loss of biological activity in assays.	The compound may have degraded to an inactive form.	Test a fresh sample of Napyradiomycin B1 to confirm the expected activity. If the fresh sample is active, the previously used solution has likely degraded.
Precipitate forms in the solution upon storage.	The solvent may not be optimal for long-term storage, or the concentration may be too high.	Try a different solvent or a lower concentration. Ensure the solution is stored at the recommended temperature.

Stability and Storage Summary

Since specific quantitative stability data for Napyradiomycin B1 in various solvents is not publicly available, the following table provides general recommendations based on the chemical properties of related compounds and standard laboratory practices.

Parameter	Recommendation	Rationale/Comments
Solid Storage	-20°C or -80°C, desiccated, protected from light.	To minimize degradation over long periods.
Stock Solution Storage	-20°C or -80°C in tightly sealed vials, protected from light.	Aliquot to avoid multiple freeze-thaw cycles.
Commonly Used Solvents for Dissolution	DMSO, DMF, Chloroform, Ethyl Acetate (B1210297)	Based on the solubility of similar complex natural products. Stability in these solvents for extended periods should be verified.
Solvents to Use with Caution	Protic solvents (e.g., methanol, ethanol), aqueous buffers.	The quinone structure may be susceptible to reaction or degradation in these solvents, particularly at non-neutral pH.[3]
Incompatible Materials	Strong oxidizing agents, strong bases.[4]	These can chemically alter the Napyradiomycin B1 molecule.

Experimental Protocols

Protocol: General Stability Assessment of Napyradiomycin B1 in a Selected Solvent

Objective: To determine the stability of Napyradiomycin B1 in a specific solvent over a defined period under controlled conditions.

Materials:

• Napyradiomycin B1

• High-purity solvent of interest

• HPLC system with a suitable detector (e.g., UV-Vis)

• Analytical HPLC column (e.g., C18)

• Volumetric flasks and pipettes

• Amber HPLC vials

Methodology:

• Stock Solution Preparation: Prepare a stock solution of Napyradiomycin B1 in the chosen solvent at a known concentration.

• Initial Analysis (Time 0): Immediately after preparation, dilute an aliquot of the stock solution to a suitable concentration for HPLC analysis and inject it into the HPLC system. This will serve as the baseline (Time 0) measurement. Record the peak area of the Napyradiomycin B1 peak.

• Sample Storage: Store the remaining stock solution under the desired experimental conditions (e.g., room temperature, 4°C, protected from light).

• Time Point Analysis: At regular intervals (e.g., 1, 4, 8, 24, 48 hours), withdraw an aliquot of the stored stock solution, dilute it in the same manner as the initial sample, and analyze it by HPLC.

• Data Analysis: Compare the peak area of Napyradiomycin B1 at each time point to the peak area at Time 0. A significant decrease in the peak area indicates degradation. The appearance of new peaks should also be noted as potential degradation products. The percentage of remaining Napyradiomycin B1 can be calculated as: (Peak Area at Time X / Peak Area at Time 0) * 100.

Visualizations

Caption: Workflow for assessing Napyradiomycin B1 stability.

Caption: Troubleshooting guide for inconsistent results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. fishersci.com [fishersci.com]

Technical Support Center: Chemoenzymatic Synthesis of Napyradiomycin B1

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists engaged in the chemoenzymatic synthesis of Napyradiomycin B1.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Napyradiomycin B1.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive or inhibited enzymes.	- Ensure proper storage and handling of all enzymes. - Add commercial E. coli inorganic pyrophosphatase to the reaction to minimize prenyltransferase (NapT8/NapT9) inhibition by pyrophosphate buildup.[1] - Verify the correct pH and buffer composition (HEPES-KOH, pH 8.0 is optimal for NapH4 activity).[1]
Sub-optimal substrate concentration.	- Use a slight excess (1.1 mol equiv) of the organic pyrophosphate substrates (DMAPP and GPP).[1]
Degradation of H₂O₂.	- Add H₂O₂ sequentially to the reaction mixture rather than all at once to maintain its effective concentration for the VHPO enzymes.[1]
High Levels of Byproducts	Oxidation of starting material and intermediates.	- An initial separation of the NapT9 reaction from the subsequent H₂O₂-dependent VHPO steps can maximize the oxygen-sensitive intermediate.[1]
Reaction scale is too large.	- Perform multiple smaller volume reactions (e.g., 1 mL replicates) instead of one large volume reaction, as larger scales have been observed to generate more byproducts.[1]
Incomplete Conversion of Intermediates	Insufficient enzyme concentration.	- Use a catalyst loading of 0.2–1 mol % for the biosynthetic enzymes.[1]
Incorrect reaction time.	- The one-pot synthesis is typically run for 24 hours to ensure completion.[1]
Difficulty in Product Purification	Complex reaction mixture.	- The use of smaller, parallel reactions can simplify the resulting mixture and facilitate purification.[1] - Standard chromatographic techniques, such as reversed-phase HPLC, can be employed for purification.[1]

Frequently Asked Questions (FAQs)

Q1: What are the key enzymes and substrates required for the chemoenzymatic synthesis of Napyradiomycin B1?

A1: The synthesis requires five recombinant enzymes: two aromatic prenyltransferases (NapT8 and NapT9) and three vanadium-dependent haloperoxidase (VHPO) homologues (NapH1, H3, and H4). The three primary organic substrates are 1,3,6,8-tetrahydroxynaphthalene (B103748) (THN), dimethylallyl pyrophosphate (DMAPP), and geranyl pyrophosphate (GPP).[1][2][3]

Q2: What is the expected yield for the one-pot chemoenzymatic synthesis of Napyradiomycin B1?

A2: In a one-pot, three-step reaction over 24 hours, the isolated yield of Napyradiomycin B1 is approximately 18%.[1]

Q3: What are the optimal reaction conditions for the synthesis?

A3: The reaction is optimally performed in HEPES-KOH buffer at pH 8.0. It is crucial to manage the addition of hydrogen peroxide and to include an inorganic pyrophosphatase to prevent enzyme inhibition.[1] The synthesis is typically carried out at a 5 mM scale.[1]

Q4: Can the synthesis be performed in a single step?

A4: A one-pot, three-step addition of reagents and enzymes over a 24-hour period has been successfully demonstrated to produce milligram quantities of Napyradiomycin B1.[1][3]

Q5: Why is it recommended to run multiple small-scale reactions instead of a single large-scale one?

A5: Larger volume reactions have been shown to generate an increased number and intensity of byproducts, making purification more challenging and potentially lowering the overall isolated yield of the desired product.[1]

Quantitative Data Summary

Parameter	Value	Reference
Napyradiomycin B1 Yield	18% (isolated)	[1]
Napyradiomycin A1 Yield	22% (isolated)	[1]
Reaction Time	24 hours	[1]
Enzyme Loading	0.2–1 mol %	[1]
Pyrophosphate Substrates	1.1 mol equiv	[1]
Reaction Scale	5 mM (~1 mg/mL of THN)	[1]
Optimal Buffer	HEPES-KOH, pH 8.0	[1]

Experimental Protocols

One-Pot Chemoenzymatic Synthesis of Napyradiomycin B1

This protocol is adapted from the work of Miles et al. (2018).

Materials:

• 1,3,6,8-tetrahydroxynaphthalene (THN)

• Geranyl pyrophosphate (GPP)

• Dimethylallyl pyrophosphate (DMAPP)

• Recombinant enzymes: NapT9, NapH1, NapT8, NapH3, NapH4

• E. coli inorganic pyrophosphatase

• HEPES-KOH buffer (pH 8.0)

• MgCl₂

• Na₃VO₄

• KCl

• H₂O₂

• Reaction vessels (e.g., 1.5 mL microcentrifuge tubes)

Procedure:

• Step 1 (First 4 hours):

  • In a 1 mL reaction volume of HEPES-KOH buffer (pH 8.0), combine THN (to a final concentration of 5 mM), GPP (1.1 equiv), MgCl₂, and NapT9.

  • Incubate at the optimal temperature for NapT9 for 4 hours.

• Step 2 (Next 8 hours):

  • To the same reaction vessel, add NapH1, Na₃VO₄, KCl, and E. coli inorganic pyrophosphatase.

  • Add H₂O₂ sequentially over the 8-hour period.

  • Incubate for 8 hours.

• Step 3 (Final 12 hours):

  • To the same reaction vessel, add DMAPP (1.1 equiv), NapT8, NapH3, and NapH4.

  • Continue sequential addition of H₂O₂ over the 12-hour period.

  • Incubate for a final 12 hours.

• Work-up and Purification:

  • Quench the reaction by adding an equal volume of ethyl acetate.

  • Extract the organic layer and dry it over anhydrous Na₂SO₄.

  • Concentrate the extract in vacuo.

  • Purify the residue using reversed-phase HPLC to isolate Napyradiomycin B1.

Visualizations

Caption: Biosynthetic pathway for Napyradiomycin B1.

Caption: Troubleshooting workflow for Napyradiomycin B1 synthesis.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Meroterpenoid natural products from Streptomyces bacteria – the evolution of chemoenzymatic syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Napyradiomycin B1 Purification

Welcome to the technical support center for the HPLC purification of Napyradiomycin B1. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable solutions to common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is a typical HPLC column and mobile phase for Napyradiomycin B1 purification?

A1: Reversed-phase chromatography is commonly employed for the purification of napyradiomycins. A C18 or Phenyl-Hexyl column is often effective. The mobile phase typically consists of a gradient of acetonitrile (B52724) and water.[1][2][3] The specific gradient and column dimensions will depend on the complexity of the sample matrix and the desired purity.

Q2: My peak for Napyradiomycin B1 is tailing. What are the likely causes and solutions?

A2: Peak tailing can be caused by several factors, including secondary interactions with the stationary phase (e.g., active silanols), column overload, or the use of an inappropriate mobile phase pH.[4] To address this, you can try adding a mobile phase modifier like trifluoroacetic acid (TFA) to reduce silanol (B1196071) interactions, decreasing the sample injection volume, or adjusting the mobile phase pH. Using a high-purity, end-capped column can also minimize tailing.

Q3: I am observing split peaks for my target compound. What could be the issue?

A3: Peak splitting can indicate that two components are co-eluting, there is a blockage in the column frit, or there are voids in the stationary phase.[5] It can also be caused by the sample solvent being incompatible with the mobile phase. First, try a smaller injection volume to see if the peaks resolve.[5] If not, ensure your sample is dissolved in a solvent similar to or weaker than the initial mobile phase. If the problem persists across all peaks, the issue may be physical, such as a blocked frit or a void in the column, which may require column replacement.[5]

Q4: The recovery of Napyradiomycin B1 from the column is low. What steps can I take to improve it?

A4: Low recovery can be due to the instability of the compound on the column or irreversible adsorption. Napyradiomycins can be sensitive to oxygen and may be unstable under certain conditions.[6] Consider degassing the mobile phase thoroughly and working quickly. It has been noted that some related precursors are oxygen-sensitive.[6] Additionally, ensure the mobile phase pH is within the stable range for the compound and the column.

Q5: I am seeing ghost peaks in my chromatogram. Where are they coming from?

A5: Ghost peaks are often due to contaminants in the mobile phase or carryover from a previous injection. Ensure you are using high-purity HPLC-grade solvents and that your system is thoroughly cleaned between runs, especially when working with complex natural product extracts.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues during the HPLC purification of Napyradiomycin B1.

Problem 1: Poor Resolution or Co-eluting Peaks

• Symptom: The peak for Napyradiomycin B1 is not baseline-separated from other components in the extract.

• Possible Causes & Solutions:

  • Suboptimal Mobile Phase Gradient: The elution gradient may be too steep. Try a shallower gradient to increase the separation between closely eluting peaks.

  • Incorrect Stationary Phase: The column chemistry may not be ideal. If using a C18 column, consider trying a Phenyl-Hexyl or another column with different selectivity.[1]

  • Temperature Effects: Changes in column temperature can affect selectivity. Using a column oven for precise temperature control can improve reproducibility and resolution.

Problem 2: Peak Shape Issues (Tailing, Fronting, Splitting)

• Symptom: Peaks are not symmetrical (Gaussian). They may show tailing, fronting, or appear as split peaks.

• Possible Causes & Solutions:

  • Peak Tailing: Often caused by secondary interactions.

    • Solution: Add a small amount of an acidic modifier (e.g., 0.1% formic acid or TFA) to the mobile phase. Ensure your sample is fully dissolved.

  • Peak Fronting: Typically a result of column overloading.

    • Solution: Reduce the concentration of your sample or the injection volume.

  • Peak Splitting: Can be due to co-elution, sample solvent incompatibility, or column issues.[5]

    • Solution: Inject a smaller volume to check for co-elution.[5] Dissolve the sample in the initial mobile phase. If the problem persists, inspect the column for blockages or voids.[5]

Problem 3: Compound Instability and Degradation

• Symptom: Loss of peak area over time, or the appearance of new, smaller peaks.

• Possible Causes & Solutions:

  • Oxygen Sensitivity: Some napyradiomycin precursors are known to be sensitive to oxygen.[6]

    • Solution: Use freshly prepared, degassed mobile phases. Minimize the time the sample spends in the autosampler.

  • Keto-Enol Tautomerism: A related precursor showed a unique elution profile possibly due to keto-enol tautomers, which could appear as broadened or multiple peaks.[6]

    • Solution: Adjusting the mobile phase pH might help to favor one tautomeric form.

  • pH Instability: The compound may be unstable at the mobile phase pH.

    • Solution: Evaluate the stability of Napyradiomycin B1 in small-scale experiments at different pH values before preparative purification.

Experimental Protocols

The following is a representative protocol for the purification of B-type napyradiomycins, which can be adapted for Napyradiomycin B1. This protocol is based on methodologies reported for the purification of similar compounds from crude extracts.[1][3]

1. Initial Fractionation (Pre-purification)

• Objective: To reduce the complexity of the crude extract before HPLC.

• Method: Silica (B1680970) gel flash column chromatography.

• Stationary Phase: Silica gel.

• Mobile Phase: A step gradient of solvents with increasing polarity, for example, a hexane-ethyl acetate (B1210297) gradient followed by a chloroform-methanol gradient.

• Procedure:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform (B151607) or dichloromethane).

  • Load the sample onto a silica gel column.

  • Elute the column with the solvent gradient.

  • Collect fractions and analyze them by thin-layer chromatography (TLC) or analytical HPLC to identify fractions containing Napyradiomycin B1.

  • Pool the relevant fractions and evaporate the solvent.

2. Reversed-Phase HPLC Purification

• Objective: To achieve high purity of Napyradiomycin B1.

• Method: Preparative or semi-preparative reversed-phase high-performance liquid chromatography.

• Apparatus: An HPLC system equipped with a UV-Vis detector, a fraction collector, and a suitable reversed-phase column.

Parameter	Recommendation
Column Type	Reversed-phase C18 or Phenyl-Hexyl[1][2]
Column Dimensions	Semi-preparative: 250 x 10 mm, 5 µm[1][2]
Mobile Phase A	Water (HPLC Grade)
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	2.0 - 3.0 mL/min[3]
Detection Wavelength	Monitor at multiple wavelengths based on the UV-Vis spectrum of napyradiomycins (e.g., 257, 312, and 362 nm have been reported for a related compound).
Gradient	A linear gradient from a lower to a higher percentage of acetonitrile. A typical starting point could be 60% Acetonitrile, increasing to 95% over 30-40 minutes. The exact gradient should be optimized based on analytical runs.[3]

• Procedure:

  • Dissolve the pre-purified fraction in a suitable solvent (ideally the initial mobile phase composition).

  • Filter the sample through a 0.22 µm syringe filter.

  • Inject the sample onto the equilibrated HPLC column.

  • Run the gradient method and collect fractions corresponding to the peak of interest.

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Pool the pure fractions and evaporate the solvent under reduced pressure.

Visualizations

Caption: Overall workflow for the purification of Napyradiomycin B1.

Caption: A decision tree for troubleshooting common HPLC issues.

References

• 1. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic and Antimicrobial Napyradiomycins from Two Marine-Derived, MAR 4 Streptomyces Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HPLC Troubleshooting Guide [scioninstruments.com]
• 5. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 6. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of Napyradiomycin B1 during storage

Welcome to the Technical Support Center for Napyradiomycin B1. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper storage and handling of Napyradiomycin B1 to prevent its degradation.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of Napyradiomycin B1.

Issue	Potential Cause	Recommended Action
Loss of biological activity	Degradation of the compound due to improper storage conditions (e.g., exposure to light, elevated temperature, or reactive solvents).	- Store Napyradiomycin B1 as a dry powder at -20°C or below, protected from light. - For solutions, use aprotic solvents like DMSO or ethanol (B145695) and store at -20°C or below for short-term use. Prepare fresh solutions for sensitive experiments. - Avoid repeated freeze-thaw cycles.
Change in color of the solution (e.g., from yellow to brown)	Oxidation or other chemical degradation of the quinone moiety. This can be accelerated by exposure to air (oxygen) and light.	- Store solutions under an inert atmosphere (e.g., argon or nitrogen). - Use amber vials or wrap containers in aluminum foil to protect from light. - Consider adding a radical scavenger or antioxidant, though compatibility and potential interference with experiments should be evaluated.
Precipitation in the storage vial	The compound may have low solubility in the chosen solvent, especially at low temperatures. The precipitate could also be a degradation product.	- Ensure the chosen solvent is appropriate for the desired concentration. - Gently warm the solution to room temperature and vortex to redissolve the compound before use. - If precipitation persists, it may indicate degradation. Analyze the purity of the sample using HPLC.
Inconsistent experimental results	This could be due to partial degradation of the stock solution or variations in handling procedures.	- Aliquot stock solutions upon initial preparation to minimize contamination and degradation from repeated handling. - Always use freshly prepared dilutions for experiments. - Verify the concentration of your stock solution periodically using a spectrophotometer or HPLC.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid Napyradiomycin B1?

A1: For long-term storage, solid Napyradiomycin B1 should be stored as a dry powder in a tightly sealed container at -20°C or -80°C, protected from light and moisture.

Q2: How should I prepare and store stock solutions of Napyradiomycin B1?

A2: It is recommended to prepare stock solutions in a high-quality, anhydrous aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. For short-term storage (days to a few weeks), store the stock solution at -20°C or below in a tightly sealed, light-protected container. For long-term storage, it is advisable to store as aliquots at -80°C to avoid multiple freeze-thaw cycles.

Q3: Is Napyradiomycin B1 sensitive to light?

A3: Yes. Like many quinone-containing compounds, Napyradiomycin B1 is expected to be sensitive to light. Exposure to UV or even ambient light can lead to photodegradation. Always store both solid and solution forms in amber vials or containers wrapped in aluminum foil.

Q4: What is the likely degradation pathway for Napyradiomycin B1?

A4: While a specific degradation pathway for Napyradiomycin B1 has not been extensively published, compounds with its structural motifs (quinone, halogen, and terpenoid side chain) are susceptible to oxidation, hydrolysis, and photodegradation. The quinone ring is prone to reduction and oxidation reactions, and the terpenoid side chain can be a target for oxidation.

Q5: How can I check the purity of my Napyradiomycin B1 sample?

A5: The purity of Napyradiomycin B1 can be assessed using High-Performance Liquid Chromatography (HPLC) with a UV detector. A protocol adaptable for this purpose is provided in the "Experimental Protocols" section below. For more detailed analysis of potential degradation products, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can be employed.[1][2]

Data on Factors Affecting Stability

Specific quantitative stability data for Napyradiomycin B1 is limited in publicly available literature. However, based on the general properties of related compounds, the following factors are critical to control:

Factor	General Effect on Stability	Recommendation
Temperature	Higher temperatures accelerate chemical degradation.[3]	Store at low temperatures (-20°C or -80°C).
Light	Exposure to light, especially UV, can cause photodegradation.	Protect from light at all times using amber vials or foil.
pH	Extreme pH values (acidic or basic) can catalyze hydrolysis and other degradation reactions.[4][5]	Maintain a neutral pH if the compound must be in an aqueous buffer. However, storage in aprotic solvents is preferred.
Oxygen	The quinone moiety is susceptible to oxidation.	For long-term storage of solutions, consider purging with an inert gas like argon or nitrogen.
Solvent	Protic solvents (e.g., water, methanol) may participate in degradation reactions more readily than aprotic solvents (e.g., DMSO, acetonitrile).	Use high-purity, anhydrous aprotic solvents for stock solutions.

Experimental Protocols

Protocol for Purity Analysis of Napyradiomycin B1 by HPLC-UV

This protocol is adapted from a method for the quantitative analysis of a related compound, Napyradiomycin B4, and should be optimized for your specific instrument and column.[1]

• Instrumentation:

  • HPLC system with a UV/Vis detector

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

  • Data acquisition and processing software

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (optional, for improved peak shape)

  • Napyradiomycin B1 standard (of known purity)

• Sample Preparation:

  • Accurately weigh a small amount of your Napyradiomycin B1 sample.

  • Dissolve in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a known concentration (e.g., 1 mg/mL).

  • Filter the solution through a 0.22 µm syringe filter before injection.

• HPLC Conditions (Starting Point for Optimization):

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A linear gradient from 60% B to 100% B over 20 minutes, followed by a 5-minute hold at 100% B, and then re-equilibration at initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Scan for optimal wavelength using a photodiode array (PDA) detector, or start with 254 nm and 280 nm.

• Analysis:

  • Inject a standard solution of Napyradiomycin B1 to determine its retention time.

  • Inject your prepared sample.

  • Assess the purity by calculating the peak area percentage of Napyradiomycin B1 relative to the total peak area of all components. The appearance of new peaks or a decrease in the main peak area over time can indicate degradation.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. Effect of thermal treatments on the degradation of antibiotic residues in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of ionic strength, temperature, and pH on degradation of selected antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Solubility of Napyradiomycin B1 for In Vitro Assays

This guide provides troubleshooting strategies and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering solubility challenges with Napyradiomycin B1 in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Napyradiomycin B1 for in vitro assays?

A1: For in vitro assays, particularly cytotoxicity studies, it is recommended to first prepare a concentrated stock solution of Napyradiomycin B1 in 100% Dimethyl Sulfoxide (DMSO).[1] Napyradiomycins are a class of hydrophobic meroterpenoids, and DMSO is a common and effective solvent for these types of compounds in biological research.[2]

Q2: I've dissolved Napyradiomycin B1 in DMSO, but it precipitates when I add it to my aqueous cell culture medium. What can I do?

A2: This phenomenon, often called "crashing out," is common with hydrophobic compounds. Here are several strategies to prevent it:

• Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, ideally below 0.5%, to minimize solvent-induced cytotoxicity and its effects on cell physiology.

• Use a Serial Dilution Approach: Instead of directly adding the highly concentrated DMSO stock to the aqueous medium, perform one or more intermediate dilution steps in your medium.

• Enhance Mixing: When diluting the DMSO stock, vortex or gently agitate the aqueous medium to ensure rapid and thorough mixing. This helps to avoid localized high concentrations of the compound that can initiate precipitation.

• Pre-warm the Medium: Gently warming the cell culture medium to 37°C before adding the compound stock can sometimes improve solubility.

Q3: Are there alternative solvents to DMSO for Napyradiomycin B1?

A3: While DMSO is the most commonly cited solvent for napyradiomycins in biological assays, other water-miscible organic solvents like ethanol (B145695) could be tested if DMSO is incompatible with your specific experimental setup.[3] However, it is crucial to perform solubility tests and vehicle controls to ensure the chosen solvent does not interfere with the assay or harm the cells at the final concentration used.

Q4: How can I visually confirm if my Napyradiomycin B1 is fully dissolved?

A4: A fully dissolved solution should be clear and free of any visible particles, precipitates, or cloudiness. If you observe any of these, the compound is not fully in solution, which can lead to inaccurate and irreproducible experimental results.

Troubleshooting Guide

This section addresses specific issues you may encounter when preparing Napyradiomycin B1 solutions for your experiments.

Problem	Possible Cause	Suggested Solution
Napyradiomycin B1 powder does not dissolve in DMSO.	Insufficient solvent volume or inadequate mixing.	- Increase the volume of DMSO incrementally.- Vortex the solution for an extended period.- Gentle warming in a 37°C water bath may aid dissolution.
The DMSO stock solution appears cloudy or has particulates.	The compound has precipitated out of solution, possibly due to improper storage or contamination.	- Try to redissolve by vortexing and gentle warming.- If precipitation persists, it is best to prepare a fresh stock solution.
Precipitation occurs immediately upon dilution into aqueous buffer/medium.	The compound's solubility limit in the final aqueous solution has been exceeded.	- Lower the final working concentration of Napyradiomycin B1.- Increase the final percentage of DMSO in the medium (if your assay allows, and with appropriate vehicle controls).- Consider the use of solubilizing agents like surfactants or cyclodextrins, though this requires careful validation.
Inconsistent results between experiments.	Variability in the preparation of the compound solution.	- Standardize your protocol for preparing and diluting the stock solution.- Always ensure the stock solution is completely dissolved and at room temperature before use.- Prepare fresh dilutions from the stock for each experiment.

Physicochemical Properties of Related Napyradiomycins

Understanding the properties of related compounds can provide insights into handling Napyradiomycin B1.

Property	Napyradiomycin B4	Reference
Molecular Weight	533.9 g/mol	[4]
Appearance	Yellow amorphous powder	[4]
XLogP3-AA	5.2	[4]
Hydrogen Bond Donor Count	3	[4]
Hydrogen Bond Acceptor Count	6	[4]

Note: XLogP3-AA is a computed measure of hydrophobicity; a higher value indicates lower water solubility.

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Stock Solution of Napyradiomycin B1 in DMSO

This protocol is adapted from methodologies used for in vitro cytotoxicity assays of napyradiomycin congeners.[1]

• Weighing: Accurately weigh the desired amount of Napyradiomycin B1 powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of 100% cell culture-grade DMSO to achieve a final concentration of 10 mg/mL.

• Dissolution: Vortex the solution vigorously until the powder is completely dissolved. A brief sonication or gentle warming at 37°C can be used to facilitate dissolution if necessary.

• Visual Inspection: Confirm that the resulting solution is clear and free of any particulate matter.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Dilution of DMSO Stock into Aqueous Medium for Cell-Based Assays

• Pre-warm Medium: Pre-warm your cell culture medium or aqueous buffer to 37°C.

• Prepare Intermediate Dilution (Optional but Recommended): If the final desired concentration is very low, perform an intermediate serial dilution of the DMSO stock in the pre-warmed medium.

• Final Dilution: While gently vortexing the pre-warmed medium, add the required volume of the Napyradiomycin B1 stock solution dropwise. This rapid mixing helps to prevent localized high concentrations that can lead to precipitation.

• Final Mixing: Continue to mix the final solution for a few seconds to ensure homogeneity.

• Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as your experimental samples.

Diagrams

References

• 1. escholarship.org [escholarship.org]
• 2. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. benchchem.com [benchchem.com]

Scalability of vanadium-dependent haloperoxidase utility in synthesis.

Welcome to the technical support center for the application of vanadium-dependent haloperoxidases (V-HPOs) in synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of catalysis for vanadium-dependent haloperoxidases?

A1: Vanadium-dependent haloperoxidases utilize a vanadate (B1173111) cofactor to catalyze the oxidation of halides (Cl⁻, Br⁻, I⁻) by hydrogen peroxide (H₂O₂). The vanadium center, which remains in the +5 oxidation state throughout the catalytic cycle, acts as a Lewis acid to activate H₂O₂.[1][2] This activated peroxide then reacts with a halide ion to form a hypohalous acid (HOX).[1][2] The generated hypohalous acid is the reactive halogenating species that can then react with a suitable organic substrate.[1] Some site-specific V-HPOs, particularly from bacteria, can exhibit high regio- and stereoselectivity in the halogenation of small molecules.[3][4]

Q2: How do I prepare the active holoenzyme from an apoenzyme?

A2: If you are working with a recombinant V-HPO that is expressed as an apoenzyme (without the vanadate cofactor), you will need to reconstitute it to form the active holoenzyme. This is a critical step for ensuring catalytic activity. The activity of the apo-BrPO can be fully restored by the addition of vanadate.[5] The process generally involves incubating the purified apoenzyme with a solution of sodium orthovanadate (Na₃VO₄). It is important to note that prolonged turnover at high concentrations of hydrogen peroxide can lead to the release of protein-bound vanadium, forming the inactive apoenzyme derivative.[5] This inactivation can often be reversed by the addition of fresh vanadate.[5]

Q3: What are the optimal pH and temperature ranges for V-HPO activity?

A3: The optimal conditions can vary depending on the specific V-HPO. Generally, V-HPOs from marine algae exhibit optimal activity in a slightly acidic to neutral pH range (pH 5.5-7.0). For example, the bromoperoxidase from Ascophyllum nodosum has a pH optimum that can vary depending on the substrate and other reaction conditions.[1] The activity of these enzymes is also temperature-dependent, with many showing good activity at room temperature. Some V-HPOs are remarkably stable at elevated temperatures.[6] It is recommended to determine the optimal pH and temperature for your specific enzyme and substrate combination empirically.

Q4: Can V-HPOs be used in the presence of organic solvents?

A4: Yes, one of the significant advantages of V-HPOs for synthetic applications is their tolerance to organic solvents.[6] This allows for the use of substrates that have poor solubility in aqueous solutions. The stability in organic solvents varies between different V-HPOs. For instance, V-BrPO from A. nodosum retains activity in up to 60% (v/v) acetone-methanol or ethanol. It is advisable to start with a low concentration of a water-miscible organic solvent (e.g., DMSO, methanol (B129727), ethanol) and gradually increase the concentration while monitoring enzyme activity.

Q5: What are the key differences between vanadium-dependent and heme-dependent haloperoxidases?

A5: The primary difference lies in their prosthetic group and catalytic mechanism. V-HPOs utilize a vanadate cofactor and the vanadium remains in the V(V) oxidation state during catalysis.[1][2] In contrast, heme-dependent haloperoxidases contain a heme (iron-porphyrin) group, and the iron center undergoes redox changes during the catalytic cycle. A key practical difference is that V-HPOs are generally more robust and less susceptible to inactivation by hydrogen peroxide compared to their heme-dependent counterparts.[6]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No or very low enzyme activity	Inactive Apoenzyme: The enzyme may be in its inactive apo-form, lacking the essential vanadate cofactor.	Reconstitute the apoenzyme by incubating it with a solution of sodium orthovanadate (Na₃VO₄). Ensure the vanadate solution is fresh and at the correct concentration.[5]
Incorrect Buffer System: Phosphate buffers can inhibit V-HPO activity, especially at low pH, by competing with vanadate for the active site.[5]	Use a non-inhibitory buffer system such as MES or Tris at the optimal pH for your enzyme.[3]
Degraded Hydrogen Peroxide: H₂O₂ solutions can decompose over time, especially if not stored properly.[7][8]	Use a fresh, properly stored solution of hydrogen peroxide and verify its concentration. Store H₂O₂ solutions at a low temperature and protected from light.[7]
Presence of Inhibitors: Certain ions, such as azide, can strongly inhibit V-HPO activity.	Ensure all reagents and glassware are free from potential inhibitors.
Low Product Yield	Sub-optimal Reaction Conditions: The pH, temperature, or solvent concentration may not be optimal for the specific enzyme and substrate.	Systematically optimize the reaction conditions, including pH, temperature, and the type and concentration of any organic co-solvent.
Substrate Inhibition: High concentrations of the halide or hydrogen peroxide can inhibit the enzyme.[5]	Perform kinetic studies to determine the optimal concentration range for your substrates. Consider a fed-batch or continuous addition of H₂O₂ to maintain a low, steady concentration.
Enzyme Instability: The enzyme may be denaturing over the course of the reaction due to prolonged exposure to harsh conditions.	Consider immobilizing the enzyme on a solid support to enhance its stability and allow for easier separation and reuse.[9]
Product Inhibition: The product of the reaction may be inhibiting the enzyme.	If possible, remove the product from the reaction mixture as it is formed, for example, by using a biphasic system or in-situ product removal techniques.
Lack of Selectivity (Regio- or Stereoselectivity)	Non-specific Halogenation: The hypohalous acid generated by the enzyme may be diffusing into the bulk solution and reacting non-specifically with the substrate.	For some V-HPOs, particularly non-specific ones from algae, this is an inherent characteristic. For site-specific bacterial V-HPOs, ensure the substrate can access the enzyme's active site or a specific binding pocket.[3][10] Modifying the substrate or the enzyme through mutagenesis may improve selectivity.[11]
Side Reactions: The reactive hypohalous acid can participate in undesired side reactions.	Optimize the reaction conditions to favor the desired reaction pathway. This may involve adjusting the pH, temperature, or reactant concentrations.
Enzyme Precipitation During Reaction	Denaturation: The enzyme may be unfolding and precipitating due to unfavorable conditions such as high temperature, extreme pH, or high concentrations of organic solvent.	Re-evaluate and optimize the reaction conditions. Enzyme immobilization can often improve stability and prevent precipitation.[9]

Quantitative Data Summary

Table 1: Michaelis-Menten Constants (Km) for Selected V-HPOs

Enzyme	Substrate	Km (mM)	pH	Reference
Bromoperoxidase (A. nodosum)	H₂O₂	22	8.0	[1]
Bromoperoxidase (A. nodosum)	H₂O₂	3.1	4.0	[1]
Bromoperoxidase (A. nodosum)	Bromide	1.7	4.0	[1]
Bromoperoxidase (A. nodosum)	Bromide	18.1	8.0	[1]

Table 2: Examples of V-HPO Catalyzed Reactions with Reported Yields

Enzyme	Substrate	Halide	Product	Yield (%)	Reference
AmVHPO (wild-type)	Monochlorodimedone	Bromide	Brominated product	53	[10]
AmVHPO (wild-type)	Monochlorodimedone	Chloride	Chlorinated product	8	[10]
AmVHPO (R425S mutant)	Monochlorodimedone	Bromide	Brominated product	91	[10]
AmVHPO (R425S mutant)	Monochlorodimedone	Chloride	Chlorinated product	74	[10]

Experimental Protocols

General Protocol for V-HPO Catalyzed Halogenation

This protocol provides a general framework for performing a halogenation reaction using a V-HPO. Optimal conditions will vary depending on the specific enzyme and substrate.

1. Apoenzyme Reconstitution (if necessary): a. Prepare a stock solution of sodium orthovanadate (Na₃VO₄) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0). b. To a solution of the purified apoenzyme, add the vanadate solution to a final concentration of typically 10-100 µM. c. Incubate the mixture at 4°C for at least 1 hour to allow for cofactor incorporation.

2. Reaction Setup: a. In a reaction vessel, combine the buffer (e.g., 50 mM MES, pH 6.0), the halide salt (e.g., KBr or KCl, typically 10-200 mM), and the organic substrate (dissolved in a minimal amount of a water-miscible organic solvent like DMSO if necessary).[3] b. Add the reconstituted holoenzyme to the reaction mixture to the desired final concentration (typically in the µM range).[3] c. Equilibrate the reaction mixture to the desired temperature.

3. Reaction Initiation and Monitoring: a. Initiate the reaction by adding a stock solution of hydrogen peroxide (H₂O₂) to the desired final concentration (typically in the mM range).[3] To avoid enzyme inactivation, it is often beneficial to add the H₂O₂ in portions or continuously using a syringe pump. b. Monitor the progress of the reaction by taking aliquots at different time points and analyzing them using appropriate analytical techniques such as HPLC, LC-MS, or GC-MS.[3][12][13]

4. Reaction Quenching and Work-up: a. Quench the reaction by adding a suitable quenching agent, such as sodium thiosulfate, to consume any remaining H₂O₂ and hypohalous acid. Alternatively, the reaction can be stopped by denaturing the enzyme, for example, by adding a large volume of an organic solvent like methanol or acetonitrile.[3] b. Extract the product from the aqueous reaction mixture using an appropriate organic solvent (e.g., ethyl acetate, dichloromethane). c. Dry the organic phase over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

5. Product Purification and Characterization: a. Purify the crude product using standard chromatographic techniques such as column chromatography or preparative HPLC. b. Characterize the purified product using spectroscopic methods (e.g., NMR, MS) to confirm its identity and purity.

Protocol for Immobilization of V-HPO on a Solid Support

Immobilization can significantly improve the stability and reusability of V-HPOs. This is a general protocol for immobilization via covalent attachment to an epoxy-activated support.

1. Support Preparation: a. Choose a suitable solid support with epoxy functional groups (e.g., epoxy-activated Sepharose, Eupergit C). b. Wash the support extensively with distilled water and the chosen immobilization buffer (e.g., a high ionic strength buffer like 1 M potassium phosphate, pH 8.0).

2. Immobilization Procedure: a. Prepare a solution of the V-HPO in the immobilization buffer. b. Add the prepared support to the enzyme solution. c. Gently agitate the mixture at room temperature or 4°C for a specified period (e.g., 12-24 hours) to allow for covalent bond formation between the enzyme's surface amine groups and the support's epoxy groups.

3. Post-Immobilization Washing and Blocking: a. Separate the immobilized enzyme from the supernatant by filtration or centrifugation. b. Wash the immobilized enzyme extensively with the immobilization buffer to remove any non-covalently bound protein. c. To block any remaining reactive epoxy groups on the support, incubate the immobilized enzyme with a solution of a small amine-containing molecule (e.g., ethanolamine (B43304) or Tris) for a few hours. d. Wash the immobilized enzyme again with a low ionic strength buffer to remove the blocking agent.

4. Storage and Use: a. Store the immobilized V-HPO in a suitable buffer at 4°C. b. The immobilized enzyme can be used in batch or continuous flow reactors. After each reaction cycle, the immobilized enzyme can be recovered by filtration or centrifugation, washed, and reused.

Visualizations

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. Effects of hydrogen peroxide (H2O2) on alkaline phosphatase activity and matrix mineralization of odontoblast and osteoblast cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural Basis of Stereospecific Vanadium-Dependent Haloperoxidase Family Enzymes in Napyradiomycin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. www1.udel.edu [www1.udel.edu]
• 6. Exploring the Chemistry and Biology of Vanadium-dependent Haloperoxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Examination of the stability of hydrogen peroxide solutions] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydrogen Peroxide | Stability and Decomposition - Evonik Industries [active-oxygens.evonik.com]
• 9. ias.ac.in [ias.ac.in]
• 10. Unraveling the molecular basis of substrate specificity and halogen activation in vanadium-dependent haloperoxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Efficacy of Napyradiomycin B1 and Napyradiomycin A1

For researchers and professionals in the field of drug development, understanding the nuanced differences in the bioactivity of structurally related natural products is paramount. This guide provides a detailed comparison of the antibacterial properties of two prominent members of the napyradiomycin family, Napyradiomycin B1 and Napyradiomycin A1. This analysis is supported by experimental data, detailed methodologies, and visual representations of experimental workflows and proposed mechanisms of action.

Data Presentation: Quantitative Antibacterial Activity

The antibacterial efficacy of Napyradiomycin B1 and Napyradiomycin A1 has been predominantly evaluated using Minimum Inhibitory Concentration (MIC) assays. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[1][2][3] A lower MIC value indicates a higher potency of the antibacterial compound.

The following table summarizes the comparative MIC values for Napyradiomycin B1 and Napyradiomycin A1 against various Gram-positive bacterial strains, as reported in scientific literature. Both compounds have demonstrated notable activity against these bacteria, while they are generally inactive against Gram-negative bacteria such as Escherichia coli.[4][5]

Bacterial Strain	Napyradiomycin B1 (μg/mL)	Napyradiomycin A1 (μg/mL)
Staphylococcus aureus ATCC 29213	4[4]	2[4]
Bacillus subtilis SCSIO BS01	2[4]	1[4]
Bacillus thuringiensis SCSIO BT01	4[4]	2[4]
Staphylococcus aureus ATCC 25923	< 0.78[6][7]	< 0.78[6][7]
Streptococcus suis SC19	6.25[6][7]	3.125[6][7]
Erysipelothrix rhusiopathiae WH13013	50[6][7]	25[6][7]

Experimental Protocols

The determination of the Minimum Inhibitory Concentration is a standardized method crucial for assessing the in vitro activity of new antimicrobial agents. The data presented in this guide was obtained using the broth microdilution method, a widely accepted and reliable technique.

Broth Microdilution MIC Assay

This method involves preparing a series of twofold dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The plates are incubated under controlled conditions, and the MIC is determined as the lowest concentration of the agent that completely inhibits the visible growth of the microorganism.

Detailed Protocol:

• Preparation of Antimicrobial Solutions: Stock solutions of Napyradiomycin B1 and A1 are prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO). A series of twofold dilutions are then made in Mueller-Hinton Broth (MHB) to achieve the desired final concentrations in the microtiter plate.

• Inoculum Preparation: The test bacteria are cultured overnight on an appropriate agar (B569324) medium. A few colonies are then used to inoculate a fresh broth culture, which is incubated to reach a logarithmic growth phase. The bacterial suspension is then diluted to a standardized concentration, typically 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation of Microtiter Plates: Each well of the 96-well plate, containing the serially diluted antimicrobial agent, is inoculated with the standardized bacterial suspension. Positive (no antimicrobial agent) and negative (no bacteria) control wells are also included.

• Incubation: The inoculated plates are incubated at 37°C for 16-24 hours.

• Determination of MIC: After incubation, the plates are visually inspected for bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible growth.

Visualizations

To further elucidate the experimental process and the current understanding of the mechanism of action, the following diagrams are provided.

References

• 1. bmglabtech.com [bmglabtech.com]
• 2. researchgate.net [researchgate.net]
• 3. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 [mdpi.com]
• 7. Napyradiomycin A4 and Its Relate Compounds, a New Anti-PRV Agent and Their Antibacterial Activities, from Streptomyces kebangsaanensis WS-68302 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxic Effects of Napyradiomycin B Series Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic activity of Napyradiomycin B (Npyr-B) series compounds, a class of meroterpenoids with recognized potential in anticancer research. By presenting key experimental data and methodologies, this document aims to facilitate informed decisions in drug discovery and development projects.

Quantitative Cytotoxicity Data

The cytotoxic potential of Napyradiomycin B series compounds has been evaluated against various cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values for several Npyr-B analogues against the human colon carcinoma cell line HCT-116. This cell line is a common model for cytotoxicity screening of potential anticancer agents. The data reveals variations in potency among the different analogues, highlighting the influence of structural modifications on their cytotoxic efficacy.

Compound	IC50 (µM)	IC50 (µg/mL)	Cell Line	Reference
Napyradiomycin B1	13.1	-	HCT-116	[1]
Napyradiomycin B2	>100	>50	HCT-116	[2]
Napyradiomycin B3	2.0	-	HCT-116	[1]
Napyradiomycin B4	1.41	-	HCT-116	[2]

Note: IC50 values were converted to a consistent unit (µM) for comparison where necessary, assuming an average molecular weight for calculation. Original data was presented in either µM or µg/mL.

Experimental Protocols

The evaluation of cytotoxicity for the Napyradiomycin B series compounds was predominantly conducted using the MTT assay. This colorimetric assay is a standard method for assessing cell metabolic activity, which serves as an indicator of cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

Objective: To determine the concentration of a compound that inhibits cell growth by 50% (IC50).

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Materials:

• Human colon carcinoma cells (HCT-116)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Napyradiomycin B series compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: HCT-116 cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and incubated for 24 hours to allow for attachment.[3]

• Compound Treatment: The cells are then treated with various concentrations of the Napyradiomycin B compounds. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours) to allow the compounds to exert their cytotoxic effects.

• MTT Addition: After the incubation period, the culture medium is removed, and fresh medium containing MTT solution is added to each well. The plates are then incubated for an additional 3-4 hours.[4][5]

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilization solution is added to dissolve the formazan crystals.[4]

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.[5]

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Mechanism of Action: Induction of Apoptosis

Studies have indicated that the cytotoxic effects of napyradiomycins are mediated through the induction of apoptosis, or programmed cell death.[6][7] While the specific signaling cascade for each Napyradiomycin B analogue is a subject of ongoing research, the intrinsic pathway of apoptosis is a likely mechanism.

Below is a generalized diagram of the intrinsic apoptotic pathway, which is often triggered by cellular stress, such as that induced by cytotoxic compounds.

Caption: Generalized intrinsic apoptosis pathway induced by Napyradiomycin B.

This pathway illustrates that upon cellular stress induced by Napyradiomycin B compounds, pro-apoptotic proteins of the Bcl-2 family are activated. This leads to mitochondrial outer membrane permeabilization and the release of cytochrome c into the cytosol. Cytochrome c then participates in the formation of the apoptosome, which activates the initiator caspase-9. Activated caspase-9, in turn, activates the executioner caspase-3, culminating in the biochemical and morphological changes characteristic of apoptosis.[8][9]

Experimental Workflow

The process of evaluating the cytotoxicity of Napyradiomycin B series compounds follows a structured workflow, from initial cell culture to the final data analysis.

Caption: Workflow for assessing the cytotoxicity of Napyradiomycin B compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxic and Antimicrobial Napyradiomycins from Two Marine-Derived, MAR 4 Streptomyces Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. abeomics.com [abeomics.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]

Unveiling the Potent Bioactivity of Napyradiomycins: A Comparative Guide to their Structure-Activity Relationship

For researchers, scientists, and drug development professionals, understanding the intricate relationship between the structure of a natural product and its biological activity is paramount. This guide provides a comprehensive comparison of napyradiomycin analogues, a class of halogenated meroterpenoids with promising antibacterial, antifungal, and anticancer properties. By presenting key experimental data in a structured format, detailing methodologies, and visualizing critical relationships, this guide serves as a valuable resource for advancing the development of this potent class of compounds.

Napyradiomycins, first isolated from Streptomyces, have garnered significant attention due to their unique chemical structures and broad spectrum of biological activities.[1] Variations in their core structure, particularly in the halogenation pattern and the nature of their terpenoid side chains, have profound effects on their efficacy. This guide delves into these structure-activity relationships (SAR), offering a clear comparison of various analogues.

Comparative Analysis of Bioactivity

The biological activities of napyradiomycin derivatives have been extensively studied against various bacterial strains and cancer cell lines. The following tables summarize the minimum inhibitory concentrations (MIC) for antibacterial activity and the half-maximal inhibitory concentrations (IC50) for cytotoxic activity, providing a quantitative comparison of different analogues.

Antibacterial Activity of Napyradiomycin Analogues

Napyradiomycins generally exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[2][3] The data below highlights the varying efficacy of different analogues against several bacterial strains.

Compound	S. aureus (ATCC 29213) MIC (µg/mL)[4]	B. subtilis (SCSIO BS01) MIC (µg/mL)[4]	B. thuringensis (SCSIO BT01) MIC (µg/mL)[4]	MRSA MIC (µg/mL)[2]
Napyradiomycin A1	1-2	1-2	1-2	16
3-dechloro-3-bromonapyradiomycin A1	0.5-1	0.5-1	0.5-1	-
Napyradiomycin B1	1	2	0.5	-
Napyradiomycin B3	0.5	0.25	0.5	2
Napyradiomycin B4	-	-	-	32
18-oxonapyradiomycin A1	32	16	16	-
Naphthomevalin	1	2	2	-
Ampicillin (Control)	2	1	2	-

Cytotoxic Activity of Napyradiomycin Analogues

Several napyradiomycin derivatives have demonstrated significant cytotoxicity against various human cancer cell lines.[2][4] The IC50 values presented below offer a comparative view of their potential as anticancer agents.

Compound	SF-268 (CNS) IC50 (µM)[4]	MCF-7 (Breast) IC50 (µM)[4]	NCI-H460 (Lung) IC50 (µM)[4]	HepG-2 (Liver) IC50 (µM)[4]	HCT-116 (Colon) IC50 (µg/mL)[2]
Napyradiomycin A1	11.5 ± 0.3	12.8 ± 0.5	15.7 ± 0.6	14.3 ± 0.9	-
3-dechloro-3-bromonapyradiomycin A1	12.1 ± 0.8	14.5 ± 0.9	16.3 ± 1.1	13.8 ± 1.2	-
Napyradiomycin B1	11.1 ± 0.1	17.0 ± 0.2	18.6 ± 0.4	17.9 ± 0.7	-
Napyradiomycin B3	15.3 ± 1.1	11.2 ± 0.5	17.2 ± 0.4	10.5 ± 1.6	0.19
Napyradiomycin B4	-	-	-	-	1.41
18-oxonapyradiomycin A1	>100	>100	>100	>100	-
Naphthomevalin	29.6 ± 0.2	22.2 ± 0.7	26.9 ± 0.3	61.2 ± 0.1	-
Cisplatin (Control)	7.3 ± 0.9	4.1 ± 0.3	4.4 ± 0.1	5.6 ± 0.3	-

Key Structure-Activity Relationship Insights

The data reveals several key trends in the structure-activity relationship of napyradiomycins:

• Halogenation: The type and position of the halogen atom significantly influence activity. For instance, the substitution of chlorine with bromine at certain positions can either maintain or enhance antibacterial and cytotoxic potency.[4]

• Side Chain Modifications: Alterations to the terpenoid side chain, such as oxidation, can dramatically reduce biological activity, as seen in the case of 18-oxonapyradiomycin A1.[4]

• Core Structure: The core quinone structure is essential for activity. Modifications to this core can lead to a loss of potency.

Generalized Structure-Activity Relationship of Napyradiomycins.

Mechanism of Action: Targeting Bacterial DNA Gyrase

While the exact mechanisms of action for all observed bioactivities are still under investigation, a primary target for the antibacterial effects of napyradiomycins is believed to be DNA gyrase . This essential bacterial enzyme is responsible for introducing negative supercoils into DNA, a process crucial for DNA replication and transcription. By inhibiting DNA gyrase, napyradiomycins disrupt these fundamental cellular processes, leading to bacterial cell death.

Inhibition of DNA Gyrase by Napyradiomycins.

Experimental Protocols

The data presented in this guide was generated using standardized and validated experimental protocols. Below are detailed methodologies for the key assays cited.

Antibacterial Susceptibility Testing (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of napyradiomycin analogues against various bacterial strains was determined using the broth microdilution method in 96-well microtiter plates.[5][6]

• Preparation of Bacterial Inoculum: Bacterial strains were cultured on appropriate agar (B569324) plates. Colonies were then suspended in Mueller-Hinton Broth (MHB) to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). This suspension was further diluted to obtain the final desired inoculum concentration.

• Preparation of Test Compounds: Napyradiomycin analogues were dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions. Serial two-fold dilutions of each compound were prepared in MHB in the wells of a 96-well plate.

• Inoculation and Incubation: Each well was inoculated with the prepared bacterial suspension. The final volume in each well was typically 100 or 200 µL. Plates were incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC was defined as the lowest concentration of the compound that completely inhibited visible bacterial growth.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of napyradiomycin analogues on cancer cell lines were evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[7]

• Cell Seeding: Human cancer cells were seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of the napyradiomycin analogues and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation: After the treatment period, MTT solution was added to each well, and the plates were incubated for an additional 4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization and Absorbance Measurement: The formazan crystals were dissolved by adding a solubilization solution (e.g., DMSO or a solution of sodium dodecyl sulfate (B86663) in HCl). The absorbance was then measured at a specific wavelength (typically around 570 nm) using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50), which is the concentration of the compound that causes a 50% reduction in cell viability, was calculated from the dose-response curve.

Cytotoxicity Assay (Sulforhodamine B - SRB Assay)

An alternative method for assessing cytotoxicity is the Sulforhodamine B (SRB) assay, which measures cell density based on the measurement of cellular protein content.[8][9]

• Cell Seeding and Treatment: Similar to the MTT assay, cells are seeded in 96-well plates and treated with the test compounds.

• Cell Fixation: After the incubation period, the cells are fixed to the plate using trichloroacetic acid (TCA).

• Staining: The fixed cells are then stained with the SRB dye.

• Washing: Unbound dye is removed by washing with 1% acetic acid.

• Solubilization and Absorbance Measurement: The protein-bound dye is solubilized with a Tris base solution, and the absorbance is measured at approximately 510-565 nm.

• IC50 Calculation: The IC50 value is determined from the dose-response curve.

Experimental Workflow for Bioactivity Evaluation.

This comprehensive guide provides a foundational understanding of the structure-activity relationships of napyradiomycins. The presented data and methodologies offer a valuable starting point for further research and development of these promising natural products into potential therapeutic agents.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. Cytotoxic and Antimicrobial Napyradiomycins from Two Marine-Derived, MAR 4 Streptomyces Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. protocols.io [protocols.io]
• 6. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. Sulforhodamine B colorimetric assay for cytotoxicity screening - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antibacterial Target of Napyradiomycin B1: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Napyradiomycin B1, a member of the napyradiomycin class of meroterpenoids, focusing on the validation of its antibacterial target. Napyradiomycins have demonstrated significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This document summarizes available experimental data, details relevant methodologies, and visualizes the proposed multi-target mechanism of action to inform further research and drug development efforts.

Performance Comparison of Napyradiomycin B1 and Analogues Against Staphylococcus aureus

Napyradiomycin B1 and its analogues exhibit potent antibacterial activity against various strains of Staphylococcus aureus, including MRSA. The following tables summarize the Minimum Inhibitory Concentration (MIC) values and time-kill kinetics from published studies, comparing them with commonly used antibiotics.

Table 1: Minimum Inhibitory Concentration (MIC) of Napyradiomycin Analogues and Comparator Antibiotics against Staphylococcus aureus

Compound	S. aureus Strain(s)	MIC (µg/mL)	Reference(s)
Napyradiomycin A80915A	CA-MRSA (USA300), HA-MRSA	1.5 - 3	[1][2]
Napyradiomycin A80915B	CA-MRSA (USA300), HA-MRSA	1.5 - 3	[1][2]
Napyradiomycin B1	S. aureus (unspecified)	Not specified in searches
Vancomycin (B549263)	MRSA	1.0 - 2.0	[3][4]
Linezolid	MRSA	1.0 - 4.0	[5][6][7]
Daptomycin	MRSA	0.125 - 1.0	[8][9]

Table 2: Time-Kill Kinetics of Napyradiomycin A80915A vs. Vancomycin against CA-MRSA (USA300)

Time (hours)	Napyradiomycin A80915A (10x MIC) - Log10 CFU/mL Reduction	Vancomycin (10x MIC) - Log10 CFU/mL Reduction	Reference(s)
2	~2.5	~0.5	[2][10]
4	~3.5	~1.5	[2][10]
6	~4.0	~2.5	[2][10]
24	>4.0 (bactericidal)	>4.0 (bactericidal)	[2][10]

Validating the Multi-Target Mechanism of Action

The prevailing hypothesis for the antibacterial action of napyradiomycins is the simultaneous inhibition of multiple crucial cellular processes: DNA replication, RNA transcription, protein synthesis, and cell wall synthesis. This multi-pronged attack may contribute to its potent bactericidal activity and potentially lower the frequency of resistance development.

Experimental Workflow for Validating the Multi-Target Mechanism

The following workflow outlines the key experiments to validate the multi-target mechanism of Napyradiomycin B1.

Caption: Workflow for validating the multi-target antibacterial mechanism of Napyradiomycin B1.

Experimental Protocols

Macromolecular Synthesis Inhibition Assay

This assay measures the effect of an antibacterial agent on the synthesis of DNA, RNA, protein, and peptidoglycan by quantifying the incorporation of specific radiolabeled precursors.

Materials:

• Bacterial culture (e.g., Staphylococcus aureus) in logarithmic growth phase.

• Napyradiomycin B1 and control antibiotics (e.g., ciprofloxacin (B1669076) for DNA, rifampicin (B610482) for RNA, chloramphenicol (B1208) for protein, vancomycin for cell wall).

• Radiolabeled precursors: ³H-thymidine, ³H-uridine, ³H-leucine, ¹⁴C-N-acetylglucosamine.

• Trichloroacetic acid (TCA).

• Scintillation fluid and counter.

Protocol:

• Grow bacteria to mid-log phase and distribute into aliquots.

• Add Napyradiomycin B1 or control antibiotics at various concentrations (e.g., 0.5x, 1x, 2x, 4x MIC).

• Add the specific radiolabeled precursor to each corresponding aliquot.

• Incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Stop the incorporation by adding cold TCA to precipitate the macromolecules.

• Wash the precipitate to remove unincorporated precursors.

• Measure the radioactivity of the precipitate using a scintillation counter.

• Compare the radioactivity in treated samples to untreated controls to determine the percentage of inhibition for each pathway.

Affinity Chromatography for Target Identification

This technique is used to isolate bacterial proteins that directly bind to Napyradiomycin B1.

Materials:

• Napyradiomycin B1 chemically modified with a linker for immobilization (e.g., biotin).

• Streptavidin-coated agarose (B213101) or magnetic beads.

• Bacterial cell lysate.

• Wash and elution buffers.

• SDS-PAGE and mass spectrometry equipment.

Protocol:

• Immobilize the modified Napyradiomycin B1 onto the streptavidin beads.

• Incubate the beads with the bacterial cell lysate to allow for protein binding.

• Wash the beads extensively to remove non-specifically bound proteins.

• Elute the specifically bound proteins from the beads.

• Separate the eluted proteins by SDS-PAGE.

• Excise protein bands of interest and identify them using mass spectrometry.

Proposed Multi-Target Signaling Pathways

The following diagrams illustrate the proposed inhibitory action of Napyradiomycin B1 on key bacterial macromolecular synthesis pathways.

Caption: Proposed inhibition of bacterial DNA replication by Napyradiomycin B1.

Caption: Proposed inhibition of bacterial RNA transcription by Napyradiomycin B1.

Caption: Proposed inhibition of bacterial protein synthesis by Napyradiomycin B1.

Caption: Proposed inhibition of bacterial cell wall synthesis by Napyradiomycin B1.

Conclusion

The available data suggest that Napyradiomycin B1 and its analogues are potent antibacterial agents with a likely multi-target mechanism of action. This characteristic makes them promising candidates for further development, particularly in the context of rising antibiotic resistance. The experimental workflows and protocols outlined in this guide provide a framework for the comprehensive validation of their antibacterial targets and a deeper understanding of their mechanism of action. Further head-to-head comparative studies with clinically relevant antibiotics are warranted to fully establish the therapeutic potential of the napyradiomycin class.

References

• 1. Bactericidal kinetics of marine-derived napyradiomycins against contemporary methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Vancomycin MICs for Staphylococcus aureus Vary by Detection Method and Have Subtly Increased in a Pediatric Population Since 2005 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of Linezolid against Methicillin-Resistant or Vancomycin-Insensitive Staphylococcus aureus in a Model of Hematogenous Pulmonary Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Linezolid Therapy of Staphylococcus aureus Experimental Osteomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Linezolid versus vancomycin in vitro activity against methicillin-resistant Staphylococcus aureus biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Precision of Vancomycin and Daptomycin MICs for Methicillin-Resistant Staphylococcus aureus and Effect of Subculture and Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Activity of Daptomycin against Methicillin-Resistant Staphylococcus aureus, Including Heterogeneously Glycopeptide-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Comparative Analysis of Napyradiomycin B1: Efficacy and Cross-Resistance Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Napyradiomycin B1, a member of the napyradiomycin class of meroterpenoids. These compounds, produced by actinomycetes, have demonstrated significant activity against Gram-positive bacteria, including multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA).[1][2] This document summarizes available experimental data on the activity of napyradiomycins, details relevant methodologies for assessing cross-resistance, and visualizes the proposed mechanism of action and experimental workflows.

Data Presentation: Antimicrobial Activity of Napyradiomycins

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Napyradiomycin B1 and related analogs against various strains of Staphylococcus aureus, including antibiotic-resistant phenotypes. The data indicates potent activity against both methicillin-sensitive (MSSA) and methicillin-resistant (MRSA) strains, as well as strains with intermediate resistance to glycopeptides (GISA) and vancomycin-resistant strains (VRSA).

Compound	Bacterial Strain	Resistance Profile	MIC (µg/mL)
Napyradiomycin A1	S. aureus ATCC 29213	MSSA	1-2[2]
Napyradiomycin B1	S. aureus ATCC 29213	MSSA	4-8[2]
Napyradiomycin B3	S. aureus ATCC 29213	MSSA	0.25-0.5[2]
A80915A (Napyradiomycin analog)	CA-MRSA USA300 (TCH1516)	MRSA	~2[1]
A80915B (Napyradiomycin analog)	CA-MRSA USA300 (TCH1516)	MRSA	~1.5[1]
A80915A (Napyradiomycin analog)	HA-MRSA Sanger 252	MRSA	1-3[1]
A80915B (Napyradiomycin analog)	HA-MRSA Sanger 252	MRSA	1-3[1]
A80915A (Napyradiomycin analog)	GISA strains	GISA	0.5-4[1]
A80915B (Napyradiomycin analog)	GISA strains	GISA	0.5-4[1]
A80915A (Napyradiomycin analog)	VRSA (Michigan & Pennsylvania isolates)	VRSA	0.5-4[1]
A80915B (Napyradiomycin analog)	VRSA (Michigan & Pennsylvania isolates)	VRSA	0.5-4[1]

CA-MRSA: Community-Associated MRSA; HA-MRSA: Hospital-Associated MRSA

Cross-Resistance Profile

The napyradiomycin family of compounds is understood to possess a multi-targeted mechanism of action.[3] Studies on related napyradiomycins have indicated the inhibition of several critical macromolecular biosynthesis pathways in bacteria, including protein, RNA, DNA, and cell wall synthesis.[3] Antibiotics with such broad, multi-faceted mechanisms are generally less susceptible to the development of resistance through single-point mutations in a specific target.[3] This suggests that resistance mechanisms developed by bacteria against antibiotics that target a single enzyme or pathway (e.g., beta-lactams, fluoroquinolones) may not confer resistance to Napyradiomycin B1.

Further research is required to experimentally validate the cross-resistance profile of Napyradiomycin B1 against a diverse panel of antibiotic-resistant strains.

Experimental Protocols

The following is a detailed methodology for a broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC) and to assess cross-resistance.

Objective: To determine the MIC of Napyradiomycin B1 and comparator antibiotics against a panel of susceptible and resistant bacterial strains.

Materials:

• Napyradiomycin B1 and other antibiotics of interest

• Bacterial strains (including quality control strains, e.g., S. aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Antibiotic Stock Solutions:

  • Prepare stock solutions of each antibiotic in a suitable solvent (e.g., DMSO, water) at a concentration of 10 mg/mL.

  • Further dilute the stock solutions in CAMHB to create a working solution at twice the highest concentration to be tested.

• Preparation of Microtiter Plates:

  • In a 96-well plate, add 100 µL of CAMHB to all wells except the first column.

  • Add 200 µL of the working antibiotic solution to the first well of each row designated for that antibiotic.

  • Perform a serial two-fold dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate to create a concentration gradient. Discard the final 100 µL from the last well.

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select several colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation and Incubation:

  • Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL.

  • Include a growth control well (bacteria in CAMHB without antibiotic) and a sterility control well (CAMHB only).

  • Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Cross-Resistance Assessment:

To assess cross-resistance, the above protocol is performed using a panel of bacterial strains with well-characterized resistance mechanisms to other antibiotics. A lack of significant increase in the MIC of Napyradiomycin B1 against these resistant strains compared to the susceptible parent strain would indicate a lack of cross-resistance.

Visualizations

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Caption: Proposed Multi-Target Mechanism of Action of Napyradiomycins.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Comparative Efficacy of Napyradiomycin B1 and Ampicillin: An In Vitro and In Vivo Perspective

A notable gap in current research is the absence of published in vivo efficacy studies for Napyradiomycin B1. This guide, therefore, provides a comprehensive comparison based on available in vitro data for both Napyradiomycin B1 and ampicillin (B1664943), alongside a summary of established in vivo efficacy for the widely used antibiotic, ampicillin.

This document is intended for researchers, scientists, and drug development professionals, offering an objective analysis of the antimicrobial performance of Napyradiomycin B1 in relation to the well-established β-lactam antibiotic, ampicillin. The following sections detail the available experimental data, methodologies, and visualizations of their mechanisms of action.

In Vitro Antibacterial Activity

The in vitro efficacy of Napyradiomycin B1 and ampicillin against several Gram-positive bacteria is summarized below. The data indicates that Napyradiomycin B1 exhibits potent activity, with Minimum Inhibitory Concentrations (MICs) in a comparable range to ampicillin for susceptible organisms.

Compound	Organism	Strain	MIC (µg/mL)
Napyradiomycin B1	Staphylococcus aureus	ATCC 29213	16
Bacillus subtilis	SCSIO BS01	4
Bacillus thuringiensis	SCSIO BT01	8
Ampicillin	Staphylococcus aureus	ATCC 29213	0.12 - 0.5[1][2]
Bacillus subtilis	ATCC 43223	0.01[3]
Enterococcus faecalis	ATCC 29212	0.5 - 2[2]

In Vivo Efficacy: Ampicillin in a Murine Peritonitis Model

While no in vivo data is available for Napyradiomycin B1, the efficacy of ampicillin has been evaluated in animal models of infection. One such study utilized a lethal enterococcal peritonitis model in mice.

In this model, ampicillin therapy demonstrated a significant reduction in mortality compared to untreated controls. Specifically, the mortality rate for mice treated with ampicillin was 40%, a substantial improvement over the 100% mortality observed in the untreated group[4]. Furthermore, ampicillin treatment resulted in a 10³-colony forming unit (CFU) decrease in the enterococcal load within the peritoneal fluid when compared to another therapeutic agent, trimethoprim-sulfamethoxazole[4].

Mechanism of Action

The antibacterial mechanisms of Napyradiomycin B1 and ampicillin are distinct, targeting different essential cellular processes.

Caption: Proposed multi-target mechanism of action for the napyradiomycin family, including the inhibition of protein, RNA, DNA, and cell wall synthesis.

Caption: Mechanism of action of ampicillin, which involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins.[5][6][7][8]

Cytotoxicity Profile of Napyradiomycin B1

In addition to its antibacterial properties, the cytotoxic effects of Napyradiomycin B1 have been evaluated against human cancer cell lines.

Compound	Cell Line	IC₅₀ (µM)	95% Confidence Interval (µM)
Napyradiomycin B1	HCT-116 (Colon Carcinoma)	2	0.8 – 7.4[9]

Experimental Protocols

In Vitro Minimum Inhibitory Concentration (MIC) Assay

The MIC values for both Napyradiomycin B1 and ampicillin were determined using the broth microdilution method following the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Inoculum Preparation: Bacterial strains were cultured to logarithmic phase and diluted to a standardized concentration (typically 5 x 10⁵ CFU/mL) in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Compound Dilution: A serial two-fold dilution of each test compound was prepared in CAMHB in 96-well microtiter plates.

• Incubation: The prepared bacterial inoculum was added to each well of the microtiter plates. The plates were then incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC was defined as the lowest concentration of the compound that completely inhibited visible bacterial growth.

In Vivo Murine Peritonitis Model (Ampicillin)

The following protocol describes a murine model of lethal enterococcal peritonitis used to evaluate the in vivo efficacy of ampicillin[4].

• Animal Model: Female ICR mice were used for the study.

• Infection: Mice were inoculated intraperitoneally with a lethal dose of Enterococcus faecalis.

• Treatment: Ampicillin was administered intramuscularly at specified doses and time intervals post-infection.

• Efficacy Evaluation:

  • Mortality: The survival rate of the treated mice was monitored and compared to an untreated control group.

  • Bacterial Load: At selected time points, peritoneal fluid was collected, and the number of viable bacteria (CFU) was determined by plating serial dilutions on appropriate agar (B569324) media.

Logical Workflow for Efficacy Comparison

The following diagram illustrates the current state of knowledge regarding the efficacy of Napyradiomycin B1 and ampicillin, highlighting the existing data and the critical knowledge gap.

References

• 1. jmilabs.com [jmilabs.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 4. Efficacy of ampicillin versus trimethoprim-sulfamethoxazole in a mouse model of lethal enterococcal peritonitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Ampicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. What is the mechanism of Ampicillin? [synapse.patsnap.com]
• 8. walshmedicalmedia.com [walshmedicalmedia.com]
• 9. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: Synthetic vs. Naturally Sourced Napyradiomycin B1

For Researchers, Scientists, and Drug Development Professionals

Napyradiomycin B1, a member of the meroterpenoid class of natural products, has garnered significant interest for its potent antibacterial and cytotoxic activities.[1] As research into its therapeutic potential continues, the method of its procurement—chemoenzymatic synthesis versus natural sourcing—becomes a critical consideration. This guide provides an objective comparison of these two approaches, supported by available experimental data, to aid researchers in selecting the optimal source for their specific needs.

At a Glance: Key Differences

Feature	Chemoenzymatic Synthesis	Natural Sourcing
Source	In vitro enzymatic reaction	Fermentation of Streptomyces species
Stereochemistry	Enantioselective	Naturally occurring enantiomer
Purity & Consistency	High purity, potentially greater batch-to-batch consistency	Purity dependent on extraction and purification efficiency; potential for co-eluting congeners
Scalability	Potentially scalable for industrial production	Dependent on fermentation yield and scale-up
Environmental Impact	Potentially lower environmental footprint	Large-scale fermentation can be resource-intensive
Accessibility	Requires specialized enzymes and substrates	Dependent on access to producing microbial strains

Performance Data: Biological Activity of Naturally Sourced Napyradiomycin B1

While direct comparative studies on the biological activity of synthetic versus naturally sourced Napyradiomycin B1 are not yet published, the data from naturally sourced compounds provide a benchmark for its potential efficacy. The chemoenzymatically synthesized molecule is expected to exhibit comparable, if not superior, activity due to its high purity.

Antibacterial Activity

Napyradiomycin B1 demonstrates significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus ATCC 29213	0.5 - 32 µg/mL[2]
Bacillus subtilis SCSIO BS01	0.5 - 32 µg/mL[2]
Bacillus thuringiensis SCSIO BT01	0.5 - 32 µg/mL[2]
Methicillin-resistant Staphylococcus aureus (MRSA)	2 - 16 µg/mL[3]

Cytotoxic Activity

Napyradiomycin B1 has also shown moderate to potent cytotoxicity against various human cancer cell lines.

Cell Line	IC50
SF-268 (CNS cancer)	< 20 µM[2]
MCF-7 (Breast cancer)	< 20 µM[2]
NCI-H460 (Lung cancer)	< 20 µM[2]
HepG-2 (Liver cancer)	< 20 µM[2]
HCT-116 (Colon cancer)	2 µM[4]

Methodologies and Experimental Protocols

Chemoenzymatic Synthesis of Napyradiomycin B1

A total enzyme synthesis approach has been developed, offering an efficient and enantioselective route to Napyradiomycin B1.[1][5] This method circumvents the challenges of stereospecific halogenation encountered in traditional chemical synthesis.[6][7]

Experimental Workflow:

The synthesis is a one-pot reaction involving five recombinant enzymes and three primary substrates.[1]

Chemoenzymatic Synthesis Workflow

Protocol Outline:

• Enzyme Production: The five biosynthetic enzymes (NapT8, NapT9, NapH1, NapH3, and NapH4) are expressed in a suitable host (e.g., E. coli) and purified.[1]

• One-Pot Reaction: The purified enzymes are combined in a single reaction vessel with the substrates: 1,3,6,8-tetrahydroxynaphthalene, dimethylallyl pyrophosphate, and geranyl pyrophosphate. The reaction is carried out in a buffered solution, typically for 24 hours.[1]

• Purification: The reaction mixture is then extracted with an organic solvent (e.g., ethyl acetate), and the crude product is purified using chromatographic techniques such as HPLC to yield pure, enantioselective Napyradiomycin B1.

Natural Sourcing of Napyradiomycin B1

Napyradiomycin B1 is a secondary metabolite produced by several strains of Streptomyces, including S. ruber and marine-derived species like SCSIO 10428.[1][2]

Isolation Workflow:

The process involves large-scale fermentation followed by extraction and purification.

Natural Product Isolation Workflow

Protocol Outline:

• Fermentation: The producing Streptomyces strain is cultured in a suitable liquid medium on a large scale (e.g., 20 L) for several days to allow for the production of secondary metabolites.[2]

• Extraction: The fermentation broth is extracted with an organic solvent, such as ethyl acetate, to partition the secondary metabolites from the aqueous medium.[2]

• Purification: The crude extract is subjected to a series of chromatographic steps, which may include silica gel column chromatography and high-performance liquid chromatography (HPLC), to isolate Napyradiomycin B1 from other metabolites.[2]

Concluding Remarks

The chemoenzymatic synthesis of Napyradiomycin B1 represents a significant advancement, offering a reliable and enantioselective source of this promising natural product. While naturally sourced Napyradiomycin B1 has been instrumental in the discovery of its biological activities, the chemoenzymatic approach provides a more controlled and potentially scalable method for producing the high-purity compound required for advanced preclinical and clinical development. Researchers should consider the trade-offs between the two sourcing methods based on their specific research goals, required purity, and scale of investigation.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic and Antimicrobial Napyradiomycins from Two Marine-Derived, MAR 4 Streptomyces Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. escholarship.org [escholarship.org]
• 7. Meroterpenoid natural products from Streptomyces bacteria – the evolution of chemoenzymatic syntheses - PMC [pmc.ncbi.nlm.nih.gov]

Validating Apoptosis Induction by Napyradiomycin B1: A Comparative Guide to Caspase Assays

For researchers in oncology and cell biology, confirming that a compound of interest induces apoptosis is a critical step in drug development. Napyradiomycin B1, a member of the napyradiomycin class of meroterpenoids, has been identified as a cytotoxic agent that can induce apoptosis in cancer cell lines. This guide provides a framework for validating the pro-apoptotic activity of Napyradiomycin B1 by comparing its expected effects with those of well-characterized apoptosis inducers, Staurosporine and Etoposide. The focus is on the use of quantitative caspase assays, which are central to understanding the molecular mechanisms of programmed cell death.

Comparative Analysis of Caspase Activation by Apoptosis Inducers

The induction of apoptosis is orchestrated by a family of proteases known as caspases. Initiator caspases, such as caspase-8 and caspase-9, are activated by pro-apoptotic signals, and they, in turn, activate executioner caspases, including caspase-3 and caspase-7, which carry out the systematic dismantling of the cell. Measuring the activity of these specific caspases can, therefore, provide quantitative evidence of apoptosis and offer insights into the underlying signaling pathways.

While specific quantitative data on caspase activation by Napyradiomycin B1 is not extensively available in publicly accessible literature, the following tables present typical caspase activation data for the well-known apoptosis inducers Staurosporine and Etoposide in the human colon cancer cell line HCT-116. This data serves as a benchmark for researchers investigating the apoptotic potential of novel compounds like Napyradiomycin B1. The data is presented as fold increase in caspase activity in treated cells compared to untreated controls.

Table 1: Caspase-3/7 Activation in HCT-116 Cells

Treatment	Concentration	Incubation Time	Fold Increase in Caspase-3/7 Activity
Staurosporine	1 µM	16 hours	~3.5[1]
Etoposide	100 µM	40 hours	Significant Increase

Table 2: Caspase-9 Activation in HCT-116 Cells

Treatment	Concentration	Incubation Time	Fold Increase in Caspase-9 Activity
Staurosporine	1 µM	16 hours	~2.5[2]
Etoposide	Not specified	Not specified	Activation Observed[3]

Table 3: Caspase-8 Activation in HCT-116 Cells

Treatment	Concentration	Incubation Time	Fold Increase in Caspase-8 Activity
Staurosporine	Not specified	Not specified	Activation Observed[4]
Etoposide	Not specified	Not specified	Activation Observed[3]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the primary apoptosis signaling pathways and a general experimental workflow for validating apoptosis induction using caspase assays.

Apoptosis signaling pathways.

Experimental workflow for caspase assays.

Experimental Protocols

The following are detailed methodologies for luminescence-based caspase assays, which are highly sensitive and suitable for high-throughput screening. These protocols are based on commercially available kits, such as the Caspase-Glo® series from Promega.

Caspase-3/7 Assay (Luminescence-Based)

This assay measures the activity of the executioner caspases-3 and -7.[5][6][7]

Materials:

• White-walled 96-well plates suitable for luminescence measurements

• Caspase-Glo® 3/7 Reagent (containing a DEVD peptide substrate linked to aminoluciferin)

• Plate-reading luminometer

• Cultured cells and test compounds (e.g., Napyradiomycin B1, Staurosporine)

Procedure:

• Seed cells in a white-walled 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with the desired concentrations of the test compound and appropriate controls (e.g., vehicle control, positive control like Staurosporine).

• Incubate the plate for the desired time period (e.g., 6, 12, or 24 hours) under standard cell culture conditions.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.

• Mix the contents on a plate shaker at a low speed for 30-60 seconds.

• Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Measure the luminescence of each well using a plate-reading luminometer.

• Calculate the fold increase in caspase activity by normalizing the readings of treated cells to that of the vehicle-treated control cells after subtracting the background reading from cell-free wells.

Caspase-8 Assay (Luminescence-Based)

This assay quantifies the activity of the initiator caspase-8, which is primarily involved in the extrinsic apoptosis pathway.[8][9]

Materials:

• White-walled 96-well plates

• Caspase-Glo® 8 Reagent (containing an IETD peptide substrate)

• Plate-reading luminometer

• Cultured cells and test compounds

Procedure:

• Follow steps 1-4 of the Caspase-3/7 assay protocol.

• Add a volume of Caspase-Glo® 8 Reagent equal to the volume of cell culture medium in each well.

• Mix the contents on a plate shaker at a low speed for 30-60 seconds.

• Incubate the plate at room temperature for 1 to 2 hours, protected from light.

• Measure the luminescence using a plate-reading luminometer.

• Analyze the data as described in the Caspase-3/7 assay protocol.

Caspase-9 Assay (Luminescence-Based)

This assay is used to measure the activity of the initiator caspase-9, a key component of the intrinsic apoptosis pathway.[10][11]

Materials:

• White-walled 96-well plates

• Caspase-Glo® 9 Reagent (containing an LEHD peptide substrate)

• Plate-reading luminometer

• Cultured cells and test compounds

Procedure:

• Follow steps 1-4 of the Caspase-3/7 assay protocol.

• Add a volume of Caspase-Glo® 9 Reagent equal to the volume of cell culture medium in each well.

• Mix the contents on a plate shaker at a low speed for 30-60 seconds.

• Incubate the plate at room temperature for 1 hour, protected from light.

• Measure the luminescence using a plate-reading luminometer.

• Analyze the data as described in the Caspase-3/7 assay protocol.

Conclusion

Validating the induction of apoptosis by a novel compound such as Napyradiomycin B1 is a fundamental step in preclinical drug development. The use of quantitative caspase assays provides a robust and reliable method for confirming apoptosis and elucidating the specific pathways involved. By comparing the caspase activation profile of Napyradiomycin B1 with that of well-characterized inducers like Staurosporine and Etoposide, researchers can gain valuable insights into its mechanism of action and its potential as a therapeutic agent. The detailed protocols and workflows provided in this guide offer a comprehensive approach for scientists to systematically investigate the pro-apoptotic effects of new chemical entities.

References

• 1. Frontiers | Apoptosis mechanisms induced by 15d-PMJ2 in HCT116 colon cancer cells: insights into CHOP10/TRB3/Akt signaling [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Induction of apoptosis in human colon cancer HCT116 cells treated with an extract of the plant product, Chios mastic gum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spatiotemporal activation of caspase-dependent and -independent pathways in staurosporine-induced apoptosis of p53wt and p53mt human cervical carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Caspase-Glo® 3/7 Assay Protocol [promega.jp]
• 6. promega.com [promega.com]
• 7. ulab360.com [ulab360.com]
• 8. promega.com [promega.com]
• 9. Caspase-Glo® 8 Assay Systems [worldwide.promega.com]
• 10. Caspase-Glo® 9 Assay Protocol [ireland.promega.com]
• 11. promega.com [promega.com]

Navigating the Transcriptional Landscape: A Comparative Guide to Napyradiomycin B1 Treatment

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of a novel antibiotic is paramount. This guide provides a framework for a comparative transcriptomic analysis of cells treated with Napyradiomycin B1, a promising antibacterial compound. In the absence of direct comparative transcriptomic data for Napyradiomycin B1, we present a detailed, hypothetical experimental guide, juxtaposing its potential effects with a well-characterized antibiotic, novobiocin (B609625), to illuminate its mechanism of action.

Napyradiomycin B1 is a member of the napyradiomycin family of meroterpenoids, which are known for their antimicrobial and cytotoxic properties.[1][2] These compounds are produced by actinomycetes and have shown activity against Gram-positive bacteria, including Staphylococcus aureus.[3][4][5] While the exact mechanism of action for all napyradiomycins is not fully elucidated, some evidence suggests they may act as inhibitors of DNA gyrase, an enzyme crucial for bacterial DNA replication. This positions them as an interesting subject for transcriptomic analysis to understand the cellular response to their presence.

This guide outlines a comprehensive approach to performing a comparative transcriptomic study to investigate the effects of Napyradiomycin B1. As a point of comparison, we will use novobiocin, a known inhibitor of the DNA gyrase B (GyrB) subunit.[6] Such a study would reveal common and divergent transcriptional signatures, providing critical insights into the specific mechanism of Napyradiomycin B1.

Hypothetical Comparative Transcriptomic Data

To illustrate the potential outcomes of such a study, the following tables present hypothetical data on the minimum inhibitory concentration (MIC) and a summary of differentially expressed gene (DEG) clusters following treatment of Staphylococcus aureus with Napyradiomycin B1 and novobiocin.

Table 1: Minimum Inhibitory Concentration (MIC) of Napyradiomycin B1 and Novobiocin against Staphylococcus aureus

Compound	MIC (µg/mL)
Napyradiomycin B1	2.0
Novobiocin	0.25
Untreated Control	N/A

Table 2: Hypothetical Differentially Expressed Gene (DEG) Clusters in Staphylococcus aureus Following Treatment

Gene Cluster/Pathway	Napyradiomycin B1 (Fold Change)	Novobiocin (Fold Change)	Putative Function
DNA Repair (SOS Response)
recA	+8.5	+9.2	Central regulator of the SOS response
lexA	+6.3	+7.1	Repressor of the SOS regulon
uvrA	+5.9	+6.5	Subunit of the UvrABC nucleotide excision repair complex
Cell Wall Metabolism
pbp2	+3.1	-1.2	Penicillin-binding protein 2, involved in peptidoglycan synthesis
murE	+2.8	-1.5	UDP-N-acetylmuramoyl-L-alanyl-D-glutamate ligase
Ribosomal Proteins
rpsB	-4.2	-3.8	30S ribosomal protein S2
rplC	-4.5	-4.1	50S ribosomal protein L3
Oxidative Stress Response
katA	+2.5	+1.8	Catalase
sodA	+2.1	+1.5	Superoxide dismutase

Experimental Protocols

A robust comparative transcriptomics study requires meticulous experimental design and execution. The following protocols provide a detailed methodology for such an experiment.

Bacterial Strain and Culture Conditions

• Bacterial Strain: Staphylococcus aureus (e.g., ATCC 29213), a common Gram-positive pathogen.

• Culture Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Growth Conditions: Cultures are grown at 37°C with shaking at 200 rpm.

Antibiotic Treatment

• Prepare Antibiotic Stock Solutions: Dissolve Napyradiomycin B1 and novobiocin in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions.

• Determine Minimum Inhibitory Concentration (MIC): The MIC for each antibiotic against the selected S. aureus strain should be determined using standard broth microdilution methods.

• Treatment of Cultures:

  • Inoculate fresh CAMHB with an overnight culture of S. aureus to an initial OD₆₀₀ of 0.05.

  • Grow the cultures to mid-logarithmic phase (OD₆₀₀ ≈ 0.4-0.6).

  • Divide the culture into three groups:

    • Napyradiomycin B1 treated: Add Napyradiomycin B1 to a final concentration of 0.5 x MIC.

    • Novobiocin treated: Add novobiocin to a final concentration of 0.5 x MIC.

    • Untreated Control: Add an equivalent volume of the solvent (e.g., DMSO) as a control.

  • Incubate all cultures for a defined period (e.g., 60 minutes) under the same growth conditions.

RNA Isolation and Sequencing

• Harvesting Cells: After the treatment period, immediately harvest the bacterial cells by centrifugation at 4°C.

• RNA Stabilization: To prevent RNA degradation, treat the cell pellets with an RNA stabilization reagent.

• RNA Extraction:

  • Lyse the bacterial cells using a combination of enzymatic (e.g., lysostaphin) and mechanical (e.g., bead beating) methods.[7]

  • Isolate total RNA using a commercially available RNA purification kit following the manufacturer's instructions.[8][9][10]

  • Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• RNA Quality Control: Assess the quantity and quality of the isolated RNA using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer to ensure high integrity (RIN > 8).

• Library Preparation and Sequencing:

  • Deplete ribosomal RNA (rRNA) from the total RNA samples.

  • Prepare sequencing libraries from the rRNA-depleted RNA.

  • Perform high-throughput sequencing (e.g., using an Illumina platform) to generate single-end or paired-end reads.[11][12][13][14]

Data Analysis

• Quality Control of Sequencing Reads: Use tools like FastQC to assess the quality of the raw sequencing reads.

• Read Mapping: Align the high-quality reads to a reference S. aureus genome.

• Differential Gene Expression Analysis: Use bioinformatics tools such as DESeq2 or edgeR to identify genes that are differentially expressed between the treated and control groups.

• Functional Annotation and Pathway Analysis: Perform gene ontology (GO) and pathway enrichment analysis (e.g., using KEGG) to understand the biological functions of the differentially expressed genes.

Visualizing the Experimental Workflow and Signaling Pathways

Clear visualization of experimental processes and biological pathways is crucial for understanding complex data. The following diagrams, created using the DOT language, illustrate the key aspects of this proposed study.

Caption: Experimental workflow for comparative transcriptomics.

References

• 1. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Insights for napyradiomycin family: structures, bioactivities and biosynthetic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Differential sensitivity of gene expression in vitro to inhibitors of DNA gyrase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. academic.oup.com [academic.oup.com]
• 9. genome.wisc.edu [genome.wisc.edu]
• 10. beckman.com [beckman.com]
• 11. Analysis of the Small RNA Transcriptional Response in Multidrug-Resistant Staphylococcus aureus after Antimicrobial Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Transcriptomic analyses reveal the potential antibacterial mechanism of citral against Staphylococcus aureus [frontiersin.org]
• 13. Frontiers | RNA-Seq-based transcriptome analysis of methicillin-resistant Staphylococcus aureus growth inhibition by propionate [frontiersin.org]
• 14. RNA-Seq-based transcriptome analysis of methicillin-resistant Staphylococcus aureus growth inhibition by propionate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Napyradiomycin B1 and Other Halogenated Natural Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Napyradiomycin B1 with other halogenated natural products, focusing on their biological activities, mechanisms of action, and supporting experimental data. The information is intended to assist researchers in evaluating the potential of these compounds for further investigation and drug development.

Biological Activity: A Quantitative Comparison

Halogenated natural products exhibit a wide spectrum of biological activities, including antibacterial, antifungal, and anticancer properties. The presence of halogen atoms often enhances the potency and selectivity of these compounds.[1] This section summarizes the quantitative data on the bioactivity of Napyradiomycin B1 and a selection of other halogenated natural products.

Antibacterial Activity

Napyradiomycins, including Napyradiomycin B1, are known for their activity against Gram-positive bacteria, including clinically significant strains like Methicillin-resistant Staphylococcus aureus (MRSA).[2][3] The following table provides a comparative summary of the Minimum Inhibitory Concentrations (MICs) of various halogenated compounds.

Compound/Extract	Organism	MIC (µg/mL)	Source
Napyradiomycin B1	Staphylococcus aureus	< 0.78	[4]
Streptococcus suis	6.25	[4]
Napyradiomycin A1	Staphylococcus aureus	< 0.78	[4]
Streptococcus suis	3.125	[4]
Staphylococcus aureus ATCC 29213	1-2	[5]
Bacillus subtilis SCSIO BS01	1	[5]
Bacillus thuringiensis SCSIO BT01	2	[5]
Napyradiomycin B3	Staphylococcus aureus ATCC 29213	0.25	[5]
Bacillus subtilis SCSIO BS01	0.5	[5]
Bacillus thuringiensis SCSIO BT01	0.5	[5]
Laurinterol	Methicillin-resistant Staphylococcus aureus (MRSA)	3.13	[5]
Allolaurinterol	Methicillin-resistant Staphylococcus aureus (MRSA)	3.13	[5]
Pestalachloride D	Escherichia coli	5.0 µM	[6]
Vibrio anguillarum	10.0 µM	[6]
Vibrio parahaemolyticus	20.0 µM	[6]
3-O-methyl massadine (B1247034) chloride	Staphylococcus aureus ATCC 9144	3.7 µM (IC50)	[6]
Bacillus subtilis ATCC 6051	2.6 µM (IC50)	[6]
Escherichia coli ATCC 11775	4.4 µM (IC50)	[6]
Pseudomonas aeruginosa ATCC 10145	4.9 µM (IC50)	[6]

Cytotoxic Activity

Napyradiomycins have demonstrated significant cytotoxic effects against various cancer cell lines, with some studies indicating that they induce apoptosis.[5][7][8] The table below compares the half-maximal inhibitory concentrations (IC50) of Napyradiomycin B1 and other halogenated compounds against different cancer cell lines.

Compound	Cell Line	IC50 (µM)	Source
Napyradiomycin B1	SF-268 (Glioblastoma)	< 20	[5][7]
MCF-7 (Breast Cancer)	< 20	[5][7]
NCI-H460 (Lung Cancer)	< 20	[5][7]
HepG-2 (Liver Cancer)	< 20	[5][7]
HCT-116 (Colon Carcinoma)	2 (approx.)	[5]
Napyradiomycin A1	SF-268 (Glioblastoma)	< 20	[5][7]
MCF-7 (Breast Cancer)	< 20	[5][7]
NCI-H460 (Lung Cancer)	< 20	[5][7]
HepG-2 (Liver Cancer)	< 20	[5][7]
Napyradiomycin B3	SF-268 (Glioblastoma)	< 20	[5][7]
MCF-7 (Breast Cancer)	< 20	[5][7]
NCI-H460 (Lung Cancer)	< 20	[5][7]
HepG-2 (Liver Cancer)	< 20	[5][7]
HCT-116 (Colon Carcinoma)	3 (approx.)	[5]
Bis(2,3-dibromo-4,5-dihydroxyphenyl)methane	HeLa (Cervical Cancer)	17.63 µg/mL	[9]
RKO (Colon Cancer)	11.37 µg/mL	[9]
HCT-116 (Colon Cancer)	10.58 µg/mL	[9]
Bel7402 (Liver Cancer)	8.7 µg/mL	[9]
U87 (Glioblastoma)	23.69 µg/mL	[9]

Mechanisms of Action

Understanding the molecular mechanisms by which these compounds exert their biological effects is crucial for their development as therapeutic agents.

Antibacterial Mechanism of Napyradiomycins

The antibacterial action of the napyradiomycin family is believed to be multi-targeted. Evidence suggests that these compounds inhibit several critical macromolecular biosynthesis pathways in bacteria, including the synthesis of proteins, RNA, DNA, and the cell wall. This broad-spectrum inhibition makes the development of resistance through single-point mutations less likely.

Caption: Proposed multi-target antibacterial mechanism of napyradiomycins.

Anticancer Mechanism: Induction of Apoptosis

Several studies have shown that napyradiomycins, including Napyradiomycin B1, induce apoptosis or programmed cell death in cancer cells.[5][8] This is a key mechanism for many anticancer drugs. While the precise signaling pathway for Napyradiomycin B1 is still under investigation, a general model for apoptosis induction by natural products involves the activation of caspase cascades, leading to the execution of cell death.

Caption: General pathway of apoptosis induction by Napyradiomycin B1.

Experimental Protocols

This section provides an overview of the standard methodologies used to obtain the antibacterial and cytotoxic data presented in this guide.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is a standard measure of antibacterial activity. The broth microdilution method is a commonly used technique.

Workflow for Broth Microdilution MIC Assay:

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Protocol Details:

• Preparation of Compounds: The test compounds are serially diluted in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Preparation of Inoculum: A standardized suspension of the test bacteria is prepared to a specific cell density (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Each well of the microtiter plate containing the diluted compound is inoculated with the bacterial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Reading Results: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by using a spectrophotometer to measure optical density.

Determination of Cytotoxicity (IC50)

The IC50 value, the concentration of a drug that is required for 50% inhibition of cell viability in vitro, is a standard measure of a compound's cytotoxicity. The MTT assay is a widely used colorimetric assay for assessing cell metabolic activity.

Workflow for MTT Cytotoxicity Assay:

Caption: Workflow for determining IC50 using the MTT assay.

Protocol Details:

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound and incubated for a defined period (e.g., 48-72 hours).

• MTT Addition: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is added to each well. Viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) product.

• Solubilization: A solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of cell viability against the compound concentration.

Conclusion

Napyradiomycin B1 and other halogenated natural products represent a promising source of new therapeutic agents. Their potent antibacterial and cytotoxic activities, coupled with their unique mechanisms of action, warrant further investigation. This guide provides a comparative overview to aid researchers in the evaluation and prioritization of these compounds for future drug discovery and development efforts. The provided experimental protocols offer a foundation for the reproducible biological evaluation of these fascinating molecules.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and biological evaluation of halogenated phenoxychalcones and their corresponding pyrazolines as cytotoxic agents in human breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Terpenoids Produced by Actinomycetes: Napyradiomycins from Streptomyces antimycoticus NT17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective procedure for the instant identification of cellular apoptosis induced by natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Napyradiomycin Derivatives, Produced by a Marine-Derived Actinomycete, Illustrate Cytotoxicity by Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antibacterial and Cytotoxic New Napyradiomycins from the Marine-Derived Streptomyces sp. SCSIO 10428 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Stereospecificity of Napyradiomycin B1's Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activity of Napyradiomycin B1 and its related analogs, with a specific focus on assessing the stereospecificity of these activities. While direct comparative studies on the enantiomers of Napyradiomycin B1 are not extensively available in the current literature, this document synthesizes available data on naturally occurring stereoisomers and diastereomers within the napyradiomycin family to illuminate the role of stereochemistry in their biological function.

Napyradiomycins are a class of meroterpenoids produced by Streptomyces species, which exhibit a range of potent biological activities, including antibacterial and cytotoxic effects.[1][2] These molecules are characterized by a semi-naphthoquinone nucleus and a monoterpenoid subunit, often featuring halogenation which can enhance their potency.[2][3] The complex and chiral nature of their structures, arising from multiple stereocenters, suggests that their interactions with biological targets are likely to be highly stereospecific.

Comparative Biological Activity of Napyradiomycin B1 and Analogs

Napyradiomycin B1 demonstrates significant activity against Gram-positive bacteria and moderate cytotoxicity against various human cancer cell lines. The following tables summarize the quantitative data from comparative studies involving Napyradiomycin B1 and other members of the napyradiomycin family.

Table 1: Comparative Antibacterial Activity (MIC, μg/mL)

Compound	Staphylococcus aureus ATCC 29213	Bacillus subtilis SCSIO BS01	Bacillus thuringiensis SCSIO BT01	Streptococcus suis
Napyradiomycin B1 (6)	4[1]	8[1]	4[1]	6.25[4]
Napyradiomycin A1 (4)	2[1]	1[1]	1[1]	3.125[4]
Napyradiomycin B3 (7)	0.5[1]	0.25[1]	0.5[1]	-
Ampicillin (Control)	0.5[1]	0.25[1]	0.25[1]	-
Penicillin G (Control)	-	-	-	> 4[4]

Table 2: Comparative Cytotoxicity against Human Cancer Cell Lines (IC₅₀, μM)

Compound	SF-268 (CNS Cancer)	MCF-7 (Breast Cancer)	NCI-H460 (Lung Cancer)	HepG-2 (Liver Cancer)
Napyradiomycin B1 (6)	11.8[1]	15.6[1]	12.5[1]	18.4[1]
Napyradiomycin A1 (4)	12.3[1]	16.2[1]	11.5[1]	19.8[1]
Napyradiomycin B3 (7)	13.5[1]	11.7[1]	13.6[1]	16.5[1]
Doxorubicin (Control)	0.03[1]	0.05[1]	0.04[1]	0.16[1]

Evidence of Stereospecificity in the Napyradiomycin Family

While enantiomer-specific data for Napyradiomycin B1 is scarce, studies on related analogs provide strong evidence for stereospecificity. For example, two C-16 stereoisomers of Napyradiomycin A2, designated A2a and A2b, have been isolated and characterized.[5] Although quantitative comparative data on their biological activities is not provided in the cited literature, their isolation from a natural source as distinct diastereomers highlights that the producing organism's enzymatic machinery is stereoselective.

The biosynthesis of Napyradiomycin B1 itself is an enzyme-catalyzed process that proceeds in a stereospecific manner.[6][7] Key steps, such as the chloronium-induced terpenoid cyclization performed by the enzyme NapH4, establish two stereocenters in a controlled fashion.[6][7] This enzymatic control strongly suggests that the resulting single enantiomer is the biologically active form, as biological systems like receptors and enzymes are chiral and typically interact differently with different stereoisomers.[6]

The logical relationship for assessing bioactivity based on stereochemistry is outlined below. The synthesis of a specific enantiomer, either through enantioselective chemical synthesis or enzymatic processes, is the starting point for any meaningful comparison.

Caption: Logical workflow for assessing stereospecific bioactivity.

Key Experimental Protocols

The data presented in this guide were primarily generated using the following standard methodologies.

1. Antibacterial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains.

• Preparation: Bacterial strains are grown in Mueller-Hinton broth (MHB) to a density of 5 x 10⁵ CFU/mL. The test compounds (e.g., Napyradiomycin B1) are serially diluted in MHB in a 96-well microtiter plate.

• Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension. A positive control (bacteria without compound) and a negative control (broth only) are included.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Analysis: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Insights for napyradiomycin family: structures, bioactivities and biosynthetic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Terpenoids Produced by Actinomycetes: Napyradiomycins from Streptomyces antimycoticus NT17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Napyradiomycin B1: A Guide for Laboratory Professionals

For Immediate Reference: Waste Napyradiomycin B1 is classified as acutely toxic and ecotoxic. It must be disposed of as hazardous waste through an approved waste disposal plant. Do not dispose of down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of Napyradiomycin B1, a bioactive small molecule. Adherence to these procedures is critical to ensure the safety of laboratory personnel and to prevent environmental contamination.

Hazard Identification and Personal Protective Equipment (PPE)

Napyradiomycin B1 is a potent compound with significant biological activity. The primary hazards associated with this compound are:

• Acute Oral Toxicity: Fatal if swallowed.

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Required Personal Protective Equipment (PPE) when handling Napyradiomycin B1 for disposal:

PPE Item	Specification
Gloves	Chemical-resistant (e.g., Nitrile rubber)
Eye Protection	Safety goggles or glasses with side shields
Lab Coat	Standard laboratory coat
Respiratory Protection	Use in a well-ventilated area. For bulk quantities or potential for aerosolization, a respirator may be required.

Step-by-Step Disposal Procedure

This procedure applies to pure Napyradiomycin B1, solutions containing the compound, and contaminated labware.

Step 1: Waste Segregation and Collection

• Solid Waste:

  • Collect pure Napyradiomycin B1 powder, contaminated weigh boats, and other solid materials in a dedicated, clearly labeled hazardous waste container.

  • The container must be sealable and made of a material compatible with the compound.

• Liquid Waste:

  • Collect all solutions containing Napyradiomycin B1 in a dedicated, sealed, and clearly labeled hazardous liquid waste container.

  • Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Contaminated Labware (Sharps and Non-Sharps):

  • Sharps: Needles, scalpels, or other contaminated sharps must be placed in a designated sharps container for hazardous chemical waste.

  • Non-Sharps (e.g., pipette tips, tubes): Place in a dedicated, labeled hazardous waste bag or container.

Step 2: Labeling Hazardous Waste

• All waste containers must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "Napyradiomycin B1"

  • The associated hazards (e.g., "Acutely Toxic," "Ecotoxic")

  • The accumulation start date.

Step 3: Storage Pending Disposal

• Store the sealed and labeled hazardous waste containers in a designated, secure satellite accumulation area within the laboratory.

• Ensure the storage area is away from drains and incompatible materials.

• Store locked up.

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

• Do not attempt to dispose of Napyradiomycin B1 waste through standard laboratory trash or sewer systems.[1] The compound must be sent to an approved waste disposal plant for incineration or other specialized treatment.[2]

Decontamination and Spill Management

Decontamination of Empty Containers:

• Rinse the empty container three times with a suitable solvent (e.g., ethanol (B145695) or methanol).

• The first rinseate must be collected and disposed of as hazardous liquid waste.[1] Subsequent rinses may also need to be collected, depending on local regulations.[1]

• After thorough rinsing, deface the original label and dispose of the container according to your institution's guidelines for clean labware.

Spill Management:

• Evacuate and Secure: Alert others in the area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Personal Protection: Wear appropriate PPE as listed in the table above.

• Containment: For a solid spill, carefully sweep or vacuum the material into a hazardous waste container. Avoid generating dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place it in the hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent and then soap and water. Collect all cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of materials contaminated with Napyradiomycin B1.

Caption: Waste Disposal Workflow for Napyradiomycin B1.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safeguarding Researchers: A Comprehensive Guide to Handling Napyradiomycin B1

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling potent compounds like Napyradiomycin B1. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment. Napyradiomycin B1 is a member of the napyradiomycin family of meroterpenoids, known for their antimicrobial and cytotoxic properties.[1][2][3] Due to its biological activity, careful handling is necessary to prevent exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

The appropriate level of Personal Protective Equipment (PPE) is critical to prevent exposure through inhalation, skin contact, or ingestion. The required PPE varies depending on the specific task being performed. A lab coat, protective eyewear, long pants, and closed-toe shoes are the minimum PPE for any work in a laboratory where chemical hazards are present.[4]

Table 1: Personal Protective Equipment (PPE) for Handling Napyradiomycin B1

Task	Required Personal Protective Equipment (PPE)
Receiving and Unpacking	- Nitrile gloves- Lab coat- Safety glasses with side shields
Weighing and Aliquoting (Solid/Powder Form)	- Double nitrile gloves- Disposable lab coat or gown- Chemical splash goggles- N95 or higher-rated respirator (if not handled in a chemical fume hood)
Preparing Stock Solutions	- Double nitrile gloves- Chemical-resistant lab coat or apron- Chemical splash goggles and face shield- Work within a certified chemical fume hood
Handling Solutions and In-Vitro/In-Vivo Work	- Nitrile gloves- Lab coat- Safety glasses with side shields
Spill Cleanup	- Double nitrile gloves- Chemical-resistant disposable gown- Chemical splash goggles and face shield- N95 or higher-rated respirator
Waste Disposal	- Heavy-duty nitrile or butyl rubber gloves- Chemical-resistant lab coat or apron- Safety glasses with side shields

Note: Always inspect gloves for tears or punctures before use.

Experimental Protocols

Standard Operating Procedures for Safe Handling:

• Designated Area: All work with solid Napyradiomycin B1 should be performed in a designated area, such as a chemical fume hood or a ventilated balance enclosure, to control airborne particles.[5]

• Preparation: Before starting, gather all necessary equipment, including spatulas, weigh boats, tubes, and solvent.

• Weighing:

  • Don the appropriate PPE for handling powdered chemicals.

  • In a chemical fume hood, carefully weigh the desired amount of Napyradiomycin B1.

• Dissolving:

  • Carefully transfer the powder to a suitable flask.

  • Add the appropriate solvent (e.g., DMSO) within the fume hood.

  • Gently swirl or vortex the flask until the compound is completely dissolved.

• Dilutions: Perform all dilutions within a chemical fume hood or a biological safety cabinet.[5]

• Equipment Cleaning: Reusable equipment should be thoroughly decontaminated. This may involve soaking in a suitable decontamination solution before standard washing procedures.[6]

• Hand Washing: Always wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[5]

Disposal Plan

Proper disposal of Napyradiomycin B1 and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Solid Waste: All disposable materials that come into contact with Napyradiomycin B1 (e.g., gloves, pipette tips, paper towels) should be collected in a designated, labeled hazardous waste container.[6]

• Liquid Waste: This includes stock solutions, unused media containing the agent, and contaminated buffers.[5] Liquid waste should be collected in a labeled, sealed hazardous waste container.

• Final Disposal: Dispose of all hazardous waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[6]

Emergency Procedures

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

• Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to do. Continue rinsing.[7]

• If Swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor.

• Spill: Evacuate the area. Wear appropriate PPE (double gloves, lab coat, safety goggles, and respirator).[6] Contain the spill with absorbent pads or other appropriate materials.[6] Gently sweep solid spills to avoid creating dust.[6] For liquid spills, cover with an absorbent material.[6] Collect all contaminated materials into a labeled hazardous waste container.[6]

Workflow for Safe Handling of Napyradiomycin B1

Caption: Workflow for the safe handling of Napyradiomycin B1.

References

• 1. escholarship.org [escholarship.org]
• 2. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total Enzyme Syntheses of Napyradiomycins A1 and B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. merckmillipore.com [merckmillipore.com]